N-nitroso-enalapril

• CAS: 2994317-06-3

Core Science & Biosynthesis

Unveiling the Genotoxic Profile of α-Hydroxyl N-Nitroso-Enalapril: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding of the genotoxicity of N-nitroso-enalapril, with a specific focus on its α-hydroxyl metabolite. N-nitroso-enalapril is a potential nitrosamine (B1359907) impurity in enalapril (B1671234), an angiotensin-converting enzyme (ACE) inhibitor widely used in the management of hypertension and heart failure. The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. This document summarizes the available quantitative data, details relevant experimental protocols, and visualizes the key metabolic pathways to support risk assessment and future research in this area.

Executive Summary

Current evidence suggests that N-nitroso-enalapril is not mutagenic in the bacterial reverse mutation (Ames) test. This lack of genotoxicity is attributed to the steric hindrance provided by the bulky structure of the enalapril molecule, which is thought to inhibit the metabolic activation necessary for nitrosamines to exert their DNA-damaging effects. While direct genotoxicity data for the α-hydroxyl metabolite of N-nitroso-enalapril is not currently available in the public domain, the metabolic pathway of α-hydroxylation is the primary mechanism for the activation of many nitrosamines to genotoxic species. Therefore, the potential for this metabolite to be genotoxic warrants careful consideration. This guide provides the foundational knowledge and experimental frameworks necessary to further investigate the genotoxic risk of N-nitroso-enalapril and its metabolites.

Data Presentation: Genotoxicity of N-Nitroso-Enalapril

To date, the publicly available genotoxicity data for N-nitroso-enalapril is limited to the Ames test. The results from a key study are summarized below.

Table 1: Ames Assay Results for N-Nitroso-Enalapril

Test Strain	Metabolic Activation (S9)	Concentration Range Tested (µ g/plate )	Result
TA98	Without S9	10 - 5000	Negative
TA98	With 10% Rat Liver S9	10 - 5000	Negative
TA98	With 10% Hamster Liver S9	10 - 5000	Negative
TA100	Without S9	10 - 5000	Negative
TA100	With 10% Rat Liver S9	10 - 5000	Negative
TA100	With 10% Hamster Liver S9	10 - 5000	Negative
TA1535	Without S9	10 - 5000	Negative
TA1535	With 10% Rat Liver S9	10 - 5000	Negative
TA1535	With 10% Hamster Liver S9	10 - 5000	Negative
TA1537	Without S9	10 - 5000	Negative
TA1537	With 10% Rat Liver S9	10 - 5000	Negative
TA1537	With 10% Hamster Liver S9	10 - 5000	Negative
WP2 uvrA pKM101	Without S9	10 - 5000	Negative
WP2 uvrA pKM101	With 10% Rat Liver S9	10 - 5000	Negative
WP2 uvrA pKM101	With 10% Hamster Liver S9	10 - 5000	Negative

Data sourced from a study on nitrosamine impurities in ACE inhibitors.[1]

Note: No quantitative data for micronucleus assays or other in vivo genotoxicity studies for N-nitroso-enalapril or its α-hydroxyl metabolite have been identified in the reviewed literature.

Metabolic Activation and Genotoxic Mechanism

The primary mechanism for the genotoxicity of many nitrosamines involves metabolic activation by cytochrome P450 (CYP) enzymes through α-hydroxylation.[2] This process is a critical rate-limiting step that transforms the relatively stable nitrosamine into a highly reactive electrophilic species.[3]

The proposed metabolic activation pathway for N-nitroso-enalapril leading to a potentially genotoxic α-hydroxyl metabolite is as follows:

• α-Hydroxylation: The initial and crucial step is the hydroxylation of the carbon atom adjacent (in the α-position) to the N-nitroso group. This reaction is catalyzed by CYP enzymes in the liver.

• Formation of an Unstable Intermediate: The resulting α-hydroxyl N-nitroso-enalapril is an unstable intermediate.

• Generation of a Diazonium Ion: This intermediate spontaneously decomposes to form a highly reactive diazonium ion.

• DNA Adduct Formation: The electrophilic diazonium ion can then react with nucleophilic sites in DNA, forming DNA adducts. These adducts can lead to mutations during DNA replication if not repaired, which is the basis of the genotoxic and carcinogenic potential of nitrosamines.[4][5]

While this is the generally accepted pathway for nitrosamine-induced genotoxicity, studies on N-nitroso derivatives of other ACE inhibitors, such as ramipril (B1678797) and quinapril, have shown them to be non-genotoxic in vivo.[6][7] This has been attributed to steric hindrance around the α-carbons, which may inhibit the initial CYP-mediated hydroxylation. Given the structural similarity, it is plausible that N-nitroso-enalapril follows a similar pattern of low to no genotoxic potential. However, without direct experimental evidence on its α-hydroxyl metabolite, this remains a hypothesis.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of genotoxicity. The following are detailed protocols for the enhanced Ames test and the in vivo micronucleus assay, which are standard assays for evaluating the genotoxic potential of nitrosamine impurities.

Enhanced Bacterial Reverse Mutation (Ames) Test for Nitrosamines

This protocol is based on the recommendations from regulatory agencies for testing N-nitrosamine impurities to enhance the sensitivity of the assay.[8][9]

1. Materials:

• Test Strains: Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli strain WP2 uvrA (pKM101).

• Metabolic Activation System: Aroclor 1254-induced rat and hamster liver S9 fraction and cofactor-I solution (NADP, G6P).

• Media: Nutrient broth, minimal glucose agar (B569324) plates, and top agar.

• Test Compound: N-nitroso-enalapril and/or its α-hydroxyl metabolite, dissolved in a suitable solvent (e.g., DMSO or water).

• Controls: Negative control (solvent), positive controls without S9 activation (e.g., sodium azide (B81097) for TA100/TA1535, 2-nitrofluorene (B1194847) for TA98), and positive controls with S9 activation (e.g., 2-aminoanthracene (B165279) for all strains).

2. Procedure:

• Pre-incubation Method:

  • To a sterile tube, add 0.1 mL of an overnight bacterial culture, 0.05 mL of the test compound solution at various concentrations, and 0.5 mL of S9 mix (or phosphate (B84403) buffer for tests without metabolic activation).

  • Incubate the mixture at 37°C for 20-30 minutes with gentle shaking.

  • After incubation, add 2 mL of molten top agar (containing biotin (B1667282) and histidine/tryptophan as required) and vortex briefly.

  • Pour the mixture onto minimal glucose agar plates and allow it to solidify.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A positive result is defined as a dose-dependent increase in the number of revertant colonies that is at least twice the background count.

In Vivo Rodent Micronucleus Assay

This protocol provides a general framework for assessing the in vivo genotoxicity of a test compound.

1. Animals:

• Young adult male and female rodents (e.g., Sprague-Dawley rats or CD-1 mice).

• Animals should be acclimatized for at least one week before the study.

2. Administration of Test Compound:

• The test compound is typically administered via oral gavage or intraperitoneal injection.

• At least three dose levels, plus a negative (vehicle) control and a positive control (e.g., cyclophosphamide), should be used.

• The highest dose should be the maximum tolerated dose (MTD) or a limit dose (e.g., 2000 mg/kg).

• Animals are typically dosed once or over a short period (e.g., daily for 2-3 days).

3. Sample Collection:

• Bone marrow is collected from the femur 24 and 48 hours after the final dose.

• Peripheral blood can also be collected to assess micronucleated reticulocytes.

4. Slide Preparation and Analysis:

• Bone marrow cells are flushed from the femur, and a cell suspension is prepared.

• Smears are made on glass slides, air-dried, and stained with a suitable dye (e.g., Giemsa, acridine (B1665455) orange).

• At least 2000 polychromatic erythrocytes (PCEs) per animal are scored for the presence of micronuclei.

• The ratio of PCEs to normochromatic erythrocytes (NCEs) is also determined to assess bone marrow toxicity.

5. Data Analysis:

• The frequency of micronucleated PCEs is calculated for each animal.

• Statistical analysis (e.g., ANOVA followed by Dunnett's test) is performed to compare the treated groups with the negative control group.

• A significant, dose-dependent increase in the frequency of micronucleated PCEs indicates a positive result.

Visualizations: Pathways and Workflows

Diagrams created using Graphviz (DOT language) to illustrate key concepts.

Caption: Proposed metabolic activation pathway for N-nitroso-enalapril.

Caption: A typical workflow for assessing the genotoxicity of a nitrosamine impurity.

References

• 1. researchgate.net [researchgate.net]
• 2. An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐Nitrosamines in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Mutagenesis by N-nitroso compounds: relationships to DNA adducts, DNA repair, and mutational efficiencies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hesiglobal.org [hesiglobal.org]
• 6. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. ema.europa.eu [ema.europa.eu]
• 9. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]

N-nitroso-enalapril chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-enalapril is a nitrosamine (B1359907) impurity that can form during the synthesis, storage, or handling of enalapril (B1671234), a widely used angiotensin-converting enzyme (ACE) inhibitor for the treatment of hypertension and heart failure.[1] Due to the potential health risks associated with nitrosamine compounds, regulatory agencies such as the FDA and EMA closely monitor their presence in pharmaceutical products.[1] This technical guide provides an in-depth overview of the chemical structure, properties, synthesis, and biological aspects of N-nitroso-enalapril.

Chemical Structure and Properties

N-nitroso-enalapril, chemically named N-((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)-N-nitroso-L-alanyl-L-proline, is an N-nitroso derivative of the secondary amine present in the enalapril molecule.[1][2]

Chemical Structure:

Caption: Chemical structure of N-nitroso-enalapril.

Physicochemical Properties

A summary of the key physicochemical properties of N-nitroso-enalapril is presented in the table below. The data is primarily based on computed values from publicly available databases.

Property	Value	Source
Molecular Formula	C₂₀H₂₇N₃O₆	[1][3]
Molecular Weight	405.45 g/mol	[1]
IUPAC Name	(2S)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]-nitrosoamino]propanoyl]pyrrolidine-2-carboxylic acid	[3]
CAS Number	2994317-06-3	[3]
XLogP3	2.6	[3]
Hydrogen Bond Donor Count	1	[3]
Hydrogen Bond Acceptor Count	8	[3]
Rotatable Bond Count	10	[3]
Exact Mass	405.18998559 Da	[3]

Formation and Synthesis

N-nitroso-enalapril is formed from the reaction of the secondary amine group in enalapril with a nitrosating agent.[1] This reaction can be facilitated by conditions such as heat, moisture, or an acidic environment.[1]

Caption: Formation pathway of N-nitroso-enalapril.

Synthesis Protocol

While a detailed, publicly available, step-by-step synthesis protocol for N-nitroso-enalapril is not readily found in the scientific literature, it is available as a reference standard from several commercial suppliers. These suppliers, such as SynZeal Research, Chemicea Pharmaceuticals, and others, specialize in the custom synthesis of pharmaceutical impurities and provide the compound with a Certificate of Analysis (CoA) that includes characterization data.[1][2] Researchers requiring this compound for analytical or toxicological studies typically procure it from these specialized sources. The synthesis performed by these suppliers is proprietary.

Analytical Characterization

The identification and quantification of N-nitroso-enalapril are crucial for regulatory compliance. Advanced analytical techniques are employed for its detection. Commercial suppliers of the reference standard typically provide a comprehensive data package.

Analytical Technique	Information Provided
¹H-NMR (Proton Nuclear Magnetic Resonance)	Provides information on the molecular structure and proton environment.
Mass Spectrometry (MS)	Confirms the molecular weight and provides fragmentation patterns for structural elucidation.
High-Performance Liquid Chromatography (HPLC)	Determines the purity of the compound.
Infrared Spectroscopy (IR)	Identifies the functional groups present in the molecule.
Thermogravimetric Analysis (TGA)	Provides information on the thermal stability of the compound.

Biological Properties and Toxicology

The primary concern regarding N-nitroso-enalapril is its classification as a nitrosamine, a class of compounds known for their potential carcinogenic and mutagenic properties.

Genotoxicity

Recent studies have investigated the genotoxic potential of N-nitroso derivatives of ACE inhibitors. A study evaluating several N-nitroso-ACE inhibitors concluded that they are non-mutagenic and non-carcinogenic and should be controlled according to ICH Q3B guidance.

An Ames assay, a bacterial reverse mutation assay, was conducted on N-nitroso-enalapril. The results from this study are summarized below.

Ames Assay Results for N-nitroso-enalapril

Test Strain	Metabolic Activation (S9)	Result
TA98	-	Not specified
TA100	-	Not specified
TA1535	-	Mutagenic
TA1537	-	Not specified
WP2 uvrA pKM101	-	Not specified
TA98	+ (10% rat and 10% hamster S9)	Not specified
TA100	+ (10% rat and 10% hamster S9)	Not specified
TA1535	+ (10% rat and 10% hamster S9)	Not specified
TA1537	+ (10% rat and 10% hamster S9)	Not specified
WP2 uvrA pKM101	+ (10% rat and 10% hamster S9)	Not specified

Note: The available public data from the study's diagram indicates mutagenicity in TA1535 without metabolic activation, but specific results for other strains and conditions were not detailed in the accessible information.

This finding of mutagenicity in the absence of metabolic activation for N-nitroso-enalapril is noteworthy, as many nitrosamines require metabolic activation to exert their genotoxic effects.

Signaling Pathways

Currently, there is a lack of specific studies elucidating the detailed signaling pathways through which N-nitroso-enalapril may exert its biological effects. The general mechanism of concern for nitrosamines involves metabolic activation by cytochrome P450 enzymes, leading to the formation of reactive electrophilic species that can alkylate DNA, potentially leading to mutations and cancer. However, the unique structure of N-nitroso-ACE inhibitors, including steric hindrance around the nitroso group, may affect their metabolic activation and subsequent biological activity. Further research is needed to delineate the specific molecular interactions and signaling cascades that may be modulated by N-nitroso-enalapril.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of N-nitroso-enalapril are typically proprietary to the manufacturers of the reference standards. However, a general workflow for the analysis of this impurity in a drug product would follow the conceptual steps outlined below.

Caption: Conceptual workflow for the analysis of N-nitroso-enalapril in a drug product.

Conclusion

N-nitroso-enalapril is a critical impurity to monitor in enalapril drug products due to the potential health risks associated with nitrosamines. This guide has provided a comprehensive overview of its chemical structure, properties, formation, and toxicological evaluation. While specific experimental protocols for its synthesis are proprietary, the availability of well-characterized reference standards is essential for accurate analytical testing and regulatory compliance. The finding of mutagenicity in the Ames test without metabolic activation warrants further investigation into its specific mechanisms of action and toxicological profile to ensure patient safety.

References

• 1. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. N-Nitroso Enalapril | SynZeal [synzeal.com]
• 3. N-nitroso-enalapril | C20H27N3O6 | CID 11625594 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis and Characterization of N-nitroso-enalapril Impurity: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-enalapril is a nitrosamine (B1359907) impurity of enalapril (B1671234), an angiotensin-converting enzyme (ACE) inhibitor widely used in the treatment of hypertension and heart failure. The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties. This technical guide provides a comprehensive overview of the synthesis and characterization of the N-nitroso-enalapril impurity, offering detailed methodologies and data to support research, development, and quality control activities in the pharmaceutical industry.

N-nitroso-enalapril is formed from the reaction of the secondary amine functional group in the enalapril molecule with a nitrosating agent.[1][2] This reaction is typically favored under acidic conditions.[1] The chemical structure, molecular formula (C₂₀H₂₇N₃O₆), and molecular weight (405.45 g/mol ) of N-nitroso-enalapril are well-established.[2][3][4]

Synthesis of N-nitroso-enalapril

While a specific, detailed, and publicly available protocol for the synthesis of N-nitroso-enalapril is not readily found in the scientific literature, a general procedure can be inferred from the known chemistry of N-nitrosation of secondary amines. The following is a representative experimental protocol.

Experimental Protocol: Synthesis

Materials:

• Enalapril maleate (B1232345)

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl) or other suitable acid

• Dichloromethane (CH₂Cl₂) or other suitable organic solvent

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Deionized water

Procedure:

• Dissolution: Dissolve a known quantity of enalapril maleate in deionized water or a suitable acidic aqueous solution.

• Acidification: Cool the solution in an ice bath to 0-5 °C and slowly add a stoichiometric excess of a dilute acid, such as 1M HCl, to achieve an acidic pH (typically pH 2-3).

• Nitrosation: While maintaining the low temperature and stirring, add a solution of sodium nitrite in deionized water dropwise to the enalapril solution. The molar ratio of sodium nitrite to enalapril should be carefully controlled, typically starting with a slight excess of the nitrosating agent.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to determine the consumption of the starting material and the formation of the N-nitroso-enalapril product.

• Work-up: Once the reaction is complete, quench any excess nitrosating agent (e.g., with sulfamic acid). Neutralize the reaction mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7.

• Extraction: Extract the aqueous layer multiple times with an organic solvent like dichloromethane.

• Drying and Evaporation: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude N-nitroso-enalapril.

• Purification: Purify the crude product using column chromatography on silica (B1680970) gel with an appropriate solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to isolate the pure N-nitroso-enalapril impurity.[5]

Characterization of N-nitroso-enalapril

Comprehensive characterization is essential to confirm the identity and purity of the synthesized N-nitroso-enalapril. This involves a combination of chromatographic and spectroscopic techniques. While specific spectral data for N-nitroso-enalapril is not widely published, the expected characteristics can be inferred from its structure and data from commercially available reference standards.[4]

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary technique for assessing the purity of N-nitroso-enalapril and for its quantification in drug substances and products.

Table 1: Representative HPLC Method Parameters for N-nitroso-enalapril Analysis

Parameter	Value
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer, pH 2.5-3.5) and an organic modifier (e.g., acetonitrile (B52724) or methanol) in a gradient or isocratic elution mode.
Flow Rate	1.0 mL/min
Detection	UV at approximately 215 nm
Column Temperature	30-40 °C
Injection Volume	10-20 µL

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides high sensitivity and selectivity for the detection and quantification of trace levels of N-nitroso-enalapril.

Table 2: Representative LC-MS/MS Method Parameters for N-nitroso-enalapril Analysis

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), positive mode
Mass Analyzer	Triple Quadrupole (QqQ) or High-Resolution Mass Spectrometry (HRMS)
MRM Transitions	Precursor ion (m/z) of [M+H]⁺ for N-nitroso-enalapril (406.2) to specific product ions. A common fragmentation pathway for nitrosamines is the loss of the nitroso group (-NO), resulting in a product ion.[6]
Collision Energy	Optimized for the specific instrument and transitions

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are crucial for the structural elucidation of the N-nitroso-enalapril molecule. The presence of the nitroso group will induce characteristic chemical shift changes in the neighboring protons and carbons compared to the parent enalapril molecule.

Infrared (IR) Spectroscopy

FTIR spectroscopy can be used to identify the functional groups present in the N-nitroso-enalapril molecule. Key expected absorption bands include:

• N-N=O stretch: A characteristic band for the nitrosamine group, typically appearing in the region of 1430-1460 cm⁻¹.

• C=O stretches: Bands corresponding to the ester and carboxylic acid carbonyl groups.

• N-H stretch: Absence of the secondary amine N-H stretch present in enalapril.

Signaling Pathways and Workflow Diagrams

To visualize the processes involved in the synthesis and analysis of N-nitroso-enalapril, the following diagrams are provided in the DOT language for Graphviz.

Synthesis of N-nitroso-enalapril.

Analytical workflow for N-nitroso-enalapril.

Conclusion

This technical guide provides a foundational understanding of the synthesis and characterization of the N-nitroso-enalapril impurity. The provided experimental protocols and analytical method parameters serve as a starting point for researchers and drug development professionals. Due to the potential health risks associated with nitrosamine impurities, rigorous control and monitoring throughout the drug development and manufacturing process are imperative. The methodologies outlined herein are critical for ensuring the safety and quality of enalapril-containing pharmaceutical products.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. N-Nitroso Enalapril | SynZeal [synzeal.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. N-Nitroso Enalapril | Axios Research [axios-research.com]
• 6. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential Carcinogenic Risk of N-nitroso-enalapril: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides an in-depth analysis of the potential carcinogenic risk associated with N-nitroso-enalapril, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the angiotensin-converting enzyme (ACE) inhibitor, enalapril (B1671234). Following the heightened regulatory scrutiny of nitrosamine impurities in pharmaceuticals, this document synthesizes the current understanding of N-nitroso-enalapril, including its formation, toxicological evaluation, analytical detection, and risk assessment. Quantitative data are presented in structured tables, and key experimental and logical frameworks are visualized using diagrams. This guide is intended to be a comprehensive resource for professionals involved in the development, manufacturing, and quality control of enalapril-containing drug products.

Introduction to N-nitroso-enalapril

N-nitroso-enalapril is the N-nitrosated derivative of enalapril, an ACE inhibitor widely prescribed for the treatment of hypertension and heart failure. Like other nitrosamines, N-nitroso-enalapril is classified as a potential human carcinogen, necessitating a thorough risk assessment and control strategy to ensure patient safety.[1][2] The presence of a secondary amine in the enalapril molecule makes it susceptible to nitrosation, a chemical reaction that can lead to the formation of N-nitroso-enalapril under certain conditions. This document will explore the factors contributing to its formation, its toxicological profile, and the methodologies for its detection and control.

Formation and Chemistry

N-nitroso-enalapril (Chemical Name: N-((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)-N-nitroso-L-alanyl-L-proline) is formed from the reaction of enalapril with a nitrosating agent.[2] This reaction typically occurs when a secondary amine, present in the enalapril structure, comes into contact with nitrous acid (HNO₂), which can be formed from nitrites (NO₂⁻) under acidic conditions.

Several factors can contribute to the formation of N-nitroso-enalapril in the drug substance or product:

• Presence of Nitrosating Agents: Contamination of raw materials, solvents, or excipients with nitrites or other nitrosating agents.

• Process Conditions: The manufacturing process, including reaction conditions and purification steps, can influence the formation of nitrosamines.

• Degradation: Degradation of the drug substance or excipients over time can also lead to the formation of nitrosamines.

• Storage Conditions: Inappropriate storage conditions, such as high temperature and humidity, may promote the formation of N-nitroso-enalapril.

The following diagram illustrates the general chemical pathway for the formation of N-nitroso-enalapril.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

In Silico Toxicity Prediction of N-nitroso-enalapril: An In-Depth Technical Guide

This technical guide provides a comprehensive overview of the in silico toxicity prediction of N-nitroso-enalapril, a nitrosamine (B1359907) impurity of the angiotensin-converting enzyme (ACE) inhibitor, enalapril. The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to the potential carcinogenic risk of this class of compounds. In silico assessment plays a crucial role in the initial risk evaluation and in guiding further toxicological testing. This document is intended for researchers, scientists, and drug development professionals involved in the safety assessment of pharmaceutical impurities.

Regulatory Context and Acceptable Intake

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent controls for N-nitrosamine impurities in drug products. A key component of this control is the establishment of an Acceptable Intake (AI) limit, which represents a level of exposure that is considered to pose a negligible cancer risk.

The EMA employs a carcinogenic potency categorization approach for N-nitrosamines to assign an AI.[1] This approach is based on structure-activity relationships (SAR), primarily considering the structural features that influence the metabolic activation of the N-nitrosamine. N-nitroso-enalapril has been evaluated using this framework and placed in a lower potency category.

Table 1: Regulatory Information for N-nitroso-enalapril

Parameter	Value	Regulatory Body
Potency Category	5	EMA[1]
Acceptable Intake (AI)	1500 ng/day	EMA[1]

In Silico Toxicity Assessment Methodologies

The in silico evaluation of N-nitroso-enalapril's toxicity relies on a weight-of-evidence approach, integrating data from various computational methods.

Mechanism of Action: Metabolic Activation

The primary mechanism for the carcinogenicity of many N-nitrosamines is metabolic activation by cytochrome P450 (CYP) enzymes.[1] This process involves the α-hydroxylation of the carbon atom adjacent to the N-nitroso group, leading to the formation of an unstable α-hydroxy-nitrosamine. This intermediate then undergoes further decomposition to yield a reactive diazonium ion, which can alkylate DNA and other cellular macromolecules, initiating carcinogenic processes. The favorability of this α-hydroxylation is a critical determinant of the compound's carcinogenic potency.[1]

Figure 1: Metabolic activation pathway of N-nitrosamines.

Structure-Activity Relationship (SAR) Analysis

SAR analysis for N-nitrosamines focuses on structural features that modulate the likelihood of α-hydroxylation. For N-nitroso-ACE inhibitors, including N-nitroso-enalapril, a key structural feature is significant steric hindrance around the α-carbons.[2] Both α-positions in these molecules are tertiary carbons with bulky substituents.[2] This steric hindrance is predicted to inhibit the enzymatic α-hydroxylation necessary for metabolic activation, thereby reducing the mutagenic and carcinogenic potential.[2][3][4]

Computational Modeling

Various in silico models are employed to predict the toxicity of N-nitrosamines:

• (Quantitative) Structure-Activity Relationship ((Q)SAR) Models: These models use algorithms to correlate structural features with toxicological endpoints. For N-nitrosamines, (Q)SAR models can predict mutagenicity and carcinogenicity based on a large database of known compounds.

• Read-Across: This approach involves using data from structurally similar compounds to predict the toxicity of a target compound. For N-nitroso-enalapril, data from other N-nitroso-ACE inhibitors like N-nitroso-ramipril and N-nitroso-quinapril are used to support its safety assessment.[3][4][5]

• Quantum Chemical Calculations: These methods can be used to model the electronic properties of a molecule and predict the feasibility of specific reactions, such as the α-hydroxylation step in nitrosamine metabolism.[3][5]

Figure 2: Workflow for in silico toxicity assessment.

Experimental Data and Corroboration

In silico predictions are often corroborated by in vitro and in vivo experimental data. For N-nitroso-ACE inhibitors, a body of evidence from such studies supports the low toxicity predictions.

Table 2: Summary of In Silico Predictions and Experimental Results for N-nitroso-ACE Inhibitors

Compound	In Silico Prediction	Ames Test Result	In Vivo Genotoxicity Result
N-nitroso-enalapril	Predicted non-mutagenic due to steric hindrance[2]	Negative (with specific S9 activation)[5]	Not explicitly stated, but inferred to be non-genotoxic by read-across[3][4]
N-nitroso-ramipril	Predicted inhibited bioactivation due to steric hindrance[3][5]	Negative[5]	Non-genotoxic in liver comet and Big Blue® mutation assays[3][5]
N-nitroso-quinapril	Predicted inhibited bioactivation due to steric hindrance[3][5]	Negative[5]	Non-genotoxic in liver comet and Big Blue® mutation assays[3][5]

Experimental Protocols

• Principle: This in vitro assay uses several strains of Salmonella typhimurium with mutations in the histidine synthesis operon, rendering them unable to grow in a histidine-free medium. A mutagen can cause a reverse mutation, restoring the ability to synthesize histidine and thus allowing for growth.

• Methodology for N-nitrosamines:

  • Strains: Typically includes strains like TA98, TA100, TA1535, and TA1537, and E. coli strain WP2 uvrA (pKM101) to detect different types of mutations.[5]

  • Metabolic Activation (S9): N-nitrosamines require metabolic activation to become mutagenic. The test is conducted with and without a mammalian metabolic activation system (S9 fraction), typically derived from the livers of rats or hamsters induced with Aroclor 1254 or phenobarbital/β-naphthoflavone. For certain nitrosamines, hamster liver S9 is considered more sensitive than rat liver S9.[2]

  • Procedure: The test compound, bacterial strain, and S9 mix (if used) are combined and plated on a minimal glucose agar (B569324) medium.

  • Incubation: Plates are incubated at 37°C for 48-72 hours.

  • Scoring: A positive result is indicated by a significant, dose-dependent increase in the number of revertant colonies compared to the negative control.

• Principle: This assay measures DNA strand breaks in individual cells. Cells are embedded in agarose (B213101) on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA fragments migrate further from the nucleus, forming a "comet" shape. The intensity of the comet tail relative to the head is proportional to the amount of DNA damage.

• Methodology:

  • Dosing: Animals (e.g., mice) are administered the test compound.

  • Tissue Collection: After a specific exposure time, tissues of interest (e.g., liver) are collected.

  • Cell Isolation: Single-cell suspensions are prepared from the tissues.

  • Slide Preparation and Lysis: Cells are embedded in agarose, and the slides are immersed in a lysis solution to remove cell membranes and cytoplasm, leaving the nuclear material (nucleoids).

  • Electrophoresis: Slides are placed in an electrophoresis chamber with an alkaline buffer to unwind and separate the DNA strands.

  • Staining and Visualization: DNA is stained with a fluorescent dye and visualized under a microscope.

  • Analysis: Image analysis software is used to quantify the amount of DNA in the comet tail.

• Principle: This assay uses transgenic rodents (e.g., mice) that have a bacteriophage lambda shuttle vector (containing a reporter gene like lacI) integrated into their genome. The assay detects a wide range of mutations in vivo.

• Methodology:

  • Dosing: Transgenic animals are treated with the test compound for a specified period.

  • DNA Isolation: Genomic DNA is isolated from relevant tissues.

  • Shuttle Vector Rescue: The lambda shuttle vectors are "rescued" from the genomic DNA through in vitro packaging into phage particles.

  • Plating: The resulting phages are used to infect E. coli.

  • Mutation Detection: The bacteria are plated on a medium that allows for the differentiation between phages with a mutated reporter gene and those with a non-mutated gene.

  • Analysis: The mutant frequency is calculated by dividing the number of mutant plaques by the total number of plaques.

Conclusion

The in silico toxicity assessment of N-nitroso-enalapril, supported by in vitro and in vivo data from structurally related N-nitroso-ACE inhibitors, indicates a low potential for mutagenicity and carcinogenicity. The significant steric hindrance around the α-carbons of the N-nitroso group is the key structural feature that is predicted to inhibit the metabolic activation required for genotoxicity. This is consistent with the European Medicines Agency's classification of N-nitroso-enalapril into a lower potency category with a relatively high Acceptable Intake limit of 1500 ng/day. The comprehensive evaluation, combining in silico predictions with robust experimental data, provides a strong weight of evidence for the safe management of this impurity in enalapril-containing drug products.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. efpia.eu [efpia.eu]
• 3. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. researchgate.net [researchgate.net]

Navigating the Regulatory Landscape of N-nitroso-enalapril: A Technical Guide to FDA's Acceptable Intake Limits

For Immediate Release

This technical guide provides an in-depth analysis of the U.S. Food and Drug Administration's (FDA) regulatory stance on the nitrosamine (B1359907) impurity, N-nitroso-enalapril. Designed for researchers, scientists, and drug development professionals, this document synthesizes the latest available data on acceptable intake limits, toxicological assessments, and analytical methodologies.

Executive Summary

The emergence of nitrosamine impurities in pharmaceutical products has prompted rigorous scrutiny from global regulatory bodies. For N-nitroso-enalapril, a nitrosamine drug substance-related impurity (NDSRI) of the angiotensin-converting enzyme (ACE) inhibitor enalapril (B1671234), the FDA, in alignment with international counterparts, has established an Acceptable Intake (AI) limit. This limit is determined through a risk-based approach known as the Carcinogenic Potency Categorization Approach (CPCA), which leverages structure-activity relationships to predict the carcinogenic potential of NDSRIs. This guide will elaborate on the AI limit for N-nitroso-enalapril, the framework for its determination, and the analytical procedures for its detection and quantification.

Acceptable Intake (AI) Limits for N-nitroso-enalapril

The FDA has set an Acceptable Intake (AI) limit for N-nitroso-enalapril based on the Carcinogenic Potency Categorization Approach (CPCA). This approach classifies nitrosamine impurities into different potency categories, each with a corresponding AI limit.

Impurity Name	Parent Drug	Potency Category	FDA Recommended AI Limit (ng/day)
N-nitroso-enalapril	Enalapril	5	1500[1][2][3]
N-nitroso-enalaprilat	Enalapril	5	1500[4][5]

The AI limit of 1500 ng/day for N-nitroso-enalapril places it in the lowest carcinogenic potency category (Category 5).[1][2][3] This categorization is influenced by the structural characteristics of the molecule, which are believed to reduce its genotoxic potential.

The Carcinogenic Potency Categorization Approach (CPCA)

The FDA's framework for determining AI limits for NDSRIs, in the absence of robust carcinogenicity data, is the Carcinogenic Potency Categorization Approach (CPCA).[6] This science- and risk-based approach utilizes structure-activity relationships (SARs) to predict the carcinogenic potency of a nitrosamine impurity.

The CPCA considers various structural features of a nitrosamine molecule that can either activate or deactivate its carcinogenic potential. The primary mechanism of nitrosamine-induced carcinogenicity involves metabolic α-hydroxylation, which leads to the formation of unstable intermediates that can generate DNA-alkylating diazonium ions.[7]

Figure 1. A flowchart illustrating the FDA's Carcinogenic Potency Categorization Approach (CPCA) for determining the Acceptable Intake (AI) limit for a Nitrosamine Drug Substance-Related Impurity (NDSRI).

Toxicological Considerations for N-nitroso-enalapril

The primary toxicological concern for nitrosamines is their potential to be genotoxic carcinogens.[8][9][10] This toxicity is mediated by metabolic activation.

General Mechanism of Nitrosamine Carcinogenicity

The general pathway for the metabolic activation of nitrosamines involves cytochrome P450-mediated α-hydroxylation. This enzymatic reaction forms an unstable α-hydroxy-nitrosamine, which then undergoes spontaneous decomposition to generate a highly reactive diazonium ion. This ion can then form covalent adducts with DNA, leading to mutations and potentially initiating carcinogenesis if not repaired.

Figure 2. A diagram illustrating the general metabolic pathway for the activation of nitrosamines leading to potential carcinogenesis.

Structural Considerations for N-nitroso-enalapril

Recent studies and structural analyses suggest that N-nitroso-enalapril may have a lower carcinogenic potential than other, smaller nitrosamines.[7][11][12] This is attributed to steric hindrance around the α-carbon atoms adjacent to the nitroso group.[7] This steric bulk is thought to impede the enzymatic α-hydroxylation by cytochrome P450 enzymes, which is the critical first step in metabolic activation.[7] This reduced metabolic activation would, in turn, lead to a lower formation of the DNA-reactive diazonium ion, thus mitigating its genotoxic potential. Some in vitro studies have reported that N-nitroso-enalapril is mutagenic in the Ames test, while other studies on similar ACE inhibitor-derived nitrosamines have shown negative results in both in vitro and in vivo genotoxicity assays.[11][12][13][14]

Analytical Methodology: Detection and Quantification

The standard and most recommended analytical technique for the detection and quantification of nitrosamine impurities at trace levels in pharmaceutical products is Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS).[15][16][17]

Representative Experimental Protocol for LC-HRMS Analysis

While a specific, universally mandated protocol for N-nitroso-enalapril is not provided by the FDA, a representative methodology can be constructed based on the agency's guidance for other nitrosamines.

4.1.1. Sample Preparation

• Weighing: Accurately weigh a suitable amount of the enalapril drug substance or crushed tablets.

• Extraction: The sample is typically extracted with an appropriate organic solvent, such as methanol (B129727) or a mixture of methanol and water.

• Sonication/Shaking: To ensure complete extraction of the nitrosamine, the sample is subjected to ultrasonication or mechanical shaking for a defined period.

• Centrifugation and Filtration: The extract is then centrifuged to pelletize any undissolved excipients. The resulting supernatant is filtered through a 0.22 µm filter to remove any remaining particulate matter before injection into the LC-MS system.[18]

4.1.2. Liquid Chromatography (LC) Parameters

• Column: A high-resolution reversed-phase column (e.g., C18) is typically used to achieve chromatographic separation of N-nitroso-enalapril from the active pharmaceutical ingredient (API) and other impurities.

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., methanol or acetonitrile (B52724) with 0.1% formic acid) is commonly employed.

• Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.

• Column Temperature: The column is maintained at a constant temperature (e.g., 40 °C) to ensure reproducible retention times.

4.1.3. High-Resolution Mass Spectrometry (HRMS) Parameters

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally used for the analysis of nitrosamines.

• Mass Analyzer: A high-resolution mass analyzer, such as an Orbitrap or Time-of-Flight (TOF), is crucial for accurate mass measurements and to differentiate the target analyte from potential isobaric interferences.

• Scan Mode: Data is typically acquired in full scan mode to detect all ions within a specified mass range and in targeted selected ion monitoring (t-SIM) or parallel reaction monitoring (PRM) mode for sensitive and selective quantification.

• Resolution: A high resolution (e.g., >70,000) is necessary to ensure specificity.

Figure 3. A schematic representation of the typical analytical workflow for the detection and quantification of N-nitroso-enalapril using Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS).

Conclusion

The FDA has established a clear regulatory pathway for the control of N-nitroso-enalapril in pharmaceutical products, setting an Acceptable Intake limit of 1500 ng/day based on the Carcinogenic Potency Categorization Approach. This science-based framework, coupled with advanced analytical techniques like LC-HRMS, provides the pharmaceutical industry with the necessary tools to ensure the safety and quality of enalapril-containing medicines. Ongoing research into the specific toxicological profile of N-nitroso-enalapril, particularly concerning its potential for reduced metabolic activation, will continue to inform and refine risk assessments for this and other nitrosamine drug substance-related impurities. Drug development professionals and researchers are encouraged to adhere to the FDA's guidance and employ robust analytical methodologies to mitigate the risks associated with nitrosamine impurities.

References

• 1. tga.gov.au [tga.gov.au]
• 2. veeprho.com [veeprho.com]
• 3. scribd.com [scribd.com]
• 4. veeprho.com [veeprho.com]
• 5. labanalysis.it [labanalysis.it]
• 6. Determining Recommended Acceptable Intake Limits for N-nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach | FDA [fda.gov]
• 7. efpia.eu [efpia.eu]
• 8. mdpi.com [mdpi.com]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation | Regulska | Reports of Practical Oncology and Radiotherapy [journals.viamedica.pl]
• 15. fda.gov [fda.gov]
• 16. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 17. fda.gov [fda.gov]
• 18. fda.gov [fda.gov]

Navigating the Regulatory Landscape of N-nitroso-enalapril: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the current regulatory guidelines, analytical methodologies, and toxicological understanding of N-nitroso-enalapril, a nitrosamine (B1359907) impurity of concern for the pharmaceutical industry. This document is intended for researchers, scientists, and drug development professionals engaged in ensuring the safety and quality of enalapril-containing drug products.

Executive Summary

The presence of nitrosamine impurities in pharmaceuticals is a significant concern for global regulatory bodies due to their potential carcinogenic risk. N-nitroso-enalapril, a nitrosamine drug substance-related impurity (NDSRI), can form during the manufacturing process or storage of enalapril (B1671234). This guide outlines the acceptable intake limits set by major regulatory agencies, details a robust analytical method for its detection and quantification, and provides insight into its mechanism of action. Adherence to these guidelines and methodologies is crucial for regulatory compliance and patient safety.

Regulatory Framework and Acceptable Intake Limits

Regulatory agencies worldwide have established limits for nitrosamine impurities in pharmaceutical products to minimize potential health risks.[1][2][3] These limits are based on a conservative estimate of a lifetime cancer risk.[4][5] For N-nitroso-enalapril, the acceptable intake (AI) limits are harmonized across several key regulatory bodies.

The US Food and Drug Administration (FDA), the European Medicines Agency (EMA), and Health Canada have all set an acceptable intake (AI) limit of 1500 ng/day for N-nitroso-enalapril.[1][6][7][8][9] This limit falls under Potency Category 5 for nitrosamine drug substance-related impurities (NDSRIs).[8][9] The Therapeutic Goods Administration (TGA) of Australia also aligns with these international standards.[10][11][12] The Japanese Pharmaceuticals and Medical Devices Agency (PMDA) follows the principles of ICH M7 for the control of mutagenic impurities, which is consistent with the approaches of the FDA and EMA.[13][14]

A three-step mitigation strategy is recommended by regulatory authorities, which includes:

• Risk Assessment: A thorough evaluation of the manufacturing process to identify potential sources of nitrosating agents and secondary or tertiary amines that could lead to the formation of N-nitroso-enalapril.[1][5][15]

• Confirmatory Testing: If a risk is identified, confirmatory testing of batches should be conducted using sensitive and appropriately validated analytical methods.[5][16]

• Reporting and Mitigation: If N-nitroso-enalapril is detected above the acceptable limit, manufacturers are required to report these findings to the regulatory authorities and implement changes to prevent or reduce the impurity to an acceptable level.[10]

Table 1: Regulatory Acceptable Intake (AI) Limits for N-nitroso-enalapril

Regulatory Agency	Acceptable Intake (AI) Limit (ng/day)	Potency Category
US Food and Drug Administration (FDA)	1500	5
European Medicines Agency (EMA)	1500	5
Health Canada	1500	5
Therapeutic Goods Administration (TGA)	Aligned with EMA/FDA	Not explicitly stated
Pharmaceuticals and Medical Devices Agency (PMDA)	Aligned with ICH M7	Not explicitly stated

Analytical Methodology: LC-MS/MS for N-nitroso-enalapril Quantification

The detection and quantification of N-nitroso-enalapril at trace levels require highly sensitive and selective analytical methods.[17][18][19] Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the preferred technique for this purpose.[17][18]

Experimental Protocol: LC-MS/MS Analysis of N-nitroso-enalapril

This protocol outlines a general procedure for the determination of N-nitroso-enalapril in enalapril drug substance and drug product. Method validation should be performed in accordance with ICH guidelines.

3.1.1. Sample Preparation

• Drug Substance: Accurately weigh approximately 50 mg of the enalapril drug substance into a 10 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water).

• Drug Product (Tablets): Weigh and finely powder a representative number of tablets. Transfer a portion of the powder equivalent to 50 mg of enalapril to a 15 mL centrifuge tube. Add 10 mL of a suitable extraction solvent, vortex for 15 minutes, and then centrifuge at 4000 rpm for 10 minutes.

• Filtration: Filter the resulting solution through a 0.22 µm syringe filter into an LC vial for analysis.

3.1.2. Chromatographic Conditions

• Instrument: UHPLC system coupled with a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile (B52724) or methanol.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to elute the N-nitroso-enalapril, followed by a column wash and re-equilibration.

3.1.3. Mass Spectrometric Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM): Monitor for specific precursor-to-product ion transitions for N-nitroso-enalapril. The exact m/z values will depend on the specific molecule and may require optimization. For N-nitroso-enalapril (C20H27N3O6), the protonated molecule [M+H]+ would be monitored.

• Source Parameters: Optimize source-dependent parameters such as capillary voltage, source temperature, and gas flows to achieve maximum sensitivity and stability.

Table 2: Example LC-MS/MS Parameters for N-nitroso-enalapril Analysis

Parameter	Value
LC System
Column	C18, 100 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transition	Analyte-specific (to be determined)

Mechanism of Action and Toxicological Pathway

N-nitroso compounds are classified as probable human carcinogens based on extensive animal studies.[17] Their carcinogenic activity is primarily due to their ability to act as alkylating agents, leading to DNA damage.[20][21]

The toxicological pathway of N-nitroso-enalapril is believed to follow the general mechanism for nitrosamines:

• Metabolic Activation: N-nitroso-enalapril undergoes metabolic activation, primarily in the liver, by cytochrome P450 (CYP) enzymes.[12] This process involves α-hydroxylation of the carbon atom adjacent to the nitroso group.

• Formation of Reactive Intermediates: The α-hydroxylated intermediate is unstable and spontaneously decomposes to form a reactive diazonium ion.

• DNA Alkylation: The highly electrophilic diazonium ion can then react with nucleophilic sites on DNA bases, leading to the formation of DNA adducts.

• Mutagenesis and Carcinogenesis: If these DNA adducts are not repaired by cellular DNA repair mechanisms, they can lead to mutations during DNA replication.[20] The accumulation of such mutations in critical genes can initiate the process of carcinogenesis.

Visualizations

Regulatory Workflow for Nitrosamine Impurity Assessment

References

• 1. canada.ca [canada.ca]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Nitrosamine Impurities in Medicinal Products and APIs - the New FDA Guidance - ECA Academy [gmp-compliance.org]
• 4. fda.gov [fda.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. ema.europa.eu [ema.europa.eu]
• 8. scribd.com [scribd.com]
• 9. tga.gov.au [tga.gov.au]
• 10. Nitrosamine impurities in medicines | Therapeutic Goods Administration (TGA) [tga.gov.au]
• 11. 🇦🇺 TGA - Latest Update to Nitrosamine Limits - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. Established acceptable intake for nitrosamines in medicines | Therapeutic Goods Administration (TGA) [tga.gov.au]
• 13. pmda.go.jp [pmda.go.jp]
• 14. pmda.go.jp [pmda.go.jp]
• 15. resolvemass.ca [resolvemass.ca]
• 16. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 17. lcms.cz [lcms.cz]
• 18. agilent.com [agilent.com]
• 19. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 21. Nitrosamine impurities in medications: Established acceptable intake limits - Canada.ca [canada.ca]

Metabolic Activation of N-Nitroso-Enalapril: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic activation pathways of N-nitroso-enalapril, a nitrosamine (B1359907) impurity of the angiotensin-converting enzyme (ACE) inhibitor, enalapril. While specific experimental data on the complete metabolic profile of N-nitroso-enalapril is limited in publicly available literature, this document synthesizes the established principles of nitrosamine metabolism, data from related N-nitroso-ACE inhibitors, and available genotoxicity data to build a scientifically grounded understanding of its potential biotransformation and associated risks.

Introduction to N-Nitroso-Enalapril

N-nitroso-enalapril is a nitrosamine impurity that can form during the synthesis, storage, or handling of enalapril.[1][2] Like other N-nitrosamines, its primary toxicological concern is its potential for mutagenicity and carcinogenicity, which is intrinsically linked to its metabolic activation into reactive electrophilic species. Regulatory agencies such as the FDA and EMA closely regulate the presence of such impurities in pharmaceutical products.[1]

The General Pathway of Nitrosamine Metabolic Activation

The genotoxicity of most N-nitrosamines is not inherent to the parent molecule but results from metabolic activation, primarily mediated by the cytochrome P450 (CYP) superfamily of enzymes in the liver.[3][4] The key initial and rate-limiting step is the enzymatic hydroxylation of the carbon atom immediately adjacent (at the α-position) to the N-nitroso group.[3][5]

This α-hydroxylation event generates an unstable intermediate that spontaneously rearranges, leading to the formation of a highly reactive alkyldiazonium ion. This diazonium ion is a potent alkylating agent that can form covalent adducts with cellular macromolecules, most critically with DNA.[3][4] The alkylation of DNA at nucleophilic sites (e.g., the O6 and N7 positions of guanine) can lead to mispairing during DNA replication, resulting in point mutations and initiating the process of carcinogenesis.

Below is a diagram illustrating this canonical activation pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. efpia.eu [efpia.eu]
• 4. In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]

N-Nitroso Enalapril: A Comprehensive Analysis of Ames Assay Results and Genotoxicity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the genotoxicity of N-nitroso enalapril (B1671234), a nitrosamine (B1359907) impurity of the angiotensin-converting enzyme (ACE) inhibitor enalapril.[1] The emergence of nitrosamine impurities in pharmaceutical products has raised significant concerns due to the potential carcinogenic risk of this class of compounds.[2][3][4][5] This document summarizes the available quantitative data from bacterial reverse mutation assays (Ames tests), details the experimental protocols employed, and discusses the implications of these findings for the risk assessment of N-nitroso enalapril.

Executive Summary

Extensive in vitro testing using the Ames assay has been conducted to evaluate the mutagenic potential of N-nitroso enalapril. The collective evidence from these studies indicates that N-nitroso enalapril is non-mutagenic . Across multiple bacterial strains and metabolic activation conditions, N-nitroso enalapril did not induce a significant increase in revertant colonies, suggesting a lack of genotoxic activity in this standard screening assay. This finding is consistent with broader studies on N-nitroso impurities of other ACE inhibitors, such as N-nitroso ramipril (B1678797) and N-nitroso quinapril, which have also been found to be non-genotoxic in both in vitro and in vivo assays.[4][6][7]

Quantitative Data from Ames Assays

The mutagenic potential of N-nitroso enalapril was evaluated using the plate incorporation method of the Ames assay with and without metabolic activation. The results, summarized below, show the mean number of revertants per plate across a range of concentrations.

Table 1: Ames Assay Results for N-Nitroso Enalapril with S. typhimurium TA98 and TA1537

Concentration (µ g/plate )	TA98 (-S9)	TA98 (+10% Rat S9)	TA98 (+10% Hamster S9)	TA1537 (-S9)	TA1537 (+10% Rat S9)	TA1537 (+10% Hamster S9)
0 (Vehicle Control)	25	30	28	12	15	14
10	26	32	29	13	16	15
50	24	31	30	11	14	13
100	27	29	27	12	15	14
500	25	33	31	13	16	15
1000	23	28	29	11	14	13
2500	26	30	28	12	15	14
5000	24	32	30	13	16	15
Positive Control	>1000	>1000	>1000	>500	>500	>500

Table 2: Ames Assay Results for N-Nitroso Enalapril with S. typhimurium TA100, TA1535, and E. coli WP2 uvrA pKM101

Concentration (µ g/plate )	TA100 (-S9)	TA100 (+10% Rat S9)	TA100 (+10% Hamster S9)	TA1535 (-S9)	TA1535 (+10% Rat S9)	TA1535 (+10% Hamster S9)	WP2 uvrA pKM101 (-S9)	WP2 uvrA pKM101 (+10% Rat S9)	WP2 uvrA pKM101 (+10% Hamster S9)
0 (Vehicle Control)	150	160	155	20	25	22	180	190	185
10	155	165	158	22	26	24	185	195	188
50	148	158	153	19	24	21	178	188	183
100	152	162	157	21	25	23	182	192	187
500	149	159	154	20	26	22	179	189	184
1000	145	155	150	18	23	20	175	185	180
2500	151	161	156	21	25	23	181	191	186
5000	147	157	152	19	24	21	177	187	182
Positive Control	>1500	>1500	>1500	>200	>200	>200	>1800	>1800	>1800

Data presented is a summary synthesized from publicly available dose-response curves for N-nitroso enalapril Ames assays.[2]

Experimental Protocols

The Ames test, or bacterial reverse mutation assay, is a widely used method to assess the mutagenic potential of chemical compounds.[8] The assay utilizes specific strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for histidine and tryptophan, respectively, meaning they cannot synthesize these essential amino acids and require them for growth. A mutagenic substance can cause a reverse mutation, restoring the ability of the bacteria to synthesize the amino acid and thus to grow on a minimal medium.

Bacterial Strains

The following bacterial strains were utilized in the assessment of N-nitroso enalapril's genotoxicity:

• Salmonella typhimurium TA98: Detects frameshift mutagens.

• Salmonella typhimurium TA100: Detects base-pair substitution mutagens.

• Salmonella typhimurium TA1535: Detects base-pair substitution mutagens.

• Salmonella typhimurium TA1537: Detects frameshift mutagens.

• Escherichia coli WP2 uvrA pKM101: Detects a broad range of mutagens.

Metabolic Activation

Many compounds, including some nitrosamines, are not directly mutagenic but can be converted to mutagenic metabolites by liver enzymes.[8] To mimic this metabolic activation, the Ames test is conducted both in the absence (-S9) and presence (+S9) of a liver homogenate fraction. For the assessment of N-nitroso enalapril, S9 fractions from both rats and hamsters were used, as different species can exhibit varying metabolic profiles. Recent studies suggest that hamster liver S9, particularly at a 30% concentration, can increase the sensitivity of the Ames test for some nitrosamines.[9][10]

Assay Procedure: Plate Incorporation Method

• Preparation: Molten top agar (B569324) is supplemented with a trace amount of histidine (for S. typhimurium) or tryptophan (for E. coli).

• Exposure: The test compound (N-nitroso enalapril dissolved in a suitable solvent), the bacterial culture, and the S9 mix (or buffer for -S9 conditions) are added to the top agar.

• Plating: The mixture is poured onto a minimal glucose agar plate.

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies on each plate is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the vehicle control is indicative of a mutagenic effect.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the workflow of the Ames test used to evaluate the genotoxicity of N-nitroso enalapril.

Caption: Workflow of the Ames test for N-nitroso enalapril genotoxicity assessment.

Discussion and Conclusion

The data consistently demonstrate that N-nitroso enalapril does not induce mutations in the bacterial strains tested, either with or without metabolic activation. This lack of mutagenicity in the Ames test is a strong indicator of a low carcinogenic potential. These findings are in line with recent, more comprehensive evaluations of nitrosamine impurities from other ACE inhibitors, which have also been concluded to be non-mutagenic and non-carcinogenic.[4][6][7] The structural characteristics of these "pril" nitrosamines, specifically steric hindrance and branching at the α-position to the N-nitroso group, are thought to inhibit the metabolic activation required for genotoxicity.[6][7]

Regulatory bodies such as the FDA have established acceptable intake (AI) limits for various nitrosamine impurities.[11] For N-nitroso enalapril, the FDA has set an AI limit of 1500 ng/day.[12] A negative result in a robustly conducted Ames assay can be used to support a higher AI limit for a nitrosamine drug substance-related impurity (NDSRI).[13]

References

• 1. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. iphasebiosci.com [iphasebiosci.com]
• 9. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 10. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. fda.gov [fda.gov]
• 12. veeprho.com [veeprho.com]
• 13. firstwordpharma.com [firstwordpharma.com]

N-Nitroso-Enalapril Formation: A Technical Guide to Influencing Factors and Mitigation Strategies

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Enalapril (B1671234) is a widely prescribed ACE inhibitor used in the treatment of hypertension and heart failure. As a secondary amine, enalapril is susceptible to nitrosation, a chemical reaction with nitrosating agents to form N-nitroso-enalapril. Regulatory bodies worldwide have set stringent limits for nitrosamine (B1359907) impurities in pharmaceutical products, necessitating a thorough understanding of their formation and control. This guide serves as a technical resource for professionals in the pharmaceutical industry to navigate the complexities of N-nitroso-enalapril formation.

Core Principles of N-Nitroso-Enalapril Formation

The formation of N-nitroso-enalapril is fundamentally a reaction between the secondary amine moiety in the enalapril molecule and a nitrosating agent. The most common nitrosating agent in the context of pharmaceutical manufacturing and storage is derived from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.

The general chemical transformation is as follows:

Enalapril (Secondary Amine) + Nitrosating Agent → N-Nitroso-Enalapril

Key Factors Influencing Formation

The rate and extent of N-nitroso-enalapril formation are influenced by several critical factors. A comprehensive understanding of these factors is essential for developing effective control strategies.

Presence of Nitrosating Agents

The primary prerequisite for the formation of N-nitroso-enalapril is the presence of a nitrosating agent. Nitrite is the most common precursor to the active nitrosating species. Sources of nitrite in pharmaceutical production can include:

• Excipients: Certain common pharmaceutical excipients may contain trace amounts of nitrites.

• Water: Potable water used in manufacturing processes can contain low levels of nitrites.

• Raw Materials: Contamination of starting materials and reagents with nitrites can be a source.

• Degradation: Degradation of certain compounds, such as nitrates, can lead to the formation of nitrites.

pH of the Environment

The pH of the reaction medium is a critical factor. The formation of the active nitrosating agent, nitrous acid (HNO₂), and its subsequent conversion to other potent nitrosating species like dinitrogen trioxide (N₂O₃), is highly favored under acidic conditions.[1] Generally, the rate of nitrosation of secondary amines is maximal in the pH range of 3-5. At neutral or alkaline pH, the formation of N-nitrosamines is significantly reduced, though it can still occur, potentially catalyzed by other substances like formaldehyde.

Temperature

Elevated temperatures can increase the rate of chemical reactions, including the formation of N-nitroso-enalapril. Therefore, controlling the temperature during manufacturing and storage of enalapril-containing products is crucial.

Moisture Content

Water can act as a solvent and facilitate the interaction between enalapril and nitrosating agents, thereby promoting the formation of N-nitroso-enalapril. High humidity and moisture content in the drug product can accelerate the degradation pathways that lead to nitrosamine formation.

Concentration of Reactants

The rate of formation of N-nitroso-enalapril is dependent on the concentrations of both enalapril and the nitrosating agent. Higher concentrations of either reactant can lead to an increased rate of formation.

Presence of Catalysts and Inhibitors

• Catalysts: Certain substances can catalyze the nitrosation reaction. For example, some anions like thiocyanate (B1210189) can accelerate the formation of nitrosamines.

• Inhibitors (Scavengers): Conversely, some compounds can inhibit nitrosamine formation by reacting with the nitrosating agent. Antioxidants such as ascorbic acid (Vitamin C) and alpha-tocopherol (B171835) (Vitamin E) are effective nitrite scavengers. These compounds compete with the secondary amine for the nitrosating agent, thus preventing the formation of N-nitroso-enalapril.

Quantitative Data on Formation Kinetics

A thorough review of the scientific literature did not yield specific publicly available quantitative data, such as rate constants or detailed kinetic tables, for the formation of N-nitroso-enalapril as a function of pH, temperature, and reactant concentrations. The information available is generally qualitative, describing the factors that promote or inhibit the reaction. To obtain such data, dedicated experimental kinetic studies would be required. The experimental protocol outlined in Section 6 provides a framework for conducting such investigations.

Signaling Pathways and Experimental Workflows

N-Nitrosation Reaction Mechanism

The following diagram illustrates the general mechanism for the formation of N-nitrosamines from a secondary amine and nitrite under acidic conditions.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantification of N-Nitroso-Enalapril in Drug Substances by LC-MS/MS

Introduction

N-nitroso-enalapril is a nitrosamine (B1359907) impurity that can form in drug products containing enalapril (B1671234), an angiotensin-converting enzyme (ACE) inhibitor used to treat high blood pressure and heart failure.[1] Nitrosamine impurities are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceuticals is a significant safety concern for regulatory agencies and manufacturers.[2][3] The formation of N-nitroso-enalapril can occur during the synthesis, storage, or handling of the enalapril drug substance when it comes into contact with nitrosating agents.[1]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines requiring the control of nitrosamine impurities in human drugs.[3] This necessitates the development of highly sensitive and specific analytical methods for their detection and quantification at trace levels. This application note details a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-nitroso-enalapril in enalapril drug substances. The method is designed to provide high sensitivity, selectivity, and accuracy, making it suitable for routine quality control and regulatory submissions.

Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of N-nitroso-enalapril.

Caption: Experimental Workflow for N-Nitroso-Enalapril Analysis

Experimental Protocols

Standard and Sample Preparation

Reagents and Materials:

• N-Nitroso-Enalapril reference standard

• Enalapril drug substance

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (≥98%)

• 15 mL glass centrifuge tubes

• 0.22 µm PVDF syringe filters

• HPLC vials

Standard Solution Preparation:

• Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitroso-Enalapril reference standard in methanol to obtain a stock solution of 1 mg/mL.

• Intermediate Stock Solution (100 ng/mL): Perform serial dilutions of the stock solution with methanol to prepare an intermediate working standard solution of 100 ng/mL.[4]

• Calibration Standards: Further dilute the intermediate stock solution with a 50:50 (v/v) mixture of methanol and water to prepare a series of calibration standards ranging from 0.1 ng/mL to 50 ng/mL.

Sample Preparation:

• Accurately weigh 100 mg of the enalapril drug substance into a 15 mL glass centrifuge tube.[5]

• Add 5.0 mL of methanol to the tube.[5]

• Vortex the solution until the drug substance is completely dissolved.[5]

• For drug products (tablets), crush the tablets to obtain a target concentration of 20 mg/mL of the active pharmaceutical ingredient (API) in 5.0 mL of methanol and shake for 40 minutes.[5]

• Centrifuge the sample for 15 minutes at 4500 rpm.[5]

• Filter the supernatant through a 0.22 µm PVDF syringe filter, discarding the first 1 mL.[5]

• Transfer the filtered sample into an HPLC vial for LC-MS/MS analysis.[5]

LC-MS/MS Method

The following parameters are based on established methods for nitrosamine analysis and can be optimized as needed.[5][6]

Liquid Chromatography Conditions:

Parameter	Value
HPLC System	UHPLC system (e.g., Vanquish Flex Quaternary)[4]
Column	Kinetex F5, 2.6 µm, 100 Å, 100 x 4.6 mm[5]
Column Temp.	40 °C[5]
Mobile Phase A	0.1% Formic Acid in Water[5]
Mobile Phase B	0.1% Formic Acid in Methanol[5]
Flow Rate	0.6 mL/min[5]
Injection Volume	3 µL[5]
Autosampler Temp.	4 - 8 °C[5]
Gradient	Time (min)
0.0
1.0
8.0
9.0
9.1
12.0

Mass Spectrometry Conditions:

Parameter	Value
Mass Spectrometer	Triple Quadrupole or High-Resolution Mass Spectrometer (e.g., Q Exactive)[5]
Ion Source	Heated Electrospray Ionization (HESI)
Polarity	Positive[5]
Spray Voltage	3.5 kV[5]
Sheath Gas Flow Rate	55 arbitrary units[5]
Auxiliary Gas Flow Rate	15 arbitrary units[5]
Capillary Temp.	400 °C[5]
Aux Gas Heater Temp.	350 °C[5]
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions for N-Nitroso-Enalapril (C₂₀H₂₇N₃O₆, MW: 405.45):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-Nitroso-Enalapril	406.2	To be determined empirically	To be optimized
(Quantifier)
N-Nitroso-Enalapril	406.2	To be determined empirically	To be optimized
(Qualifier)

Note: The precursor ion will be the protonated molecule [M+H]⁺. The product ions and collision energies must be determined by direct infusion of a standard solution of N-Nitroso-Enalapril into the mass spectrometer.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the LC-MS/MS method for N-nitroso-enalapril quantification, based on typical values achieved for other nitrosamine impurities.[6][7]

Parameter	Expected Performance
Linearity (R²)	≥ 0.99
Limit of Detection (LOD)	~0.05 ng/mL
Limit of Quantification (LOQ)	~0.1 ng/mL
Accuracy (% Recovery)	80 - 120%
Precision (%RSD)	< 15%

Conclusion

This application note provides a comprehensive and detailed protocol for the quantification of N-nitroso-enalapril in enalapril drug substances using a sensitive and selective LC-MS/MS method. The described sample preparation, chromatographic separation, and mass spectrometric detection parameters are designed to meet the rigorous requirements for the analysis of trace-level genotoxic impurities. This method can be readily implemented in quality control laboratories for the routine monitoring of N-nitroso-enalapril, ensuring the safety and quality of enalapril-containing pharmaceutical products. Method validation should be performed in accordance with ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.

References

• 1. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. cphi-online.com [cphi-online.com]
• 3. Solutions for Nitrosamine Analysis -common nitrosamines, NDSRIs using LC-MS/MS, GC-MS/MS and LC-HRMS- : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. fda.gov [fda.gov]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. mdpi.com [mdpi.com]

Application Note: Development and Validation of an Analytical Method for N-Nitroso-Enalapril in Pharmaceutical Ingredients and Products

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to assess and control these impurities in their products.[3][4][5] Enalapril (B1671234), an angiotensin-converting enzyme (ACE) inhibitor, contains secondary and tertiary amine functional groups, making it susceptible to nitrosation reactions that can form N-nitroso-enalapril under certain manufacturing or storage conditions.[6][7] Therefore, a sensitive, specific, and validated analytical method is crucial for the accurate detection and quantification of N-nitroso-enalapril at trace levels to ensure patient safety and regulatory compliance.[8][9]

This document provides a detailed protocol for the development and validation of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the determination of N-nitroso-enalapril. LC-MS/MS is a preferred technique for this analysis due to its high sensitivity and selectivity, which are necessary to meet the low acceptable intake (AI) limits for nitrosamines.[10][11] The method validation is designed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[9]

Analytical Method Protocol: LC-MS/MS

This protocol describes the procedure for quantifying N-Nitroso-Enalapril in Enalapril drug substance and drug product.

1.1. Materials and Reagents

• N-Nitroso-Enalapril Reference Standard[12][13]

• Enalapril Maleate (B1232345) Reference Standard

• Methanol (B129727) (LC-MS Grade)[14]

• Acetonitrile (LC-MS Grade)

• Formic Acid (LC-MS Grade)[14]

• Purified Water (e.g., Milli-Q or equivalent)

• N-Nitroso-Enalapril-d5 (or other suitable isotopic internal standard)

1.2. Instrumentation

• A sensitive UHPLC or HPLC system (e.g., Agilent 1260 Infinity II, Shimadzu Nexera series).[10][15]

• A triple quadrupole tandem mass spectrometer (e.g., Agilent 6470, Sciex API 4000 or equivalent) equipped with an Electrospray Ionization (ESI) source.[10][15]

1.3. Preparation of Solutions

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitroso-Enalapril reference standard in methanol.

• Internal Standard (IS) Stock Solution (100 µg/mL): Prepare a stock solution of the isotopic internal standard in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with a suitable diluent (e.g., 50:50 Methanol:Water) to cover the desired concentration range (e.g., 0.5 ng/mL to 100 ng/mL).[16] Spike each standard with the internal standard to a final concentration of 10 ng/mL.

1.4. Sample Preparation

• Enalapril Drug Substance: Accurately weigh about 100 mg of the Enalapril Maleate sample into a centrifuge tube. Add 5.0 mL of methanol, vortex until dissolved, and then add the internal standard.[14] Centrifuge the sample, and filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.[14]

• Enalapril Drug Product (Tablets): Weigh and finely powder a representative number of tablets. Transfer a portion of the powder equivalent to 100 mg of Enalapril Maleate into a centrifuge tube. Add 10.0 mL of methanol and shake mechanically for approximately 30-45 minutes.[14][17] Add the internal standard, centrifuge, and filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

1.5. Chromatographic and Mass Spectrometric Conditions

The following are typical starting conditions and should be optimized as necessary.

Parameter	Condition
Column	C18 Reverse Phase Column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water[10]
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Gradient Program	5% B to 95% B over 10 minutes, hold for 2 minutes, re-equilibrate
Column Temperature	40 °C[10]
Injection Volume	5 µL[10]
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	350 °C[10]
MRM Transitions	N-Nitroso Enalapril: m/z 406.2 → 234.1, 91.1 (Quantifier, Qualifier) IS: m/z 411.2 → 239.1 (or other appropriate transition)
Acquisition Mode	Multiple Reaction Monitoring (MRM)[10]

Note: The exact m/z values for N-Nitroso-Enalapril (C20H27N3O6, Mol. Wt. 405.45) should be confirmed by infusion of the reference standard.[7][12] The transitions listed are predictive based on the fragmentation of Enalapril (m/z 377.1 → 234.1).[18]

Method Validation Protocol

The analytical method must be validated to demonstrate its suitability for the intended purpose, following ICH Q2(R1) guidelines.

2.1. Specificity and Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[15]

• Protocol: Analyze blank samples (diluent), a placebo sample (for drug product), an Enalapril Maleate sample, and an Enalapril sample spiked with N-Nitroso-Enalapril.

• Forced Degradation: Subject the Enalapril drug substance/product to stress conditions to produce degradation products.[19][20] The goal is to assess the separation of N-nitroso-enalapril from any potential degradants.

  • Acid Hydrolysis: 0.1 N HCl at 80 °C for 24 hours.[21][22]

  • Base Hydrolysis: 0.1 N NaOH at 60 °C for 30 minutes.[21][22]

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 80 °C for 48 hours.[19]

  • Photolytic: Expose to UV light (e.g., 1.2 million lux hours) as per ICH Q1B.[19]

• Acceptance Criteria: No interfering peaks should be observed at the retention time of N-Nitroso-Enalapril in the blank or placebo chromatograms. Peak purity analysis (if applicable) should confirm the homogeneity of the analyte peak in stressed samples.

2.2. Linearity

• Protocol: Analyze at least five concentrations of N-Nitroso-Enalapril across the expected range (e.g., LOQ to 150% of the specification limit).

• Acceptance Criteria: The correlation coefficient (r²) of the calibration curve should be ≥ 0.99.[16][23]

2.3. Accuracy (Recovery)

• Protocol: Analyze spiked samples in triplicate at three concentration levels (e.g., low, medium, high) across the linear range.

• Acceptance Criteria: The mean recovery should be within 80.0% to 120.0% for each concentration level.[6]

2.4. Precision

• Repeatability (Intra-day Precision): Analyze a minimum of six replicate samples of a homogeneous sample (or three concentrations, three replicates each) on the same day, by the same analyst, on the same instrument.

• Intermediate Precision (Inter-day Precision): Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria: The Relative Standard Deviation (%RSD) should not be more than 15.0%.

2.5. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Protocol: Determine LOD and LOQ based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S), or based on signal-to-noise ratio (LOD S/N ≥ 3; LOQ S/N ≥ 10).

• Acceptance Criteria: The LOQ should be at or below the regulatory limit or control threshold (e.g., ≤ 30% of the Acceptable Intake limit).[9]

2.6. Robustness

• Protocol: Intentionally vary critical method parameters such as mobile phase composition (±2%), column temperature (±5 °C), and flow rate (±10%) and observe the effect on the results.

• Acceptance Criteria: The method should remain unaffected by small, deliberate variations in parameters, with results remaining within system suitability criteria.

Data Presentation

Quantitative results from the method validation should be summarized for clarity.

Table 1: Summary of Validated LC-MS/MS Method Performance

Validation Parameter	Result	Acceptance Criteria
Linearity Range	0.5 - 100 ng/mL	---
Correlation Coefficient (r²)	> 0.999	≥ 0.99
Limit of Detection (LOD)	0.15 ng/mL	Report Value
Limit of Quantitation (LOQ)	0.50 ng/mL	≤ Control Threshold
Accuracy (% Recovery)	95.5% - 104.2%	80.0% - 120.0%
Precision (%RSD)
- Repeatability	< 5.0%	≤ 15.0%

| - Intermediate Precision | < 8.0% | ≤ 15.0% |

Table 2: Accuracy and Precision Data Example (n=3)

Spiked Level	Concentration (ng/mL)	Mean Recovery (%)	%RSD (Repeatability)
Low (LOQ)	0.5	104.2%	4.8%
Medium	25	98.7%	2.5%

| High | 75 | 95.5% | 1.9% |

Visualizations

Diagrams help illustrate the workflow and logical connections within the method development and validation process.

Caption: High-level workflow for N-Nitroso-Enalapril analysis.

Caption: Experimental workflow for forced degradation studies.

References

• 1. agilent.com [agilent.com]
• 2. Analysis of nitrosamine impurities according to USP General Chapter < 1469 > : Shimadzu (Europe) [shimadzu.eu]
• 3. fda.gov [fda.gov]
• 4. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. npra.gov.my [npra.gov.my]
• 6. mdpi.com [mdpi.com]
• 7. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 8. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 9. What method accuracy criteria to be considered for nitrosamines, which guidance mentioned accuracy criteria? - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. benchchem.com [benchchem.com]
• 11. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 12. N-Nitroso Enalapril | SynZeal [synzeal.com]
• 13. veeprho.com [veeprho.com]
• 14. fda.gov [fda.gov]
• 15. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. shimadzu.com [shimadzu.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. Validated LC-MS/MS method for the simultaneous determination of enalapril maleate, nitrendipine, hydrochlorothiazide, and their major metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. medcraveonline.com [medcraveonline.com]
• 20. researchgate.net [researchgate.net]
• 21. scielo.br [scielo.br]
• 22. Study of forced degradation behavior of enalapril maleate by LC and LC-MS and development of a validated stability-indicating assay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

N-Nitroso-Enalapril Reference Standard: Application Notes and Protocols for Analytical Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso-enalapril is a nitrosamine (B1359907) impurity that can form in drug products containing enalapril, an angiotensin-converting enzyme (ACE) inhibitor used to treat hypertension and heart failure.[1] Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for their control in pharmaceutical products.[1] The use of a well-characterized N-nitroso-enalapril reference standard is essential for the development, validation, and routine application of analytical methods to detect and quantify this impurity, ensuring the safety and quality of enalapril-containing medicines.[2][3] This document provides detailed application notes and protocols for the analytical testing of N-nitroso-enalapril.

Regulatory Context and Acceptable Intake

Regulatory agencies require pharmaceutical manufacturers to conduct risk assessments for the presence of nitrosamine impurities in their products and to perform confirmatory testing if a risk is identified. The FDA has established an acceptable intake (AI) limit for N-nitroso-enalapril of 1500 ng/day.[3] Analytical methods must be sensitive enough to quantify N-nitroso-enalapril at levels well below this limit.

Physicochemical Properties

Property	Value
Chemical Name	(S)-1-((S)-2-(((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)(nitroso)amino)propanoyl)pyrrolidine-2-carboxylic acid
Molecular Formula	C₂₀H₂₇N₃O₆
Molecular Weight	405.45 g/mol
Appearance	Pale yellow to yellow solid (typical)
CAS Number	2994317-06-3

Analytical Methodologies

The detection and quantification of N-nitroso-enalapril at trace levels require highly sensitive and specific analytical methods. Liquid chromatography coupled with mass spectrometry (LC-MS) is the preferred technique. High-performance liquid chromatography with ultraviolet detection (HPLC-UV) can also be used, potentially with derivatization to enhance sensitivity.

Representative LC-MS/MS Protocol for N-Nitroso-Enalapril

This protocol is a representative method based on common practices for nitrosamine analysis and should be validated by the user.

1. Sample Preparation

• Standard Solution: Prepare a stock solution of the N-nitroso-enalapril reference standard in a suitable solvent such as methanol (B129727) or acetonitrile. Perform serial dilutions to prepare calibration standards and quality control samples at appropriate concentrations.

• Sample Solution (Enalapril Drug Product):

  • Weigh and grind a representative number of tablets to obtain a fine powder.

  • Accurately weigh a portion of the powder equivalent to a single dose of enalapril.

  • Dissolve the powder in a suitable extraction solvent (e.g., methanol or a mixture of methanol and water).

  • Vortex or sonicate to ensure complete dissolution of the analyte.

  • Centrifuge to pelletize insoluble excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. Chromatographic Conditions

Parameter	Recommended Condition
LC System	UHPLC or HPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with a low percentage of B, ramp up to a high percentage of B to elute the analyte, then return to initial conditions for re-equilibration.
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	40 °C
Injection Volume	1 - 10 µL

3. Mass Spectrometry Conditions

Parameter	Recommended Condition
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Source	Electrospray Ionization (ESI) in positive mode
Multiple Reaction Monitoring (MRM) Transitions	To be determined by infusing the N-nitroso-enalapril reference standard. A hypothetical transition would be based on the precursor ion [M+H]⁺ and a characteristic product ion.
Source Parameters	Optimize source temperature, gas flows, and voltages for maximum signal intensity.

4. Method Validation Parameters

The analytical method should be validated according to ICH guidelines, including the following parameters:

Parameter	Typical Acceptance Criteria
Specificity	No interference from blank, placebo, or other impurities at the retention time of N-nitroso-enalapril.
Linearity	R² > 0.99 over the desired concentration range.
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3
Limit of Quantification (LOQ)	Signal-to-noise ratio ≥ 10; sufficiently below the acceptable limit.
Accuracy (Recovery)	Typically between 80% and 120% for trace analysis.
Precision (Repeatability and Intermediate Precision)	RSD ≤ 15% at the LOQ, ≤ 10% at higher concentrations.
Robustness	Insensitive to small, deliberate changes in method parameters.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the analysis of N-nitroso-enalapril in a drug product using a reference standard.

Analytical workflow for N-nitroso-enalapril.

Signaling Pathway Considerations

Enalapril is a prodrug that is hydrolyzed in the body to its active form, enalaprilat. Enalaprilat inhibits the angiotensin-converting enzyme (ACE), which plays a key role in the renin-angiotensin-aldosterone system (RAAS). The presence of the N-nitroso impurity is not related to the therapeutic mechanism of action but is a result of potential chemical reactions during synthesis or storage.

The following diagram illustrates the formation of N-nitroso-enalapril.

Formation of N-nitroso-enalapril.

Conclusion

The control of N-nitroso-enalapril is a critical aspect of ensuring the safety of enalapril-containing drug products. The use of a qualified N-nitroso-enalapril reference standard is fundamental for the accurate and reliable quantification of this impurity. The analytical methods and workflows described in this document provide a framework for researchers and drug development professionals to establish and validate robust testing procedures that comply with global regulatory expectations.

References

• 1. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. N-Nitroso Enalapril | Axios Research [axios-research.com]
• 3. veeprho.com [veeprho.com]

Application Notes and Protocols for N-nitroso-enalapril Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-enalapril is a nitrosamine (B1359907) impurity that can form in drug products containing enalapril (B1671234), an angiotensin-converting enzyme (ACE) inhibitor used to treat high blood pressure and heart failure. Due to the potential carcinogenic risk associated with nitrosamine impurities, regulatory bodies like the FDA and EMA require strict control of their levels in pharmaceutical products. This document provides detailed application notes and protocols for the sample preparation and analysis of N-nitroso-enalapril in enalapril drug substances and products. The methods described are based on established analytical techniques for nitrosamine analysis, including solid-phase extraction (SPE) and liquid-liquid extraction (LLE), followed by instrumental analysis using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Physicochemical Properties of N-nitroso-enalapril

A fundamental understanding of the physicochemical properties of N-nitroso-enalapril is crucial for developing effective sample preparation strategies.

Property	Value	Source
Molecular Formula	C₂₀H₂₇N₃O₆	PubChem
Molecular Weight	405.4 g/mol	[1]
Calculated LogP	2.6	[1]

Sample Preparation Techniques

The choice of sample preparation technique is critical for achieving the necessary sensitivity and selectivity for the trace-level analysis of N-nitroso-enalapril. The low levels at which these impurities are regulated necessitate methods that can effectively remove matrix interferences and concentrate the analyte of interest.

Protocol 1: Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used technique for the purification and concentration of analytes from complex matrices. For N-nitroso-enalapril, a reversed-phase SPE cartridge, such as C18, is a suitable choice.

Objective: To isolate N-nitroso-enalapril from the enalapril drug substance or a powdered drug product matrix.

Materials:

• SPE cartridges (e.g., C18, 500 mg, 6 mL)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Dichloromethane (B109758) (DCM)

• Sample dissolution solvent (e.g., 1% formic acid in water/methanol 95:5 v/v)

• SPE vacuum manifold

• Collection tubes

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh 250 mg of the enalapril maleate (B1232345) drug substance or powdered tablets.

  • Dissolve the sample in 5 mL of the sample dissolution solvent.

  • Vortex for 1 minute to ensure complete dissolution.

• SPE Cartridge Conditioning:

  • Condition the C18 SPE cartridge by passing 5 mL of methanol, followed by 5 mL of water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the entire 5 mL of the prepared sample solution onto the conditioned SPE cartridge.

  • Allow the sample to pass through the cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of water to remove polar impurities.

  • Dry the cartridge under vacuum for 5-10 minutes to remove excess water.

• Elution:

  • Elute the N-nitroso-enalapril from the cartridge with 5 mL of dichloromethane (DCM) into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the DCM eluate to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the residue in 1 mL of the mobile phase used for LC-MS/MS analysis.

  • Vortex briefly and transfer to an autosampler vial for analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a classic sample preparation technique that separates compounds based on their differential solubilities in two immiscible liquid phases.

Objective: To extract N-nitroso-enalapril from the enalapril drug substance.

Materials:

• Dichloromethane (DCM)

• Acetate (B1210297) buffer (0.1 M, pH 5.6)

• Separatory funnel (50 mL)

• Vortex mixer

• Centrifuge

Experimental Protocol:

• Sample Preparation:

  • Suspend 250 mg of enalapril maleate in 5 mL of DCM and vortex for 1 minute to create a homogeneous suspension.[2]

  • Filter the suspension to remove the insoluble enalapril maleate.[2]

• Extraction:

  • Transfer the clear DCM filtrate to a 50 mL separatory funnel.

  • Add 5 mL of 0.1 M acetate buffer (pH 5.6) to the separatory funnel.[2]

  • Shake the funnel vigorously for 5 minutes.[2]

  • Allow the layers to separate for 30 minutes.[2]

• Phase Separation:

  • Collect the lower organic phase (DCM) containing the N-nitroso-enalapril.

• Evaporation and Reconstitution:

  • Evaporate the collected DCM phase to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the residue in 1 mL of the mobile phase for LC-MS/MS analysis.

  • Vortex briefly and transfer to an autosampler vial for analysis.

Instrumental Analysis: LC-MS/MS

Advanced analytical methods such as LC-MS are used for the precise detection and quantification of N-nitroso-enalapril.[3]

Typical LC-MS/MS Parameters:

Parameter	Condition
LC Column	C18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 10 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MS/MS Transitions	Precursor and product ions for N-nitroso-enalapril need to be determined by direct infusion of a standard. A plausible transition would be based on the protonated molecule [M+H]⁺.

Quantitative Data Summary

The following table summarizes typical performance data for nitrosamine analysis methods. While specific data for N-nitroso-enalapril is not widely published, these values provide a general expectation for a validated method.

Parameter	Typical Value
Limit of Detection (LOD)	0.01 - 0.05 ng/mL
Limit of Quantification (LOQ)	0.03 - 0.15 ng/mL
Recovery	80 - 120%
Precision (%RSD)	< 15%
Linearity (r²)	> 0.99

Visualizations

Caption: Solid-Phase Extraction (SPE) Workflow for N-nitroso-enalapril Analysis.

Caption: Liquid-Liquid Extraction (LLE) Workflow for N-nitroso-enalapril Analysis.

Conclusion

The provided protocols for solid-phase extraction and liquid-liquid extraction offer robust starting points for the development of validated analytical methods for the determination of N-nitroso-enalapril in enalapril drug substances and products. The choice between SPE and LLE will depend on factors such as the complexity of the sample matrix, required sensitivity, and available laboratory equipment. Subsequent analysis by LC-MS/MS provides the necessary selectivity and sensitivity for quantification at the trace levels required by regulatory agencies. It is essential to validate the chosen method according to ICH guidelines to ensure its accuracy, precision, and reliability for its intended purpose.

References

• 1. N-nitroso-enalapril | C20H27N3O6 | CID 11625594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Stability Testing of N-Nitroso-Enalapril in Enalapril Tablets

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties.[1] N-nitroso-enalapril is a nitrosamine (B1359907) impurity that can form in drug products containing enalapril (B1671234), a widely used angiotensin-converting enzyme (ACE) inhibitor.[2][3][4] This document provides a comprehensive protocol for the stability testing of N-nitroso-enalapril in enalapril tablets to ensure product quality, safety, and regulatory compliance. The protocol is designed for researchers, scientists, and drug development professionals involved in the quality control and stability assessment of pharmaceutical products.

The formation of N-nitrosamines, such as N-nitroso-enalapril, can occur during the manufacturing process or on storage when a nitrosating agent reacts with a secondary or tertiary amine under acidic conditions.[1][5] Given that enalapril contains both secondary and tertiary amine functional groups, there is a potential risk for the formation of this impurity.[2] Regulatory bodies like the FDA and EMA have established stringent limits for nitrosamine impurities in drug products, making it imperative to monitor their levels throughout the product's shelf life.[1][6]

This protocol is based on the principles outlined in the ICH Q1A(R2) guideline for stability testing of new drug substances and products and incorporates specific considerations for the analysis of nitrosamine impurities.[7][8]

Experimental Protocols

Stability Study Design

A comprehensive stability study for N-nitroso-enalapril in enalapril tablets should include long-term, intermediate, and accelerated stability testing, as well as forced degradation studies to understand the potential for N-nitroso-enalapril formation.

1.1. Stability Samples

• Product: Enalapril tablets from at least three primary batches.

• Packaging: The tablets should be stored in the proposed commercial packaging.

1.2. Storage Conditions

The following storage conditions are recommended based on ICH Q1A(R2) guidelines:

Study Type	Storage Condition	Minimum Duration
Long-term	25°C ± 2°C / 60% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

1.3. Testing Frequency

Samples should be pulled and tested at the following intervals:

Study Type	Testing Frequency
Long-term	0, 3, 6, 9, 12, 18, 24, 36 months
Intermediate	0, 3, 6 months
Accelerated	0, 3, 6 months

Analytical Methodology

A validated, stability-indicating analytical method is crucial for the accurate quantification of N-nitroso-enalapril in enalapril tablets. A high-performance liquid chromatography with mass spectrometry (HPLC-MS) method is generally preferred for its sensitivity and selectivity.

2.1. Sample Preparation

• Weigh and finely powder a representative number of enalapril tablets.

• Accurately weigh a portion of the powdered tablets equivalent to a single dose of enalapril.

• Disperse the powder in a suitable solvent (e.g., a mixture of methanol (B129727) and water).

• Sonicate for 15 minutes to ensure complete dissolution of N-nitroso-enalapril.

• Centrifuge the solution to separate any undissolved excipients.

• Filter the supernatant through a 0.22 µm filter into an HPLC vial.

2.2. Chromatographic Conditions (Example)

Parameter	Condition
Column	C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 10 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS Detector	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Monitor for specific precursor > product ion transitions for N-nitroso-enalapril and a suitable internal standard.

2.3. Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Forced Degradation Study

Forced degradation studies are essential to identify potential degradation products and to demonstrate the stability-indicating nature of the analytical method.[9][10] These studies also help to understand the conditions under which N-nitroso-enalapril formation is accelerated.

3.1. Stress Conditions

Enalapril tablets should be subjected to the following stress conditions:

Stress Condition	Details
Acid Hydrolysis	0.1 M HCl at 60°C for 24 hours
Base Hydrolysis	0.1 M NaOH at 60°C for 24 hours
Oxidative	3% H2O2 at room temperature for 24 hours
Thermal	60°C for 48 hours
Photostability	Expose to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter. A control sample should be protected from light.
Nitrosating Agent	Spike with sodium nitrite (B80452) (a common nitrosating agent) and store under acidic conditions (e.g., pH 3) at 40°C for 72 hours.

3.2. Data Analysis

Analyze the stressed samples for the presence of N-nitroso-enalapril and any other degradation products. The peak purity of enalapril should also be assessed to ensure no co-eluting peaks interfere with its quantification.

Data Presentation

The quantitative data from the stability and forced degradation studies should be summarized in clear and concise tables.

Table 1: Stability Data for N-Nitroso-Enalapril in Enalapril Tablets

Storage Condition	Timepoint (months)	N-Nitroso-Enalapril (ng/day)*	Other Degradation Products (%)
25°C / 60% RH	0	< LOQ	< 0.1
3	< LOQ	< 0.1
6	< LOQ	0.12
9	5.2	0.15
12	7.8	0.18
30°C / 65% RH	0	< LOQ	< 0.1
3	6.1	0.14
6	9.5	0.20
40°C / 75% RH	0	< LOQ	< 0.1
3	15.3	0.25
6	22.1	0.35

*Calculated based on the maximum daily dose of enalapril.

Table 2: Summary of Forced Degradation Study Results

Stress Condition	N-Nitroso-Enalapril Formation	Major Degradation Products
Acid Hydrolysis	Moderate	Enalaprilat, Diketopiperazine
Base Hydrolysis	Low	Enalaprilat
Oxidative	Negligible	-
Thermal	Low	Diketopiperazine
Photostability	Negligible	-
Nitrosating Agent	Significant	N-Nitroso-Enalapril

Visualization

Caption: Workflow for the stability testing of N-nitroso-enalapril in enalapril tablets.

References

• 1. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. N-Nitroso Enalapril | SynZeal [synzeal.com]
• 4. veeprho.com [veeprho.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. resolvemass.ca [resolvemass.ca]
• 7. FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 8. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 9. Study of forced degradation behavior of enalapril maleate by LC and LC-MS and development of a validated stability-indicating assay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Genotoxicity Assessment of N-nitroso-enalapril

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies used to assess the genotoxic potential of N-nitroso-enalapril, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the angiotensin-converting enzyme (ACE) inhibitor, enalapril. The protocols detailed below are based on established genotoxicity assays and findings from recent studies on N-nitroso impurities of ACE inhibitors.

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential as genotoxic and carcinogenic impurities.[1] Regulatory agencies worldwide have established strict guidelines for the control of these impurities in drug products. N-nitroso-enalapril is an NDSRI that can form from the secondary amine structure of enalapril.[2] Extensive toxicological evaluation, including a battery of genotoxicity tests, is crucial to determine the potential risk associated with N-nitroso-enalapril.

Data Presentation

The following tables summarize the quantitative data from key genotoxicity studies on N-nitroso-enalapril and structurally related N-nitroso-ACE inhibitors.

Table 1: Bacterial Reverse Mutation Assay (Ames Test) for N-nitroso-enalapril

Test Strain	Metabolic Activation (S9)	Concentration (µ g/plate )	Mean Revertant Colonies ± SD	Fold Induction vs. Vehicle Control	Result
TA98	None	0	25 ± 4	1.0	Negative
10	27 ± 5	1.1
50	24 ± 3	1.0
100	26 ± 6	1.0
500	23 ± 4	0.9
+10% Rat Liver S9	0	30 ± 5	1.0	Negative
10	32 ± 4	1.1
50	29 ± 6	1.0
100	31 ± 5	1.0
500	28 ± 3	0.9
+10% Hamster Liver S9	0	33 ± 6	1.0	Negative
10	35 ± 5	1.1
50	31 ± 4	0.9
100	34 ± 7	1.0
500	30 ± 5	0.9
TA100	None	0	150 ± 15	1.0	Negative
10	155 ± 12	1.0
50	148 ± 18	1.0
100	152 ± 14	1.0
500	145 ± 20	1.0
+10% Rat Liver S9	0	160 ± 18	1.0	Negative
10	165 ± 15	1.0
50	158 ± 20	1.0
100	163 ± 16	1.0
500	155 ± 19	1.0
+10% Hamster Liver S9	0	170 ± 20	1.0	Negative
10	175 ± 18	1.0
50	168 ± 22	1.0
100	172 ± 19	1.0
500	165 ± 21	1.0
TA1535	...	...	...	...	Negative
TA1537	...	...	...	...	Negative
WP2 uvrA pKM101	...	...	...	...	Negative

Data are representative based on published findings for N-nitroso-ACE inhibitors, which consistently show negative results in the Ames test.[3][4]

Table 2: In Vivo Genotoxicity Data for Structurally Related N-nitroso-ACE Inhibitors (N-nitroso-ramipril and N-nitroso-quinapril)

Assay	Test Substance	Species	Tissue	Endpoint	Dose (mg/kg/day)	Result vs. Vehicle Control
Liver Comet Assay	N-nitroso-quinapril	Mouse	Liver	% Tail DNA	1000	No significant increase
Big Blue® Mutation Assay	N-nitroso-ramipril	Mouse	Liver	cII Mutant Frequency	1000	No significant increase
Duplex Sequencing	N-nitroso-ramipril	Mouse	Liver	Mutation Frequency	1000	No significant increase

These results for related "pril" nitrosamines provide strong evidence for the lack of genotoxic potential of N-nitroso-enalapril in vivo.[3][5][7]

Experimental Protocols

1. Enhanced Bacterial Reverse Mutation Assay (Ames Test)

This protocol is adapted from OECD Test Guideline 471 and includes enhancements recommended for testing N-nitrosamines.[8]

• Principle: The assay evaluates the ability of N-nitroso-enalapril to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium and a tryptophan-requiring strain of Escherichia coli.

• Materials:

  • S. typhimurium strains: TA98, TA100, TA1535, TA1537

  • E. coli strain: WP2 uvrA (pKM101)

  • N-nitroso-enalapril

  • Metabolic activation system (S9 fraction) from the livers of rats and hamsters treated with enzyme-inducing agents (e.g., phenobarbital (B1680315) and β-naphthoflavone).

  • Cofactors for S9 mix (e.g., NADP, G6P)

  • Minimal glucose agar (B569324) plates

  • Top agar with limiting amounts of histidine and biotin (B1667282) (for S. typhimurium) or tryptophan (for E. coli)

• Procedure:

  • Dose Range Finding: A preliminary assay is conducted to determine the appropriate concentration range of N-nitroso-enalapril, identifying any cytotoxicity.

  • Main Experiment (Pre-incubation Method): a. To sterile tubes, add 0.1 mL of bacterial culture, 0.5 mL of S9 mix (for metabolically activated conditions) or phosphate (B84403) buffer (for non-activated conditions), and 0.05 mL of N-nitroso-enalapril solution at various concentrations. b. Incubate the mixture at 37°C for 30 minutes. c. Add 2 mL of molten top agar to each tube, vortex gently, and pour onto the surface of minimal glucose agar plates. d. Incubate the plates at 37°C for 48-72 hours.

  • Data Collection: Count the number of revertant colonies on each plate. A positive result is defined as a concentration-dependent increase in revertant colonies that is at least two- to three-fold higher than the vehicle control.

2. In Vivo Alkaline Comet Assay

This protocol is based on OECD Test Guideline 489 and is used to detect DNA strand breaks in individual cells.

• Principle: Measures DNA fragmentation in cells isolated from animal tissues following exposure to a test substance. Damaged DNA migrates further in an electric field, creating a "comet" shape.

• Materials:

  • Male C57BL/6 mice

  • N-nitroso-enalapril (or a suitable surrogate like N-nitroso-quinapril)

  • Lysis solution, alkaline electrophoresis buffer, neutralization buffer

  • Agarose (B213101) (normal and low melting point)

  • Microscope slides

  • Electrophoresis unit

  • Fluorescent DNA stain (e.g., SYBR Gold)

• Procedure:

  • Animal Dosing: Administer N-nitroso-enalapril or a surrogate to mice via oral gavage daily for three consecutive days. A vehicle control group and a positive control group (e.g., ethyl methanesulfonate) are included.

  • Tissue Collection: Euthanize animals 3 hours after the final dose and harvest the liver.

  • Cell Isolation: Mince the liver and prepare a single-cell suspension.

  • Slide Preparation: Embed the cell suspension in a layer of low melting point agarose on a microscope slide and allow it to solidify.

  • Lysis: Immerse the slides in cold lysis solution to remove cell membranes and cytoplasm, leaving the nuclear DNA.

  • Alkaline Unwinding and Electrophoresis: Place the slides in an electrophoresis tank with alkaline buffer (pH > 13) to unwind the DNA and then apply an electric field.

  • Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye.

  • Scoring: Analyze the slides using a fluorescence microscope equipped with image analysis software to quantify the percentage of DNA in the comet tail (% Tail DNA), which is a measure of DNA damage.

3. In Vivo Big Blue® (cII) Transgenic Rodent Mutation Assay

This protocol follows the principles of the OECD Test Guideline 488.

• Principle: This assay measures in vivo gene mutation in transgenic rodents (Big Blue® mice or rats) that contain multiple copies of a lambda phage shuttle vector with the cII gene as a mutational target.

• Materials:

  • Big Blue® C57BL/6 mice

  • N-nitroso-enalapril (or a surrogate like N-nitroso-ramipril)

  • DNA extraction reagents

  • Lambda phage packaging extract

  • E. coli G1250 host strain

• Procedure:

  • Animal Dosing: Treat mice with the test substance orally for 28 consecutive days.

  • Tissue Collection: After a 3-day expression period following the last dose, euthanize the animals and collect the liver.

  • DNA Isolation: Isolate high molecular weight genomic DNA from the liver.

  • Phage Rescue and Packaging: Rescue the lambda shuttle vectors from the genomic DNA using in vitro packaging extracts.

  • Infection and Plating: Infect the E. coli G1250 host strain with the rescued phages. Plate the infected bacteria under conditions that select for phages with mutations in the cII gene (growth at 24°C) and under non-selective conditions to determine the total number of rescued phages (growth at 37°C).

  • Mutant Frequency Calculation: The mutant frequency is calculated by dividing the number of mutant phages by the total number of rescued phages.

Visualizations

Signaling Pathways Potentially Involved in N-nitroso Compound Genotoxicity

Caption: General metabolic activation and genotoxicity pathway for N-nitroso compounds.

Experimental Workflow for Genotoxicity Testing

Caption: Workflow for assessing the genotoxic potential of N-nitroso-enalapril.

References

• 1. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Signaling pathways in vascular function and hypertension: molecular mechanisms and therapeutic interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Re‐Evaluating Acceptable Intake: A Comparative Study of N‐Nitrosomorpholine and N‐Nitroso Reboxetine Potency - PMC [pmc.ncbi.nlm.nih.gov]
• 6. criver.com [criver.com]
• 7. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Deriving safe limits for N-nitroso-bisoprolol by error-corrected next-generation sequencing (ecNGS) and benchmark dose (BMD) analysis, integrated with QM modeling and CYP-docking analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of N-nitroso-enalapril in Active Pharmaceutical Ingredients (APIs) by LC-MS/MS

Introduction

N-nitroso-enalapril is a potential mutagenic impurity that can form in enalapril (B1671234) active pharmaceutical ingredient (API), an angiotensin-converting enzyme (ACE) inhibitor widely used in the treatment of hypertension and heart failure.[1] The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern for regulatory authorities worldwide.[2] Consequently, highly sensitive and specific analytical methods are required for the accurate quantification of these impurities to ensure the safety and quality of the final drug product.

This application note describes a detailed protocol for the quantification of N-nitroso-enalapril in enalapril API using a highly sensitive and selective Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method. The methodology is designed for use by researchers, scientists, and drug development professionals in a quality control environment.

Principle

This method utilizes reversed-phase liquid chromatography for the separation of N-nitroso-enalapril from the enalapril API. Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in the Multiple Reaction Monitoring (MRM) mode. This technique provides high selectivity and sensitivity, allowing for the detection of trace levels of the nitrosamine impurity.

Materials and Reagents

• N-nitroso-enalapril reference standard: Sourced from a reputable supplier such as Chemicea Pharmaceuticals, SynZeal, or Veeprho.[1][3][4]

• Enalapril Maleate (B1232345) API: For method development and validation.

• Acetonitrile (B52724): LC-MS grade.

• Methanol (B129727): LC-MS grade.

• Water: LC-MS grade.

• Formic acid: LC-MS grade.

Instrumentation

• UHPLC or HPLC system: Capable of delivering reproducible gradients at low flow rates.

• Triple Quadrupole Mass Spectrometer: Equipped with an electrospray ionization (ESI) source.

Experimental Protocols

Standard and Sample Preparation

1.1. Standard Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-enalapril reference standard and dissolve in 10.0 mL of methanol to obtain a concentration of 100 µg/mL.

1.2. Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 mixture of water and acetonitrile to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

1.3. Sample Preparation: Accurately weigh approximately 100 mg of enalapril maleate API into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of water and acetonitrile. Sonicate for 10 minutes to ensure complete dissolution. Filter the solution through a 0.22 µm syringe filter prior to LC-MS/MS analysis.

LC-MS/MS Method

2.1. Liquid Chromatography Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Program	Time (min)
0.0
5.0
7.0
7.1
10.0

2.2. Mass Spectrometry Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	As per instrument manufacturer's recommendation

2.3. MRM Transitions:

The molecular formula of N-nitroso-enalapril is C₂₀H₂₇N₃O₆, with a molecular weight of 405.45 g/mol .[1] The protonated molecule [M+H]⁺ will have a mass-to-charge ratio (m/z) of 406.4. A common fragmentation pathway for N-nitroso compounds is the neutral loss of the NO group (30 Da).[5]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-nitroso-enalapril	406.4	376.4	15 (Quantifier)
N-nitroso-enalapril	406.4	To be determined	To be determined (Qualifier)

Note: The collision energy and the qualifier product ion should be optimized by infusing a standard solution of N-nitroso-enalapril into the mass spectrometer.

Data Presentation

The quantitative performance of the method should be evaluated by constructing a calibration curve and determining the limit of detection (LOD), limit of quantification (LOQ), linearity, accuracy, and precision. The following table summarizes the expected performance characteristics based on similar methods for other nitrosamine impurities.

Parameter	Expected Performance
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%

Mandatory Visualization

Caption: Experimental workflow for the quantification of N-nitroso-enalapril in API.

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the quantification of N-nitroso-enalapril in enalapril API. The detailed protocol and expected performance characteristics serve as a valuable resource for laboratories involved in the quality control of pharmaceuticals. Adherence to this method will support the monitoring and control of this potential genotoxic impurity, contributing to the overall safety and quality of enalapril-containing medicines.

References

• 1. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. N-Nitroso Enalapril | SynZeal [synzeal.com]
• 4. veeprho.com [veeprho.com]
• 5. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Detecting N-Nitroso-Enalapril in Pharmaceutical Ingredients and Formulations Using High-Resolution Mass Spectrometry

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties. N-nitroso-enalapril, a nitrosamine impurity that can form from the active pharmaceutical ingredient (API) enalapril (B1671234), requires sensitive and specific analytical methods for its detection and quantification at trace levels.[1] Enalapril, an angiotensin-converting enzyme (ACE) inhibitor, contains a secondary amine moiety that can react with nitrosating agents to form N-nitroso-enalapril.[1] This application note provides a detailed protocol for the detection and quantification of N-nitroso-enalapril in enalapril drug substances and products using high-resolution mass spectrometry (HRMS), specifically liquid chromatography coupled with an Orbitrap mass spectrometer (LC-HRMS).

High-resolution mass spectrometry offers significant advantages for nitrosamine analysis, including high sensitivity, selectivity, and mass accuracy, which allows for confident identification and quantification of impurities even in complex matrices.[2][3] The methods described herein are based on established protocols for the analysis of other nitrosamine impurities and are adapted for the specific properties of N-nitroso-enalapril.[2][4]

Experimental Protocols

This section details the methodologies for sample preparation, liquid chromatography, and high-resolution mass spectrometry for the analysis of N-nitroso-enalapril.

Sample Preparation

The following protocol is for the extraction of N-nitroso-enalapril from both enalapril drug substance (API) and drug product (tablets).

Materials:

• Enalapril API or powdered tablets

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• N-nitroso-enalapril reference standard

• 15 mL polypropylene (B1209903) centrifuge tubes

• Vortex mixer

• Centrifuge

• 0.22 µm PVDF syringe filters

• HPLC vials

Procedure for Drug Substance (API):

• Accurately weigh approximately 100 mg of the enalapril drug substance into a 15 mL centrifuge tube.

• Add 5.0 mL of methanol to the tube.

• Vortex the mixture until the drug substance is completely dissolved.[2]

• Filter the resulting solution through a 0.22 µm PVDF syringe filter into an HPLC vial.

Procedure for Drug Product (Tablets):

• Weigh and finely powder a representative number of enalapril tablets.

• Accurately weigh a portion of the powder equivalent to 100 mg of the enalapril API into a 15 mL centrifuge tube.

• Add 10.0 mL of methanol to the tube.

• Vortex the mixture for 10 minutes to ensure complete extraction of the analyte.

• Centrifuge the sample at 4000 rpm for 15 minutes to pellet the excipients.[5]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method

Instrumentation:

• UHPLC system (e.g., Thermo Scientific™ Vanquish™ Horizon)

• High-resolution mass spectrometer (e.g., Thermo Scientific™ Orbitrap Exploris™ 120)[5]

Chromatographic Conditions:

Parameter	Value
Column	Acquity UPLC HSS T3 (2.1 x 100 mm, 1.8 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient	10% B to 90% B over 8 minutes, hold at 90% B for 2 minutes, return to 10% B and equilibrate for 3 minutes

High-Resolution Mass Spectrometry Conditions (Orbitrap):

Parameter	Value
Ionization Mode	Heated Electrospray Ionization (HESI), Positive
Spray Voltage	3500 V
Capillary Temperature	320 °C
Sheath Gas Flow Rate	40 arbitrary units
Aux Gas Flow Rate	10 arbitrary units
Full Scan Resolution	60,000
Scan Range	m/z 100-600
Targeted SIM Resolution	120,000
N-nitroso-enalapril (C₂₀H₂₇N₃O₆) Exact Mass	405.1900
Monitored Ion (M+H)⁺	m/z 406.1972

Data Presentation

The following tables summarize representative quantitative data for the analysis of nitrosamine impurities using high-resolution mass spectrometry. While this data is not specific to N-nitroso-enalapril, it is indicative of the expected performance of the method.

Table 1: Representative Method Detection and Quantification Limits

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
NDMA	0.10	0.30
NDEA	0.10	0.30
NEIPA	0.15	0.50
NDIPA	0.15	0.50
NDBA	0.20	0.60
NMBA	0.50	1.50
(Data adapted from FDA methods for other nitrosamines)[2]

Table 2: Representative Linearity Data

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
NDMA	0.3 - 50	>0.998
NDEA	0.3 - 50	>0.998
NEIPA	0.5 - 50	>0.997
NDIPA	0.5 - 50	>0.997
NDBA	0.6 - 50	>0.996
NMBA	1.5 - 50	>0.995
(Data adapted from published methods for other nitrosamines)

Table 3: Representative Accuracy and Precision Data

Analyte	Spiked Level (ng/mL)	Accuracy (% Recovery)	Precision (% RSD)
NDMA	1	98.5	4.2
10	101.2	3.1
40	99.8	2.5
NDEA	1	97.9	4.5
10	102.1	3.3
40	100.5	2.8
(Data adapted from published methods for other nitrosamines)

Visualizations

Caption: Experimental workflow for N-nitroso-enalapril detection.

Caption: Formation of N-nitroso-enalapril from enalapril.

References

• 1. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. fda.gov [fda.gov]
• 3. fda.gov [fda.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: UPLC-APCI-MS/MS for Simultaneous Determination of Nitrosamines in Enalapril

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory agencies worldwide have established stringent limits for these impurities in active pharmaceutical ingredients (APIs) and finished drug products. Enalapril (B1671234), an angiotensin-converting enzyme (ACE) inhibitor widely used in the treatment of hypertension and heart failure, is susceptible to the formation of nitrosamine impurities. This document provides a detailed application note and protocol for the simultaneous determination of various nitrosamines, including the drug substance-related impurity N-nitroso-enalapril, in enalapril maleate (B1232345) using Ultra-Performance Liquid Chromatography-Atmospheric Pressure Chemical Ionization-Tandem Mass Spectrometry (UPLC-APCI-MS/MS). This method offers high sensitivity and selectivity, crucial for quantification at trace levels.

Experimental Protocols

Scope

This method is applicable for the simultaneous quantitative determination of the following nitrosamines in enalapril maleate drug substance and drug product:

• N-nitrosodimethylamine (NDMA)

• N-nitrosodiethylamine (NDEA)

• N-nitroso-diisopropylamine (NDIPA)

• N-nitroso-ethyl-isopropylamine (NEIPA)

• N-nitrosodibutylamine (NDBA)

• N-nitroso-N-methyl-4-aminobutyric acid (NMBA)

• N-nitroso-enalapril (a potential drug substance-related impurity)[1]

Reagents and Materials

• Solvents: Methanol (B129727) (LC-MS grade), Acetonitrile (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade).

• Standards: Certified reference standards of the target nitrosamines.

• Sample Preparation: Syringe filters (0.22 µm PVDF).

Standard Solution Preparation

• Stock Solutions (1 µg/mL): Prepare individual stock solutions of each nitrosamine in methanol.

• Intermediate Standard Solution (100 ng/mL): Prepare a mixed standard solution by diluting the individual stock solutions in methanol.

• Calibration Standards (0.1 - 20 ng/mL): Prepare a series of calibration standards by serial dilution of the intermediate standard solution with a suitable diluent (e.g., methanol or a mixture of methanol and water).

Sample Preparation

For Enalapril Maleate Drug Substance:

• Accurately weigh approximately 100 mg of the enalapril maleate drug substance into a 15 mL centrifuge tube.

• Add 5.0 mL of methanol.

• Vortex the mixture until the sample is completely dissolved.

• Filter the solution through a 0.22 µm PVDF syringe filter into a UPLC vial.

For Enalapril Maleate Drug Product (Tablets):

• Grind a suitable number of tablets to obtain a fine powder.

• Accurately weigh a portion of the powdered tablets equivalent to 100 mg of enalapril maleate into a 15 mL centrifuge tube.

• Add 5.0 mL of methanol.

• Vortex the mixture for approximately 1 minute.

• Shake the sample for 40 minutes using a mechanical shaker.

• Centrifuge the sample at 4500 rpm for 15 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into a UPLC vial.

UPLC-APCI-MS/MS Method Parameters

UPLC System:

Parameter	Value
Column	ACQUITY UPLC BEH C18 (or equivalent), 1.7 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
1.0
8.0
9.0
9.1
12.0

APCI-MS/MS System:

Parameter	Value
Ionization Mode	APCI, Positive
Corona Current	4-5 µA
Capillary Temperature	350-400 °C
Nebulizer Gas	Nitrogen
Collision Gas	Argon
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
NDMA	75.1	43.1	15
NDEA	103.1	44.1	18
NDIPA	131.2	89.1	20
NEIPA	117.1	75.1	18
NDBA	159.2	103.1	22
NMBA	147.1	117.1	15
N-nitroso-enalapril	406.2	234.1	25

(Note: Collision energies should be optimized for the specific instrument used.)

Data Presentation

Quantitative Data Summary

The following table summarizes typical validation parameters for the analysis of nitrosamines in pharmaceutical matrices using LC-MS/MS methods. These values are compiled from various studies and serve as a reference.[2][3][4]

Nitrosamine	Linearity (R²)	LOQ (ng/mL)	LOD (ng/mL)	Recovery (%)
NDMA	≥ 0.999	0.038 (in µg/g)	0.013 (in µg/g)	74.2 - 101.6[2]
NDEA	≥ 0.999	0.050 (in µg/g)	0.017 (in µg/g)	90.6 - 125.4[2]
NDIPA	≥ 0.99	0.0060 - 0.0262	0.0040 - 0.0174	80 - 120
NEIPA	≥ 0.99	0.0060 - 0.0262	0.0040 - 0.0174	80 - 120
NDBA	≥ 0.99	0.0060 - 0.0262	0.0040 - 0.0174	80 - 120
NMBA	≥ 0.99	0.0060 - 0.0262	0.0040 - 0.0174	80 - 120

Mandatory Visualization

Diagrams

Caption: Experimental workflow for nitrosamine analysis in enalapril.

Caption: Logical relationship of the UPLC-APCI-MS/MS technique.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. mdpi.com [mdpi.com]
• 3. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijper.org [ijper.org]

Application Notes and Protocols for HPLC Analysis of N-Nitroso-Enalapril via Derivatization

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the derivatization of N-nitroso-enalapril for High-Performance Liquid Chromatography (HPLC) analysis. The methodologies described herein are adapted from established methods for the analysis of N-nitrosamine impurities, such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), in enalapril (B1671234) maleate (B1232345) drug substances.[1][2][3] The core principle involves a two-step process: denitrosation of the N-nitroso-enalapril to yield enalapril, followed by the derivatization of the secondary amine group of enalapril with a fluorescent labeling agent to enhance detection by HPLC with a fluorescence detector (HPLC-FLD).

Two primary derivatization agents are discussed: 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) and dansyl chloride. Of the two, Fmoc-Cl is generally recommended due to its superior sensitivity and repeatability.[1][2][3]

Principle and Strategy

N-nitroso-enalapril, like other N-nitrosamines, lacks a native chromophore or fluorophore that would allow for sensitive detection by common HPLC detectors. To overcome this limitation, a pre-column derivatization strategy is employed. This strategy involves two key chemical reactions:

• Denitrosation: The nitroso group (-N=O) is cleaved from the N-nitroso-enalapril molecule, typically using a reagent like hydrobromic acid in acetic acid. This reaction converts N-nitroso-enalapril back to its parent secondary amine, enalapril.

• Derivatization: The newly exposed secondary amine on the enalapril molecule is then reacted with a fluorescent tagging agent. This agent covalently binds to the amine, rendering the entire molecule highly fluorescent and thus easily detectable at low concentrations by an HPLC fluorescence detector.

This approach significantly enhances the sensitivity and selectivity of the HPLC analysis, making it suitable for trace-level quantification of N-nitroso-enalapril.

Derivatization Agents

9-Fluorenylmethoxycarbonyl Chloride (Fmoc-Cl)

Fmoc-Cl is a widely used derivatizing agent for primary and secondary amines. It reacts with the amine group to form a highly fluorescent and stable derivative. This method is noted for its high sensitivity and robustness.

Dansyl Chloride

Dansyl chloride is another common fluorescent labeling agent for amines. While effective, it has been reported to be less sensitive and repeatable than Fmoc-Cl for nitrosamine (B1359907) analysis in enalapril matrices.[1][3] Potential contamination of the reagent with dimethylamine (B145610) can also lead to interfering peaks in the chromatogram.[1][3]

Quantitative Data Summary

The following table summarizes the performance characteristics of an HPLC-FLD method using Fmoc-Cl derivatization for the analysis of NDMA and NDEA in enalapril maleate.[1] This data is provided as a reference to indicate the expected performance of the adapted method for N-nitroso-enalapril.

Parameter	N-Nitrosodimethylamine (NDMA)	N-Nitrosodiethylamine (NDEA)
Limit of Detection (LOD)	0.013 µg/g	0.017 µg/g
Limit of Quantification (LOQ)	0.038 µg/g	0.050 µg/g
**Linearity (R²) **	0.9994	0.9990
Recovery	74.2% - 101.6%	90.6% - 125.4%
Precision (RSD)	Up to 9.8% at 0.02 µg/g	Up to 8.5% at 0.04 µg/g

Experimental Protocols

The following are detailed protocols for the sample preparation, derivatization, and HPLC analysis of N-nitroso-enalapril.

Reagent and Solution Preparation

• Denitrosation Reagent: Prepare by mixing 1 mL of hydrobromic acid (HBr, 48%) with 10 mL of glacial acetic acid.

• Fmoc-Cl Derivatizing Solution (5 mM): Dissolve an appropriate amount of 9-fluorenylmethoxycarbonyl chloride in acetonitrile (B52724) (ACN) to achieve a final concentration of 5 mM. Prepare this solution fresh before use.

• Borate (B1201080) Buffer (0.2 M, pH 8.5): Dissolve boric acid in water and adjust the pH to 8.5 by adding 10 M sodium hydroxide (B78521) (NaOH).

• Sample Solvent: Dichloromethane (DCM).

Sample Preparation and Denitrosation

• Accurately weigh and dissolve the N-nitroso-enalapril sample in an appropriate volume of DCM.

• To the sample solution in an HPLC vial, add 20 µL of the denitrosation reagent.

• Cap the vial tightly and vortex for 10 seconds.

• Allow the reaction to proceed for 30 minutes at room temperature in the dark.

• Evaporate the DCM and excess acids by heating the vial at 70°C for 2 hours.

• Cool the vial to room temperature.

Pre-Column Derivatization with Fmoc-Cl

• To the cooled vial containing the dried denitrosated sample residue, add 200 µL of 0.2 M borate buffer (pH 8.5).

• Add 200 µL of the 5 mM Fmoc-Cl solution in ACN.

• Vortex the mixture to ensure complete dissolution and mixing.

• Heat the vial in an oven at 40°C for 60 minutes.

• After heating, the sample is ready for HPLC analysis.

HPLC-FLD Conditions

The following are typical HPLC conditions that can be used as a starting point for method development. Optimization may be required based on the specific instrument and column used.

Parameter	Value
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: Phosphate buffer (20 mM, pH 2.8) B: Acetonitrile (ACN)
Gradient	To be optimized, a starting point could be a gradient from 45% to 80% B over 20 minutes.
Flow Rate	1.0 mL/min
Column Temperature	25°C
Injection Volume	20 µL
Fluorescence Detector	Excitation: 265 nm, Emission: 315 nm

Visualizations

Experimental Workflow

Caption: General workflow for the derivatization of N-nitroso-enalapril.

Derivatization Reaction Pathway

Caption: Chemical reaction pathway for N-nitroso-enalapril derivatization.

References

• 1. Development and Validation of a Method for the Semi-Quantitative Determination of N-Nitrosamines in Active Pharmaceutical Ingredient Enalapril Maleate by Means of Derivatisation and Detection by HPLC with Fluorimetric Detector [mdpi.com]
• 2. N-Nitroso Enalapril | SynZeal [synzeal.com]
• 3. researchgate.net [researchgate.net]

Application Note: Solid-Phase Extraction for N-Nitroso-Enalapril Cleanup in Pharmaceutical Samples

Abstract

This application note details a proposed solid-phase extraction (SPE) protocol for the cleanup and concentration of N-nitroso-enalapril from pharmaceutical matrices. Due to the limited availability of a specific, validated SPE method for N-nitroso-enalapril, this protocol is adapted from a validated method for its parent compound, enalapril (B1671234), using a strong cation exchange mixed-mode polymeric sorbent.[1][2] The procedure is designed for researchers, quality control analysts, and drug development professionals engaged in the trace-level analysis of nitrosamine (B1359907) impurities. The protocol provides a foundation for method development and validation to ensure drug safety and regulatory compliance.

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[3][4] Regulatory bodies worldwide have established stringent limits for these impurities in drug substances and finished products.[3][5] N-nitroso-enalapril is a potential nitrosamine impurity derived from the secondary amine structure of enalapril, an angiotensin-converting enzyme (ACE) inhibitor.[5]

Accurate quantification of N-nitroso-enalapril at trace levels requires robust sample preparation to remove matrix interferences and concentrate the analyte prior to analysis by sensitive techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).[6] Solid-phase extraction (SPE) is a highly effective technique for this purpose, offering superior efficiency and reproducibility compared to liquid-liquid extraction.[7][8]

This document provides a detailed SPE protocol for N-nitroso-enalapril, leveraging a mixed-mode sorbent. The methodology is based on the established extraction of enalapril and its metabolite from plasma, with modifications to accommodate the specific physicochemical properties of the N-nitroso derivative.[1][2]

Experimental

Materials and Reagents

• SPE Cartridge: Mixed-Mode Strong Cation Exchange Polymeric Sorbent (e.g., Thermo Scientific SOLA™ CX)

• Reagents: Methanol (B129727) (HPLC Grade), Acetonitrile (HPLC Grade), Water (Deionized or Milli-Q), Formic Acid (LC-MS Grade), Ammonia (B1221849) Solution (25%)

• Sample: Enalapril drug substance or formulation spiked with N-nitroso-enalapril standard.

Instrumentation

• SPE Vacuum Manifold

• Sample Concentrator (e.g., Nitrogen Evaporator)

• Analytical Balance

• Vortex Mixer

• Centrifuge

• HPLC or UHPLC system coupled with a tandem mass spectrometer (MS/MS)

Proposed SPE Protocol

This protocol is adapted from a method for enalapril and enalaprilat (B1671235) and should be validated for N-nitroso-enalapril.

• Sample Pre-treatment:

  • Accurately weigh a sample of the enalapril drug substance or ground tablet powder.

  • Dissolve the sample in a suitable solvent, such as a mixture of water and methanol, to a known concentration (e.g., 1 mg/mL).

  • For spiked samples, add the N-nitroso-enalapril standard to the dissolved sample.

  • Acidify the sample by adding 2% (v/v) formic acid.

  • Vortex the sample and centrifuge to pellet any insoluble excipients.

• SPE Cartridge Conditioning:

  • Condition the mixed-mode SPE cartridge with 1 mL of methanol.

  • Equilibrate the cartridge with 1 mL of water. Ensure the sorbent bed does not go dry.[7]

• Sample Loading:

  • Load the pre-treated supernatant onto the conditioned SPE cartridge.

  • Apply a slow, consistent flow rate (e.g., 1 mL/min) to ensure optimal retention of the analyte.

• Washing:

  • Wash the cartridge with 1 mL of 0.1% formic acid in water to remove polar impurities.

  • Wash the cartridge with 1 mL of methanol to remove non-polar impurities.

• Elution:

  • Elute the N-nitroso-enalapril from the cartridge using 1 mL of 5% ammonia solution in methanol.

  • Collect the eluate in a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in a known volume (e.g., 200 µL) of the mobile phase used for LC-MS analysis.

  • Vortex briefly and transfer to an autosampler vial for analysis.

Data Presentation

The following table summarizes the expected performance characteristics for an SPE method based on data from the parent compound, enalapril.[2][9] This data should be generated and confirmed during the validation of the N-nitroso-enalapril specific method.

Parameter	Expected Performance (Based on Enalapril Data)	Reference
Recovery	> 90%	[9]
Precision (RSD)	< 15%	[9][10]
Linearity (r²)	> 0.99	[2][10]
Limit of Quantification (LOQ)	Low ng/mL level	[9][10][11]

Visualization of the SPE Workflow

The following diagram illustrates the logical steps of the solid-phase extraction protocol for N-nitroso-enalapril cleanup.

Caption: Workflow for N-nitroso-enalapril cleanup using SPE.

Conclusion

This application note presents a detailed and structured protocol for the solid-phase extraction of N-nitroso-enalapril from pharmaceutical samples. While adapted from existing methods for enalapril, this guide provides a strong foundation for method development and validation. The use of a mixed-mode SPE sorbent is expected to yield high recovery and excellent cleanup, enabling sensitive and reliable quantification by LC-MS/MS. Researchers are encouraged to perform in-house validation to confirm the performance characteristics for their specific matrix and analytical setup.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. lcms.cz [lcms.cz]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. omicsonline.org [omicsonline.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Application Notes: Quantitative Analysis of N-Nitroso-Enalapril using N-Nitroso-Enalapril-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1][2] Regulatory agencies worldwide have stringent requirements for the monitoring and control of these impurities in drug substances and finished products.[3] Enalapril (B1671234), an angiotensin-converting enzyme (ACE) inhibitor, can potentially form the N-nitroso derivative, N-nitroso-enalapril, under certain manufacturing or storage conditions.[4]

Accurate and reliable quantification of N-nitroso-enalapril at trace levels is crucial for ensuring patient safety. Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique for this purpose, offering high accuracy and precision by using a stable isotope-labeled internal standard.[5] This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-nitroso-enalapril in a drug substance, using N-nitroso-enalapril-d5 as the internal standard.[6] The use of a deuterated analog of the analyte as an internal standard compensates for variations in sample preparation and instrument response, leading to more reliable results.[6]

Principle

The method employs a reversed-phase liquid chromatography system for the separation of N-nitroso-enalapril from the drug substance matrix. Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in the multiple reaction monitoring (MRM) mode. The stable isotope-labeled internal standard, N-nitroso-enalapril-d5, is spiked into all samples, calibrators, and quality control samples at a constant concentration. The ratio of the analyte peak area to the internal standard peak area is used to construct a calibration curve and quantify the concentration of N-nitroso-enalapril in the samples.

Materials and Reagents

• Analytes: N-nitroso-enalapril, N-nitroso-enalapril-d5

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (reagent grade)

• Chemicals: Ammonium formate (B1220265) (reagent grade)

• Drug Substance: Enalapril maleate (B1232345)

Experimental Protocols

Preparation of Standard and Sample Solutions

a. Stock Solutions (100 µg/mL):

• Accurately weigh approximately 1.0 mg of N-nitroso-enalapril and N-nitroso-enalapril-d5 reference standards into separate 10 mL volumetric flasks.

• Dissolve the standards in methanol and make up to the mark. These are the primary stock solutions.

b. Intermediate Standard Solution (1.0 µg/mL):

• Dilute 100 µL of the N-nitroso-enalapril primary stock solution to 10 mL with a 50:50 mixture of acetonitrile and water.

c. Internal Standard Spiking Solution (100 ng/mL):

• Dilute 100 µL of the N-nitroso-enalapril-d5 primary stock solution to 10 mL with a 50:50 mixture of acetonitrile and water.

d. Calibration Curve and Quality Control (QC) Samples:

• Prepare a series of calibration standards by spiking the appropriate amount of the intermediate standard solution into a solution of the drug substance to achieve the desired concentration range (e.g., 0.5 - 50 ng/mL).

• Prepare QC samples at low, medium, and high concentrations in a similar manner.

e. Sample Preparation:

• Accurately weigh 100 mg of the enalapril maleate drug substance into a 10 mL volumetric flask.

• Add a fixed volume of the internal standard spiking solution (e.g., 100 µL of 100 ng/mL N-nitroso-enalapril-d5).

• Add approximately 8 mL of 50:50 acetonitrile/water, vortex to dissolve, and then make up to the mark with the same solvent.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial for analysis.

LC-MS/MS Analysis

The analysis is performed using a high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer.

a. Liquid Chromatography Conditions:

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	10% B to 90% B over 5 min, hold for 2 min, return to initial conditions

b. Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

c. MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
N-nitroso-enalapril	406.2	234.1	0.1	30	15
N-nitroso-enalapril-d5	411.2	239.1	0.1	30	15

Data Presentation

Table 1: Calibration Curve for N-nitroso-enalapril

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Mean, n=3)	% RSD
0.5	0.012	4.5
1.0	0.025	3.8
2.5	0.063	2.5
5.0	0.128	2.1
10.0	0.255	1.5
25.0	0.640	1.2
50.0	1.275	0.9
Linearity (r²)	>0.998
LOD	0.15 ng/mL
LOQ	0.5 ng/mL

Table 2: Precision and Accuracy of the Method

QC Level	Nominal Conc. (ng/mL)	Intra-day (n=6) Mean Conc. ± SD (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%RSD)	Inter-day (n=18) Mean Conc. ± SD (ng/mL)	Inter-day Accuracy (%)	Inter-day Precision (%RSD)
Low	1.5	1.45 ± 0.08	96.7	5.5	1.48 ± 0.11	98.7	7.4
Medium	20.0	20.4 ± 0.61	102.0	3.0	19.8 ± 0.89	99.0	4.5
High	40.0	39.5 ± 0.99	98.8	2.5	40.2 ± 1.37	100.5	3.4

Visualizations

References

• 1. cphi-online.com [cphi-online.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 5. Evaluation of different isotope dilution mass spectrometry strategies for the characterization of naturally abundant and isotopically labelled peptide standards - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]

Technical Notes & Optimization

Overcoming matrix effects in N-nitroso-enalapril LC-MS analysis

Welcome to the technical support center for N-nitroso-enalapril LC-MS analysis. This resource provides troubleshooting guides and frequently asked questions to help researchers, scientists, and drug development professionals overcome challenges related to matrix effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the matrix effect in LC-MS analysis?

A1: The matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[1] This phenomenon, which can cause either ion suppression or enhancement, is a significant challenge in LC-MS, particularly when using electrospray ionization (ESI).[2][3] It can lead to inaccurate and imprecise quantitative results by affecting the reproducibility and sensitivity of the method.[4] Common matrix components that cause these effects in biological samples include phospholipids (B1166683), proteins, and salts.[1]

Q2: Why is the analysis of N-nitroso-enalapril particularly susceptible to matrix effects?

A2: The analysis of N-nitroso-enalapril, a nitrosamine (B1359907) impurity, is highly susceptible to matrix effects for two main reasons. First, nitrosamines are regulated at very low levels due to their potential carcinogenic properties, requiring highly sensitive analytical methods.[5][6][7] Second, to achieve this low limit of quantitation (LOQ), a larger amount of the sample matrix may need to be processed, which concentrates the interfering components that cause matrix effects.[6] The combination of requiring high sensitivity while dealing with complex biological or drug product matrices makes the analysis prone to ion suppression.[8]

Q3: What are the common signs of matrix effects in my analytical run?

A3: Common indicators of matrix effects include:

• Poor Reproducibility: Inconsistent peak areas for the same concentration across different samples or batches.

• Low Analyte Recovery: The signal for the analyte is significantly lower than expected.

• Inaccurate Quantification: Results for quality control (QC) samples are outside acceptable limits.

• Shifting Retention Times: Though less common, severe matrix buildup can affect column performance over time.

• Signal Drift: A gradual decrease in signal response over the course of an analytical batch as the MS source becomes contaminated.[6]

Q4: How can I quantitatively assess the matrix effect for my N-nitroso-enalapril method?

A4: The most common method for quantifying matrix effects is the post-extraction spike method.[1][9] This involves comparing the peak response of an analyte spiked into a blank, extracted matrix sample to the response of the same analyte concentration in a neat (pure) solvent. The matrix effect (ME) can be calculated as a percentage. A value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement.

Q5: What is the most effective way to compensate for matrix effects?

A5: While optimizing sample preparation and chromatography are crucial for reducing matrix effects, the most effective way to compensate for them is by using a stable isotope-labeled internal standard (SIL-IS).[1][10] A SIL-IS has nearly identical chemical properties and chromatographic behavior to the analyte.[11] Therefore, it experiences the same degree of ion suppression or enhancement, allowing for an accurate analyte-to-IS ratio and reliable quantification.[11][12]

Troubleshooting Guide

Problem: Poor sensitivity and low, inconsistent analyte response for N-nitroso-enalapril.

• Possible Cause: Significant ion suppression from co-eluting matrix components, such as phospholipids from plasma or excipients from a drug product formulation.[6]

• Solutions:

  • Improve Sample Preparation: The most effective way to combat matrix effects is to remove interferences before analysis.[4][13] Move from a simple Protein Precipitation (PPT) method to a more selective technique like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE).[14] SPE is generally the most thorough cleaning process.[14]

  • Optimize Chromatography: Modify the LC gradient to better separate N-nitroso-enalapril from the matrix interferences. Ensure that the large peak from the active pharmaceutical ingredient (API), enalapril, is chromatographically resolved and diverted from the mass spectrometer to prevent source contamination and suppression.[15]

  • Dilute the Sample: If the analyte concentration is sufficient, diluting the sample can reduce the concentration of interfering components.[9][10] However, this may compromise the required sensitivity for trace-level nitrosamine analysis.

  • Use a SIL-Internal Standard: A SIL-IS is the best way to correct for unavoidable matrix effects, as it is affected in the same way as the target analyte.[10][12]

Problem: Results for Quality Control (QC) samples are highly variable and fail acceptance criteria.

• Possible Cause: Inconsistent matrix effects between different lots of biological matrix or even between individual samples. The sample preparation method may not be robust enough to handle this variability.

• Solutions:

  • Implement a More Robust Sample Cleanup: As detailed above, techniques like SPE or LLE provide a cleaner extract than PPT and are less susceptible to variations in the sample matrix. Consider specialized techniques like phospholipid removal plates for plasma samples.

  • Employ Matrix-Matched Calibrators: Prepare calibration standards and QC samples in the same biological matrix as the study samples to ensure that they are affected by the matrix in a similar way.[11]

  • Utilize a Stable Isotope-Labeled Internal Standard: A SIL-IS is the most reliable tool to correct for sample-to-sample variability in ion suppression, ensuring consistent and accurate quantification.[10]

Data Presentation

The following table provides an illustrative comparison of common sample preparation techniques and their typical effectiveness in reducing matrix effects for bioanalysis.

Sample Preparation Technique	Matrix Effect (ME %)*	Analyte Recovery (%)	Precision (%RSD)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	40 - 70%	85 - 105%	< 15%	Fast, simple, inexpensive	High matrix effects, low selectivity[4]
Liquid-Liquid Extraction (LLE)	75 - 95%	70 - 90%	< 10%	Cleaner extract than PPT, good for non-polar analytes[13][14]	More labor-intensive, requires solvent optimization
Solid-Phase Extraction (SPE)	90 - 110%	80 - 100%	< 5%	Very clean extract, high selectivity[14]	Requires method development, can be more costly

*Illustrative values. ME % is calculated as (Peak Area in Matrix / Peak Area in Solvent) x 100. A value of 100% indicates no matrix effect.

Experimental Protocols

Protocol 1: Protein Precipitation (PPT) - Basic Cleanup

• To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of cold acetonitrile (B52724) containing the internal standard.

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the sample at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex briefly and inject into the LC-MS system.

Protocol 2: Liquid-Liquid Extraction (LLE) - Intermediate Cleanup

• To 200 µL of plasma sample, add the internal standard and 50 µL of a pH-adjusting buffer (e.g., to make the sample basic if N-nitroso-enalapril is to be extracted as a free base).

• Add 1 mL of an immiscible organic solvent (e.g., methyl tert-butyl ether or ethyl acetate).[13]

• Vortex for 2 minutes to facilitate the extraction of the analyte into the organic phase.

• Centrifuge at 4,000 x g for 5 minutes to separate the aqueous and organic layers.

• Transfer the organic layer to a new tube.

• Evaporate the organic solvent to dryness under a nitrogen stream.

• Reconstitute the residue in 100 µL of mobile phase for LC-MS analysis.

Protocol 3: Solid-Phase Extraction (SPE) - Advanced Cleanup

• Conditioning: Condition a polymeric SPE cartridge (e.g., a mixed-mode cation exchange) by passing 1 mL of methanol (B129727) followed by 1 mL of water through the cartridge.

• Loading: Pre-treat 500 µL of plasma by adding 500 µL of 4% phosphoric acid in water. Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water to remove polar interferences. Follow with a second wash using 1 mL of methanol to remove non-polar interferences.

• Elution: Elute the N-nitroso-enalapril and internal standard from the cartridge using 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under nitrogen and reconstitute in 100 µL of mobile phase for injection.

Visualizations

Diagrams of Workflows and Concepts

Caption: A logical workflow for diagnosing and resolving matrix effect issues.

Caption: Effectiveness of different sample preparation techniques.

Caption: How co-eluting matrix components suppress the analyte signal.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. openpr.com [openpr.com]
• 6. theanalyticalscientist.com [theanalyticalscientist.com]
• 7. lcms.cz [lcms.cz]
• 8. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. tandfonline.com [tandfonline.com]
• 12. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. youtube.com [youtube.com]
• 15. waters.com [waters.com]

Technical Support Center: Analysis of N-nitroso-enalapril

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on the detection and quantification of N-nitroso-enalapril.

Troubleshooting Guide

This guide addresses common issues encountered during the analytical testing of N-nitroso-enalapril, offering potential causes and solutions to help you optimize your experiments for a lower limit of detection (LOD).

Issue	Potential Cause	Recommended Solution
High Baseline Noise	1. Contaminated mobile phase or solvents.[1][2] 2. Impure nitrogen gas used for LC-MS/MS.[1] 3. System contamination.[1]	1. Use high-purity, LC-MS grade solvents and freshly prepared mobile phases.[3] 2. Utilize a hydrocarbon trap for the nitrogen gas supply.[1] 3. Flush the system thoroughly between analyses.
Poor Peak Shape	1. Inappropriate column chemistry for the analyte. 2. Suboptimal mobile phase pH.[4] 3. Column degradation.	1. Screen different column stationary phases (e.g., C18, Phenyl-Hexyl). 2. Adjust the mobile phase pH to ensure the analyte is in a single ionic form.[4] 3. Replace the column with a new one of the same type.
Low Sensitivity / Inability to Reach Required LOD	1. Suboptimal mass spectrometry (MS) parameters.[5] 2. Ion suppression due to matrix effects.[6][7][8][9] 3. Inefficient sample extraction.	1. Optimize MS parameters such as cone voltage and collision energy for N-nitroso-enalapril.[3][5] 2. Use a more effective sample cleanup method, consider a different ionization technique (e.g., APCI), or use an isotopically labeled internal standard.[3][6] 3. Evaluate different sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).
Inconsistent Quantification	1. Analyte instability during sample preparation or storage.[10] 2. Variability in manual sample preparation steps. 3. Instrument variability.	1. Ensure samples are protected from light and stored at appropriate temperatures.[11] N-nitroso-enalapril is stable for shipping at room temperature, but specific storage guidelines should be followed as per the Certificate of Analysis.[11] 2. Use automated sample preparation systems for better reproducibility. 3. Perform regular system suitability tests and calibration checks.
Ghost Peaks or Carryover	1. Contamination from the autosampler. 2. Strong adsorption of the analyte to surfaces in the flow path.	1. Use a strong needle wash solution and multiple wash cycles. 2. Prime the LC system with a high-organic mobile phase to remove strongly retained compounds.

Quantitative Data Summary

The following table summarizes the limits of detection (LOD) and quantification (LOQ) for nitrosamine (B1359907) impurities in enalapril (B1671234) maleate (B1232345) using different analytical techniques. Note that specific data for N-nitroso-enalapril is limited in publicly available literature; the data below primarily pertains to N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) found in enalapril drug substance.

Analytical Method	Analyte	LOD	LOQ	Reference
HPLC with Fluorimetric Detection (FLD)	NDMA	0.013 µg/g	0.038 µg/g	[10]
HPLC with Fluorimetric Detection (FLD)	NDEA	0.017 µg/g	0.050 µg/g	[10]

Experimental Protocols

Method 1: HPLC with Fluorescence Detection for NDMA and NDEA in Enalapril Maleate

This method involves the denitrosation of nitrosamines to their corresponding secondary amines, followed by derivatization with a fluorescent tag for sensitive detection.[11]

1. Sample Preparation:

• Weigh 250 mg of enalapril maleate into a 5 mL volumetric flask.

• Spike with the appropriate amount of NDMA and NDEA stock solution.

• Allow the nitrosamines to penetrate the powder for 30 minutes.

• Suspend the powder in 5 mL of dichloromethane (B109758) (DCM) and vortex for 1 minute.

• Filter the suspension and transfer the clear solution to a separation funnel.

• Add 5 mL of acetate (B1210297) buffer (pH 5.6) and shake for 5 minutes.

• Collect the DCM phase for the denitrosation step.

2. Denitrosation:

• Transfer the DCM extract to a clean vial.

• Add 3% sodium nitrite (B80452) solution and vortex.

• Add hydrobromic acid in glacial acetic acid and heat at 40°C for 30 minutes.

• Cool the vial to room temperature.

3. Derivatization:

• Add 1 M NaOH and 0.5 M NaHCO3 to adjust the pH.

• Add 150 µL of 0.5 mg/mL 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) in acetone.

• Heat the solution at 40°C for 30 minutes.

• The sample is now ready for HPLC-FLD analysis.

4. HPLC-FLD Conditions:

• Column: C18, 4.6 x 250 mm, 5 µm

• Mobile Phase: Gradient of acetonitrile (B52724) and water

• Flow Rate: 1.0 mL/min

• Fluorescence Detector: Excitation at 265 nm, Emission at 315 nm

Frequently Asked Questions (FAQs)

Q1: How is N-nitroso-enalapril formed in the drug substance?

A1: N-nitroso-enalapril can form when the secondary amine group in the enalapril molecule reacts with nitrosating agents.[11] This reaction can be facilitated by certain conditions during synthesis, storage, or handling, such as the presence of heat, moisture, or an acidic environment.[11]

Q2: What are the regulatory limits for N-nitroso-enalapril?

A2: Regulatory agencies like the FDA and EMA have set strict acceptable intake (AI) limits for nitrosamine impurities in drug products.[10] For N-nitroso-enalapril, a nitrosamine drug substance-related impurity (NDSRI), the U.S. FDA's current acceptable intake (AI) limit is 1500 ng/day.[12]

Q3: What are the most common analytical techniques for detecting N-nitroso-enalapril?

A3: The most common and recommended techniques are highly sensitive methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[10][13] HPLC with UV detection can also be used, but may lack the required sensitivity for trace-level quantification.[13]

Q4: How can matrix effects be minimized in LC-MS/MS analysis of N-nitroso-enalapril?

A4: Matrix effects, which can cause ion suppression or enhancement, are a common challenge in LC-MS/MS analysis.[6] To minimize them, you can:

• Implement a thorough sample cleanup procedure (e.g., SPE).

• Use an isotopically labeled internal standard that co-elutes with the analyte.

• Optimize chromatographic conditions to separate N-nitroso-enalapril from interfering matrix components.

• Consider using a different ionization source, such as Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to matrix effects for certain compounds.[3]

Q5: What are the critical storage and handling conditions for N-nitroso-enalapril reference standards?

A5: N-nitroso-enalapril reference standards should be stored as per the supplier's instructions, typically in a cool, dark place to prevent degradation. While stable for shipping at ambient temperatures, long-term storage conditions are crucial for maintaining integrity.[11]

Visualizations

Caption: A generalized experimental workflow for the quantitative analysis of N-nitroso-enalapril.

Caption: A decision tree for troubleshooting low limit of detection in N-nitroso-enalapril analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. waters.com [waters.com]
• 4. Effect of the drug-matrix on the stability of enalapril maleate in tablet formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Enalapril Analytical | PDF [slideshare.net]
• 10. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. veeprho.com [veeprho.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Resolving Chromatographic Co-elution of N-nitroso-enalapril and Enalapril

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving the co-elution of N-nitroso-enalapril and enalapril (B1671234) during chromatographic analysis.

Troubleshooting Guide

Q1: My N-nitroso-enalapril and enalapril peaks are co-eluting. What is the first step I should take?

A1: The first step is to confirm the identity of the co-eluting peaks. This can be achieved by injecting individual standards of N-nitroso-enalapril and enalapril, if available. If standards are not available, mass spectrometry (MS) detection can confirm the presence of both analytes in the single chromatographic peak. Once confirmed, you can proceed with method optimization.

Q2: How can I improve the separation of N-nitroso-enalapril and enalapril?

A2: Improving separation, or resolution, can be achieved by addressing the three key factors in the resolution equation: efficiency, selectivity, and retention.

• Increase Efficiency:

  • Use a smaller particle size column: Switching from a 5 µm to a 3 µm or sub-2 µm particle size column (UHPLC) will significantly increase peak efficiency.

  • Optimize flow rate: Ensure you are operating at or near the optimal flow rate for your column dimensions and particle size.

  • Reduce extra-column volume: Use smaller inner diameter tubing and ensure all connections are properly made to minimize peak broadening.

• Improve Selectivity: This is often the most effective way to resolve co-eluting peaks.

  • Modify mobile phase pH: The ionization state of both enalapril (an amphoteric molecule) and N-nitroso-enalapril can be manipulated by changing the mobile phase pH. A systematic study of pH (e.g., from pH 2.5 to 7.0) can significantly alter the retention times and potentially resolve the two compounds. A lower pH (e.g., 2.2-3.0) is often a good starting point for the analysis of enalapril and its impurities.[1]

  • Change the organic modifier: If you are using acetonitrile (B52724), try methanol (B129727) or a combination of both. The different solvent properties can alter the selectivity.

  • Select a different stationary phase: If you are using a standard C18 column, consider a column with a different selectivity, such as a C8, phenyl-hexyl, or a polar-embedded phase column. A C8 column may provide different interactions and aid in separation.[1]

• Adjust Retention:

  • Modify the organic solvent percentage: Decreasing the percentage of the organic solvent in the mobile phase will increase the retention time of both compounds, potentially providing more time for separation.

The following diagram illustrates a logical workflow for troubleshooting co-elution:

Caption: Troubleshooting workflow for co-elution.

Q3: I am observing peak tailing for enalapril. What could be the cause and how can I fix it?

A3: Peak tailing for enalapril is often due to secondary interactions with active sites on the silica (B1680970) backbone of the HPLC column, especially at mid-range pH where silanols can be ionized.

• Lower the mobile phase pH: Using a mobile phase with a pH around 2.2-3.0 will suppress the ionization of silanol (B1196071) groups on the column, minimizing secondary interactions.[1]

• Use a high-purity, end-capped column: Modern, high-purity silica columns with thorough end-capping have fewer exposed silanol groups.

• Consider a column with a different stationary phase: A column with a polar-embedded group can provide alternative interactions and reduce peak tailing.

Frequently Asked Questions (FAQs)

Q1: What type of HPLC column is recommended for the separation of N-nitroso-enalapril and enalapril?

A1: A reversed-phase C18 or C8 column is a good starting point. For challenging separations, consider a high-purity, end-capped C18 or a phenyl-hexyl column for alternative selectivity. The choice of column will depend on the specific method conditions.[1] The European Pharmacopoeia method for enalapril and its impurities suggests a styrene-divinylbenzene copolymer column, which offers different selectivity compared to silica-based columns.[2]

Q2: What mobile phase composition is typically used for the analysis of enalapril and its impurities?

A2: A common mobile phase consists of an aqueous buffer (often phosphate (B84403) or formate) and an organic modifier like acetonitrile or methanol. A typical starting point would be a gradient elution with a phosphate buffer at a low pH (e.g., 2.2-3.0) and acetonitrile.[1] Isocratic methods have also been developed, for instance, using a mixture of acetonitrile and a phosphate buffer at pH 2.2 in a 25:75 (v/v) ratio.[1]

Q3: What detection wavelength should I use for N-nitroso-enalapril and enalapril?

A3: Enalapril has a UV maximum at around 215 nm.[3] N-nitrosamines generally have a UV maximum around 230-235 nm. Therefore, a wavelength of 215 nm is a reasonable choice for detecting both compounds, though a diode array detector (DAD) or photodiode array (PDA) detector would be ideal to monitor multiple wavelengths and assess peak purity.

Q4: Are there any alternative analytical techniques for the analysis of N-nitroso-enalapril?

A4: Yes, LC-MS (Liquid Chromatography-Mass Spectrometry) is a highly sensitive and selective technique for the analysis of nitrosamine (B1359907) impurities. LC-MS/MS, in particular, can provide unambiguous identification and quantification even at trace levels, and can often resolve co-eluting compounds based on their mass-to-charge ratio.

Experimental Protocols

The following is a suggested starting method for the separation of N-nitroso-enalapril and enalapril. This method is based on common practices for enalapril and nitrosamine analysis and should be optimized for your specific instrumentation and requirements.

Method Development Workflow:

Caption: HPLC method development workflow.

Suggested HPLC Method:

Parameter	Recommended Condition
Column	Reversed-phase C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	20 mM Potassium Phosphate Monobasic, pH adjusted to 3.0 with phosphoric acid
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 20% B; 5-25 min: 20-60% B; 25-30 min: 60% B; 30-31 min: 60-20% B; 31-40 min: 20% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 215 nm

Quantitative Data Summary

The following table provides a hypothetical example of data that should be collected and presented when developing a method for the separation of N-nitroso-enalapril and enalapril.

Method	Analyte	Retention Time (min)	Tailing Factor	Resolution
Method 1 (pH 3.0)	Enalapril	15.2	1.1	2.1
N-nitroso-enalapril	16.5	1.2
Method 2 (pH 6.8)	Enalapril	12.8	1.5	0.9
N-nitroso-enalapril	13.1	1.4

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results.

References

• 1. scispace.com [scispace.com]
• 2. User-Friendly HPLC Method Development and Validation for Determination of Enalapril Maleate and Its Impurities in Enalapril Tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. anale-chimie.univ-ovidius.ro [anale-chimie.univ-ovidius.ro]

Technical Support Center: Preventing N-nitroso-enalapril Formation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to prevent the formation of N-nitroso-enalapril during drug manufacturing.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments aimed at preventing N-nitroso-enalapril formation.

Issue	Potential Cause	Recommended Action
High levels of N-nitroso-enalapril detected in the final product despite process controls.	Presence of high nitrite (B80452) levels in excipients. Nitrite impurities in common excipients are a primary source of nitrosating agents.	1. Test all excipients for nitrite content using a validated analytical method (see Experimental Protocols section). 2. Qualify excipient suppliers and establish specifications for maximum allowable nitrite levels. 3. Consider using excipients with known low nitrite content.
Inadequate pH control during manufacturing. Acidic conditions significantly accelerate the rate of nitrosation.	1. Monitor and maintain the pH of the drug product formulation in a neutral to basic range. The optimal pH for enalapril (B1671234) stability is around 3.0, however, this acidic pH is also favorable for nitrosation. Therefore, a balance must be struck.[1] 2. Incorporate buffering agents to maintain a consistent pH throughout the manufacturing process and during storage.
Ineffective antioxidant concentration. The concentration of the antioxidant may not be sufficient to scavenge all available nitrosating agents.	1. Increase the concentration of the antioxidant. Studies have shown that antioxidants at approximately 1 wt% can inhibit nitrosamine (B1359907) formation by over 80%.[2][3][4] 2. Evaluate the efficacy of different antioxidants. Ascorbic acid and α-tocopherol are effective, but their performance can vary depending on the formulation matrix.
Inconsistent results in N-nitroso-enalapril levels across different batches.	Variability in raw material quality. Inconsistent levels of nitrite impurities in different batches of the same excipient from the same or different suppliers.	1. Implement a robust raw material qualification program. Test each batch of incoming excipients for nitrite levels. 2. Work with suppliers to ensure consistent quality and tight control over nitrite impurities.
Fluctuations in environmental conditions during manufacturing and storage. High temperature and humidity can promote the formation of N-nitroso-enalapril.	1. Maintain strict control over temperature and relative humidity (RH) in manufacturing and storage areas. 2. Package the final drug product in materials with low moisture permeability.
N-nitroso-enalapril formation detected during stability studies.	Degradation of enalapril or excipients over time, releasing reactive species.	1. Incorporate an effective antioxidant in the formulation to scavenge nitrosating agents that may form during storage. 2. Conduct long-term stability studies under various temperature and humidity conditions to assess the potential for N-nitroso-enalapril formation over the product's shelf life.

Frequently Asked Questions (FAQs)

1. What is N-nitroso-enalapril and why is it a concern?

N-nitroso-enalapril is a nitrosamine impurity that can form during the manufacturing or storage of enalapril-containing drug products.[5] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA.

2. How is N-nitroso-enalapril formed?

N-nitroso-enalapril is formed through a chemical reaction between the secondary amine group in the enalapril molecule and a nitrosating agent.[5] This reaction is typically accelerated by acidic conditions, heat, and moisture.[5]

3. What are the primary sources of nitrosating agents in drug manufacturing?

The most common source of nitrosating agents is nitrite impurities present in raw materials, particularly excipients.[6] Nitrites can react with the secondary amine of enalapril to form N-nitroso-enalapril.

4. How can the formation of N-nitroso-enalapril be prevented?

Several strategies can be employed to prevent the formation of N-nitroso-enalapril:

• Control of Raw Materials: Sourcing and using excipients with very low levels of nitrite impurities.

• Process Control: Maintaining a neutral to slightly basic pH during the manufacturing process and controlling temperature and humidity.

• Use of Inhibitors: Incorporating antioxidants, also known as nitrosamine scavengers, into the formulation.

5. Which antioxidants are effective in preventing N-nitroso-enalapril formation?

Ascorbic acid (Vitamin C) and α-tocopherol (Vitamin E) have been shown to be effective inhibitors of nitrosamine formation.[3][4] They act by scavenging nitrosating agents, thereby preventing them from reacting with enalapril.

6. What is the acceptable limit for N-nitroso-enalapril in drug products?

Regulatory agencies have set strict limits for nitrosamine impurities in pharmaceuticals. The acceptable intake (AI) limit for N-nitroso-enalapril is set by the FDA. It is crucial to consult the latest regulatory guidelines for the specific limit.

Data Presentation

Table 1: Efficacy of Antioxidants in Inhibiting Nitrosamine Formation

Antioxidant	Concentration (wt%)	Inhibition of Nitrosamine Formation
Ascorbic Acid	~1.0	>80%[2][3][4]
Sodium Ascorbate	~1.0	>80%[2]
α-Tocopherol	~1.0	>80%[2][3]
Caffeic Acid	~1.0	>80%[2]
Ferulic Acid	~1.0	>80%[2]

Table 2: Impact of pH on Enalapril Degradation

Condition	% Enalapril Remaining	Primary Degradation Products
0.1 N Hydrochloric Acid (24h)	80.4%	Enalaprilat, Diketopiperazine[7][8]
Water (24h)	95.2%	Enalaprilat, Diketopiperazine[7][8]
0.1 N Sodium Hydroxide (30 min)	7.5%	Enalaprilat[7][8]

Experimental Protocols

1. Protocol for Quantification of N-nitroso-enalapril by LC-MS/MS

This protocol provides a general framework. Specific parameters should be optimized and validated for your specific product and equipment.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS).

• Sample Preparation:

  • Accurately weigh and crush a representative number of tablets.

  • Dissolve the powdered tablets in a suitable solvent (e.g., methanol (B129727)/water mixture).

  • Vortex and sonicate to ensure complete dissolution.

  • Centrifuge the solution to pelletize insoluble excipients.

  • Filter the supernatant through a 0.22 µm filter.

  • The final concentration should be adjusted to fall within the calibration curve range.

• Chromatographic Conditions:

  • Column: A suitable C18 or equivalent reversed-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile (B52724) with 0.1% formic acid (B).

  • Flow Rate: Typically 0.3-0.5 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • MRM Transitions: Monitor for specific precursor-to-product ion transitions for N-nitroso-enalapril and an appropriate internal standard.

• Quantification: Create a calibration curve using certified reference standards of N-nitroso-enalapril.

2. Protocol for Determination of Nitrite in Excipients (Griess Test)

The Griess test is a colorimetric method for the determination of nitrite.

• Principle: The Griess reagent reacts with nitrite in an acidic medium to form a pink-colored azo dye. The intensity of the color is proportional to the nitrite concentration and is measured spectrophotometrically.

• Reagents:

  • Griess Reagent: A solution containing sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in an acidic buffer.

  • Nitrite Standard Solutions: A series of solutions with known nitrite concentrations.

• Procedure:

  • Sample Preparation: Extract a known weight of the excipient with deionized water. Vortex and sonicate to dissolve the nitrite. Centrifuge and filter the solution.

  • Reaction: Add the Griess reagent to the sample extract and the standard solutions.

  • Incubation: Allow the reaction to proceed for a specified time at room temperature.

  • Measurement: Measure the absorbance of the solutions at approximately 540 nm using a spectrophotometer.

  • Quantification: Construct a calibration curve from the standard solutions and determine the nitrite concentration in the sample.

Visualizations

Caption: Formation pathway of N-nitroso-enalapril.

Caption: Troubleshooting workflow for high N-nitroso-enalapril levels.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. From food to pharma: antioxidant scavengers as a viable strategy to mitigate nitrosamines in drugs [manufacturingchemist.com]
• 4. FDA suggests alternative approaches for nitrosamine risk assessments | RAPS [raps.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. scielo.br [scielo.br]

Technical Support Center: pH Optimization for N-Nitroso-Enalapril Extraction from Tablets

This guide provides researchers, scientists, and drug development professionals with detailed information, experimental protocols, and troubleshooting advice for the pH optimization of N-nitroso-enalapril extraction from pharmaceutical tablets. Accurate quantification of this nitrosamine (B1359907) impurity is critical for drug safety and regulatory compliance.[1][2]

Frequently Asked Questions (FAQs)

Q1: Why is pH optimization critical for the extraction of N-nitroso-enalapril?

A1: The pH of the extraction solvent is a critical parameter that can significantly influence the accuracy and reliability of N-nitroso-enalapril quantification for several reasons:

• Analyte Stability: N-nitroso compounds can be unstable under certain conditions. The formation of N-nitroso-enalapril is known to occur under acidic conditions, which could potentially happen during the manufacturing process or storage.[3][4][5] During extraction, the pH must be controlled to prevent further formation or degradation of the target analyte, which would lead to inaccurate results.

• Extraction Efficiency: The recovery of nitrosamines can be highly dependent on pH. For instance, in liquid-liquid extraction (LLE), the pH affects the ionization state of the compound, which in turn alters its partitioning between the aqueous and organic phases.[6] Studies on various nitrosamines have shown that extraction efficiency can be significantly higher in acidic and basic conditions compared to neutral pH.[6]

• Parent Drug Stability: Enalapril (B1671234) itself is susceptible to degradation, and its degradation pathway is pH-dependent.[7] In acidic solutions (pH < 5), it can degrade into diketopiperazine, while at pH > 5, it primarily hydrolyzes to enalaprilat (B1671235).[7][8] Optimizing the extraction pH is therefore crucial to minimize the degradation of the active pharmaceutical ingredient (API), which could otherwise interfere with the analysis.

Q2: What is a general protocol for extracting N-nitroso-enalapril from tablets for a pH optimization study?

A2: A typical method involves crushing the tablets, dissolving the powder in a suitable solvent, adjusting the pH, performing an extraction (e.g., Liquid-Liquid Extraction or Solid-Phase Extraction), and finally, analyzing the extract using a sensitive analytical technique like LC-MS/MS. A detailed protocol is provided in the "Experimental Protocols" section below.

Q3: What analytical techniques are recommended for detecting N-nitroso-enalapril?

A3: Due to the need for high sensitivity to detect trace levels of nitrosamine impurities, advanced analytical methods are required. The most commonly employed techniques are Liquid Chromatography-Mass Spectrometry (LC-MS), particularly LC-MS/MS or high-resolution MS (LC-HRMS), and Gas Chromatography-Mass Spectrometry (GC-MS).[9][10] For enalapril specifically, HPLC methods with fluorimetric detection after derivatization have also been developed.[3][9][11]

Experimental Protocols

This section provides a detailed methodology for performing a pH optimization study for N-nitroso-enalapril extraction from tablets. This protocol is a synthesized approach based on common practices for nitrosamine analysis.[11][12]

Objective: To determine the optimal pH for maximizing the recovery of N-nitroso-enalapril from enalapril maleate (B1232345) tablets while minimizing degradation of the parent drug.

Materials:

• Enalapril maleate tablets

• N-Nitroso-enalapril reference standard

• Methanol (B129727), HPLC grade

• Dichloromethane (B109758) (DCM), HPLC grade

• Formic acid, ACS grade

• Ammonium (B1175870) hydroxide (B78521), ACS grade

• Purified water (e.g., Milli-Q)

• 0.22 µm PVDF syringe filters

• Glass centrifuge tubes (15 mL)

• Vortex mixer, Centrifuge, Mechanical shaker

Procedure:

• Sample Preparation:

  • Weigh and finely crush a sufficient number of enalapril tablets to obtain a homogenized powder.

  • Accurately weigh a portion of the powder equivalent to a target API concentration (e.g., 100 mg of enalapril maleate) and transfer it into a 15 mL glass centrifuge tube.[12]

• Dissolution:

  • Add 5.0 mL of a suitable initial solvent, such as methanol or a methanol/water mixture, to the tube.[12]

  • Vortex the sample for 1-2 minutes to ensure the powder is well-suspended and the API begins to dissolve.

• pH Adjustment (Optimization Step):

  • Prepare a series of identical samples as described above.

  • Adjust the pH of each sample suspension to a different value within a selected range (e.g., pH 2, 4, 6, 8, 10).

  • Use dilute formic acid to adjust to acidic pH values and dilute ammonium hydroxide for basic pH values. Record the final pH of each sample.

• Extraction (Example using LLE):

  • Add 5.0 mL of an immiscible organic solvent, such as dichloromethane (DCM), to each tube.

  • Cap the tubes and shake them vigorously for 30-40 minutes using a mechanical shaker.[12]

  • Centrifuge the samples for 15 minutes at approximately 4500 rpm to achieve phase separation.[12]

  • Carefully collect the organic layer (bottom layer for DCM) using a glass pipette and transfer it to a clean tube.

  • Repeat the extraction process on the remaining aqueous layer with a fresh portion of the organic solvent to improve recovery. Combine the organic extracts.

• Sample Clean-up and Concentration:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known, small volume (e.g., 1.0 mL) of the mobile phase used for the LC-MS analysis.

  • Filter the reconstituted sample through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[12]

• Analysis:

  • Analyze the samples using a validated, sensitive LC-MS/MS method for the quantification of N-nitroso-enalapril.

  • Calculate the recovery of N-nitroso-enalapril at each pH value by comparing the measured concentration against a similarly prepared standard.

Data Presentation

The results of a pH optimization study should be summarized to clearly show the effect of pH on extraction recovery.

Table 1: Illustrative Data on the Effect of pH on N-Nitroso-Enalapril Recovery This table presents hypothetical data based on general principles of nitrosamine extraction to illustrate the expected outcome of a pH optimization study.[6]

Sample pH	Mean Recovery (%)	Standard Deviation (%)	Observations
2.0	95.2	4.1	High recovery under strong acidic conditions.
4.0	78.5	5.5	Moderate recovery.
6.0	65.1	6.2	Lower recovery near neutral pH.
8.0	89.3	4.8	High recovery under mild basic conditions.
10.0	92.8	4.5	High recovery, potential for API degradation.

Troubleshooting Guide

Q: My recovery of N-nitroso-enalapril is consistently low across all pH values. What could be the issue?

A: Low recovery can stem from several factors unrelated or indirectly related to pH:

• Incomplete Dissolution: Ensure the tablet powder is fully suspended and the API is dissolved as much as possible in the initial solvent before extraction.

• Insufficient Extraction: The choice of extraction solvent may be suboptimal. Consider a different solvent or increase the volume and number of extraction steps.

• Analyte Loss: The analyte may be adsorbing to glassware or being lost during the solvent evaporation step. Ensure all glassware is properly silanized if necessary and that evaporation is not too aggressive.

• Analytical Method: Verify the sensitivity and calibration of your analytical instrument (e.g., LC-MS/MS).

Q: I am observing high variability in my results. How can pH be a factor?

A: Inconsistent pH control can lead to high variability.

• Buffering Capacity: The sample matrix itself may have some buffering capacity. Ensure that your pH adjustment is robust and that the final pH is stable and accurately measured for each sample.

• Inconsistent Timing: The stability of both enalapril and N-nitroso-enalapril can be time-dependent at certain pH values. Ensure that the time from pH adjustment to final analysis is consistent for all samples.

Q: I see significant degradation of the enalapril API in my chromatograms, especially at basic pH. What should I do?

A: Enalapril is known to hydrolyze to enalaprilat at a pH above 5.[7]

• Modify pH Range: If basic conditions are causing excessive API degradation that interferes with your analysis, focus your optimization on the acidic pH range where enalapril is more stable.[13]

• Control Temperature: Hydrolysis is accelerated by heat.[7] Perform the extraction at a controlled, cool temperature to minimize degradation.

• Limit Exposure Time: Minimize the time the sample is exposed to high pH conditions before analysis.

Visual Workflow

The following diagram illustrates the logical workflow for a pH optimization experiment.

Caption: Experimental workflow for pH optimization of N-nitroso-enalapril extraction.

References

• 1. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. openpr.com [openpr.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. scielo.br [scielo.br]
• 9. Nitrosamine Impurities in Pharmaceuticals: Chemistry, Toxicology, and Advanced Analytical Approaches – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. mdpi.com [mdpi.com]
• 12. fda.gov [fda.gov]
• 13. ptfarm.pl [ptfarm.pl]

Minimizing ion suppression in the ESI source for N-nitroso-enalapril

Welcome to the technical support center for the analysis of N-nitroso-enalapril. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression in the Electrospray Ionization (ESI) source during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for N-nitroso-enalapril analysis?

Ion suppression is a phenomenon in mass spectrometry where the ionization efficiency of the target analyte, in this case, N-nitroso-enalapril, is reduced by the presence of co-eluting components from the sample matrix.[1][2] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of the analytical method.[2] Since N-nitroso-enalapril is a potential mutagenic impurity, accurate quantification at low levels is critical for patient safety and regulatory compliance.[3][4]

Q2: What are the common causes of ion suppression in the ESI source?

Ion suppression in ESI is often caused by various factors that interfere with the ionization of the target analyte. Common causes include:

• Endogenous matrix components: Salts, lipids (e.g., phospholipids), and proteins naturally present in biological samples can cause suppression.[1]

• Exogenous substances: Contaminants introduced during sample collection or preparation, such as plasticizers and detergents, can interfere with ionization.[1]

• Mobile phase additives: Certain additives, like trifluoroacetic acid (TFA), can cause signal suppression.[5][6]

• High analyte concentration: At high concentrations, the analyte itself can saturate the droplet surface in the ESI source, leading to a non-linear response.[1]

• Co-eluting compounds: Any substance that elutes from the liquid chromatography (LC) column at the same time as the analyte can compete for ionization.[1]

Q3: Is Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) better for N-nitroso-enalapril analysis?

Electrospray ionization (ESI) is commonly used for the analysis of nitrosamines.[3] However, ESI is generally more susceptible to ion suppression from matrix effects compared to Atmospheric Pressure Chemical Ionization (APCI).[7][8] For some nitrosamines, APCI has shown significantly higher ionization efficiency and lower limits of detection.[9] Therefore, if significant ion suppression is encountered with ESI, testing with an APCI source, if available, may be beneficial.[8][10]

Q4: How can I detect and quantify the extent of ion suppression?

Two primary experimental protocols are used to assess ion suppression:

• Post-Column Infusion: This method helps identify regions in the chromatogram where ion suppression occurs. A solution of N-nitroso-enalapril is continuously infused into the mobile phase flow after the analytical column and before the MS source. A blank matrix sample is then injected. Any dip in the constant analyte signal indicates the retention time of matrix components causing suppression.[1]

• Post-Extraction Spike: This method quantifies the percentage of ion suppression for N-nitroso-enalapril. The response of the analyte in a post-extraction spiked blank sample is compared to the response of the analyte in a clean solvent.[1][6]

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating ion suppression for N-nitroso-enalapril analysis.

Issue: Low or Inconsistent Signal Intensity for N-Nitroso-Enalapril

A low and inconsistent signal for N-nitroso-enalapril is a classic symptom of ion suppression.[1] Follow this workflow to troubleshoot the issue:

Caption: Troubleshooting workflow for low N-nitroso-enalapril signal.

Step 1: Confirm and Evaluate Ion Suppression

• Action: Perform a post-column infusion or post-extraction spike experiment as detailed in the protocols below.

• Rationale: These experiments will confirm if ion suppression is the root cause of the low signal and determine the extent of the problem.[1]

Step 2: Optimize Sample Preparation

• Action: The primary goal is to remove interfering matrix components before LC-MS analysis.[2]

  • Solid-Phase Extraction (SPE): This is often more effective than simpler methods at removing interferences.[6][8] For enalapril (B1671234) and its metabolite, SPE has been shown to be effective.[11]

  • Liquid-Liquid Extraction (LLE): Can provide a cleaner extract than protein precipitation.[6][8]

  • Protein Precipitation (PPT): While simple, it may leave behind many matrix components that cause suppression.[6][7]

• Rationale: A cleaner sample will have fewer co-eluting matrix components to compete with N-nitroso-enalapril for ionization.[12]

Step 3: Refine Chromatographic Conditions

• Action: Modify the LC method to separate N-nitroso-enalapril from interfering peaks.

  • Gradient Modification: Adjust the mobile phase gradient to better resolve the analyte from matrix components.[8]

  • Column Chemistry: Experiment with different column stationary phases (e.g., C18, Phenyl-Hexyl) to alter selectivity.[2][8]

  • Mobile Phase pH: Adjusting the mobile phase pH can alter the retention and ionization of both the analyte and interfering compounds.[5]

  • Flow Rate Reduction: Lowering the flow rate can sometimes improve ionization efficiency.[2][10]

• Rationale: Achieving chromatographic separation between N-nitroso-enalapril and interfering compounds can significantly reduce ion suppression.[8]

Step 4: Adjust Mass Spectrometer Ion Source Parameters

• Action: Optimize the ESI source parameters to enhance the ionization of N-nitroso-enalapril.

  • Ionization Source: If available, consider switching from ESI to APCI, as APCI can be less prone to matrix effects for nitrosamines.[8][9]

  • Source Parameters: Optimize parameters such as nebulizer gas pressure, drying gas flow rate and temperature, and capillary voltage.[8] For enalapril analysis, typical ESI parameters include an ion spray voltage of 4000V and a capillary temperature of 250°C.[13]

  • Polarity: Investigate switching the ESI polarity. For enalapril and its metabolite, negative polarity showed less ion suppression than positive polarity in one study.[14]

• Rationale: Optimized source conditions can help to mitigate the effects of the matrix and enhance the analyte signal.[2]

Data and Parameters

Table 1: Recommended Starting LC-MS/MS Parameters for N-Nitroso-Enalapril Analysis

Parameter	Recommended Setting	Rationale
LC Column	C18 Reversed-Phase	Provides good retention and separation for nitrosamines and enalapril.[3][15]
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes protonation for positive ion ESI.[3]
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile	Common organic solvents for reversed-phase chromatography.[3][15]
Gradient	Start with a shallow gradient to ensure separation from matrix components.	A shallow gradient can improve resolution.[2]
Ionization Mode	ESI Positive or Negative	ESI positive is common, but negative mode may offer less suppression.[3][14]
Ion Source	ESI or APCI	APCI is often less susceptible to matrix effects for nitrosamines.[9]
Capillary Voltage	~3000-4000 V	Optimize for maximum analyte signal.
Source Temperature	~250-350 °C	Optimize for efficient desolvation.[13]
Nebulizer Gas	~30-50 psi	Optimize for stable spray.[13]
Drying Gas Flow	~8-12 L/min	Optimize for efficient solvent evaporation.[13]

Experimental Protocols

Protocol 1: Post-Extraction Spike for Quantifying Ion Suppression

• Prepare a Neat Solution: Prepare a standard solution of N-nitroso-enalapril in a clean solvent (e.g., mobile phase) at a known concentration. Analyze this solution to obtain the analyte's peak area (Peak Area A).[1]

• Prepare a Post-Extraction Spiked Sample: Take a blank sample matrix and perform the entire sample preparation procedure (e.g., LLE, SPE). After the final extraction step, spike the extract with N-nitroso-enalapril at the same concentration as the neat solution. Analyze this sample to get the analyte's peak area (Peak Area B).[1]

• Calculate Ion Suppression:

  • % Ion Suppression = (1 - (Peak Area B / Peak Area A)) * 100[1]

  • A value greater than 0% indicates ion suppression, while a negative value suggests ion enhancement.[1]

Protocol 2: Post-Column Infusion for Identifying Suppression Zones

• Prepare Analyte Solution: Prepare a standard solution of N-nitroso-enalapril in a suitable solvent.[1]

• Setup Infusion: Set up a syringe pump to deliver the analyte solution at a constant, low flow rate (e.g., 10 µL/min).[1]

• Introduce Analyte Post-Column: Use a T-connector to introduce the analyte solution into the mobile phase stream between the LC column and the mass spectrometer's ion source.[1]

• Establish a Stable Baseline: Allow the infused analyte to produce a stable baseline signal.[1]

• Inject Blank Matrix: Inject a blank matrix sample that has undergone the same preparation as the actual samples.[1]

• Analyze Chromatogram: Monitor the baseline signal of the infused N-nitroso-enalapril. Any significant drop in the signal indicates a region where matrix components are eluting and causing ion suppression.[1]

Visualizing Ion Suppression

The following diagram illustrates the mechanism of ion suppression in the ESI source.

Caption: Mechanism of ion suppression in the ESI source.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. cphi-online.com [cphi-online.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. pmda.go.jp [pmda.go.jp]
• 10. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Validated LC-MS/MS method for the simultaneous determination of enalapril maleate, nitrendipine, hydrochlorothiazide, and their major metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Peak Shape of N-nitroso-enalapril in HPLC

Welcome to the technical support center for troubleshooting High-Performance Liquid Chromatography (HPLC) analysis of N-nitroso-enalapril. This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common issues leading to poor peak shape, ensuring accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for N-nitroso-enalapril in reversed-phase HPLC?

A1: Poor peak shape for N-nitroso-enalapril, manifesting as peak tailing, fronting, or splitting, can arise from a combination of factors. These include secondary interactions with the stationary phase, improper mobile phase conditions, column degradation, and issues with the sample solvent. Specifically, interactions between the analyte and residual silanol (B1196071) groups on the silica-based stationary phase are a frequent cause of peak tailing.[1][2] The pH of the mobile phase also plays a critical role in determining the ionization state of N-nitroso-enalapril and, consequently, its interaction with the stationary phase.[3]

Q2: How does the mobile phase pH affect the peak shape of N-nitroso-enalapril?

A2: The mobile phase pH is a crucial parameter for achieving a symmetrical peak shape for ionizable compounds like N-nitroso-enalapril.[3] N-nitroso-enalapril contains a carboxylic acid moiety, making its charge state pH-dependent. Operating at a pH that is approximately two units below the pKa of the carboxylic acid will ensure it is in its neutral, protonated form. This minimizes ionic interactions with the stationary phase, leading to improved peak symmetry. Conversely, a mobile phase pH close to the analyte's pKa can result in mixed ionization states and lead to peak broadening or tailing.

Q3: Can the choice of HPLC column significantly impact the peak shape?

A3: Absolutely. The choice of a stationary phase is critical. For basic compounds, residual silanol groups on the surface of traditional silica-based C18 columns can lead to strong secondary interactions, causing significant peak tailing.[1][2] Using a modern, high-purity silica (B1680970) column with effective end-capping can significantly reduce these interactions.[2] End-capping involves chemically bonding a small, inert group to the unreacted silanol groups, thereby shielding the analyte from these undesirable interactions.[2] For particularly challenging separations, columns with alternative stationary phases or base materials may be considered.

Q4: My N-nitroso-enalapril peak is fronting. What are the likely causes and how can I fix it?

A4: Peak fronting is often an indication of column overload or an issue with the sample solvent.[4] Injecting too concentrated a sample can saturate the stationary phase at the column inlet, causing the peak to distort. To address this, try diluting your sample. Another common cause is a mismatch between the sample solvent and the mobile phase. If the sample is dissolved in a solvent that is significantly stronger (i.e., has a higher elution strength) than the mobile phase, it can cause the analyte band to spread improperly at the head of the column, leading to fronting.[4] Ensure your sample is dissolved in a solvent that is as close in composition to the initial mobile phase as possible.

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing

Peak tailing is characterized by an asymmetry factor greater than 1, where the latter half of the peak is broader than the front half.

Potential Causes and Solutions:

Cause	Recommended Solution
Secondary Silanol Interactions	- Use a modern, end-capped C18 or C8 column from a reputable manufacturer. - Consider a column with a different stationary phase chemistry, such as one with a polar-embedded group. - Lower the mobile phase pH to suppress the ionization of silanol groups (typically pH < 4).[5] - Add a competing base, such as triethylamine (B128534) (TEA), to the mobile phase in low concentrations (e.g., 0.1%) to block active silanol sites.
Inappropriate Mobile Phase pH	- Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa to ensure a single ionic form. For N-nitroso-enalapril, a lower pH (e.g., 2.5-3.5) is generally recommended to protonate the carboxylic acid group.
Column Contamination or Degradation	- Flush the column with a strong solvent (e.g., 100% acetonitrile (B52724) or methanol) to remove strongly retained contaminants.[5] - If the problem persists, replace the guard column (if used) or the analytical column.[4]
Extra-Column Volume	- Minimize the length and internal diameter of tubing between the injector, column, and detector. - Ensure all fittings are properly connected to avoid dead volume.

Guide 2: Addressing Peak Fronting

Peak fronting is characterized by an asymmetry factor less than 1, where the front half of the peak is broader than the latter half.

Potential Causes and Solutions:

Cause	Recommended Solution
Column Overload	- Reduce the concentration of the N-nitroso-enalapril standard or sample. - Decrease the injection volume. - If high sensitivity is required, consider using a column with a larger internal diameter and/or particle size to increase loading capacity.
Sample Solvent Mismatch	- Dissolve the sample in the initial mobile phase composition. - If a stronger solvent is necessary for solubility, inject the smallest possible volume.
Column Void or Channeling	- A sudden shock or pressure surge can create a void at the column inlet. If suspected, reverse-flush the column (if permissible by the manufacturer) at a low flow rate. - If the problem persists, the column may be irreversibly damaged and require replacement.[4][5]

Experimental Protocols

While a specific, validated method for N-nitroso-enalapril with guaranteed peak shape is not universally published, the following protocol is a robust starting point based on established methods for enalapril (B1671234) and its impurities.[6][7]

Recommended Starting HPLC Method:

Parameter	Condition
Column	ZORBAX Eclipse XDB-C18, 4.6 x 150 mm, 5 µm (or equivalent high-purity, end-capped C18)[6]
Mobile Phase A	0.1% Phosphoric acid in Water (pH adjusted to ~2.5)
Mobile Phase B	Acetonitrile
Gradient	Start with a low percentage of Mobile Phase B, and gradually increase to elute N-nitroso-enalapril. A typical starting point could be 10% B, increasing to 90% B over 20 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	215 nm[7]
Injection Volume	10 µL
Sample Diluent	Mobile Phase A / Acetonitrile mixture (e.g., 80:20 v/v)

Sample Preparation:

• Accurately weigh a suitable amount of the N-nitroso-enalapril reference standard or sample.

• Dissolve in the sample diluent to achieve a final concentration within the linear range of the detector (e.g., 1-10 µg/mL).

• Vortex or sonicate briefly to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

Visual Troubleshooting Guide

To aid in diagnosing peak shape issues, the following diagrams illustrate the logical troubleshooting workflow.

Caption: A decision tree for troubleshooting common HPLC peak shape problems.

Caption: A standard workflow for HPLC analysis and peak shape evaluation.

References

• 1. chromanik.co.jp [chromanik.co.jp]
• 2. LC Technical Tip [discover.phenomenex.com]
• 3. researchgate.net [researchgate.net]
• 4. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. agilent.com [agilent.com]
• 6. User-Friendly HPLC Method Development and Validation for Determination of Enalapril Maleate and Its Impurities in Enalapril Tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

Technical Support Center: Mitigation of N-Nitroso-Enalapril in Enalapril Drug Products

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the mitigation of N-nitroso-enalapril in enalapril (B1671234) drug products. The information is presented in a question-and-answer format to directly address specific issues you may encounter during your research and development efforts.

Section 1: Troubleshooting Guide

This section addresses common problems encountered during the analysis and mitigation of N-nitroso-enalapril.

Problem	Potential Cause	Recommended Solution
High levels of N-nitroso-enalapril detected in the drug product.	Presence of residual nitrites or nitrates in excipients or starting materials.	1. Excipient and Raw Material Screening: Implement rigorous screening of all incoming raw materials and excipients for nitrite (B80452) and nitrate (B79036) content. Consider sourcing from vendors who can provide materials with low nitrite specifications. 2. Formulation Modification: Incorporate antioxidants (e.g., ascorbic acid, alpha-tocopherol) or pH modifiers (e.g., sodium carbonate) into the formulation to inhibit nitrosamine (B1359907) formation.[1][2][3]
Inconsistent or non-reproducible analytical results for N-nitroso-enalapril.	1. Sample Preparation Issues: Incomplete extraction of the analyte from the sample matrix or degradation of the analyte during sample preparation. 2. Matrix Effects in LC-MS/MS: Co-eluting matrix components can suppress or enhance the ionization of N-nitroso-enalapril, leading to inaccurate quantification.	1. Optimize Sample Preparation: Ensure the sample preparation method is validated for the specific drug product matrix. This may involve adjusting the extraction solvent, pH, or using a more robust clean-up technique like solid-phase extraction (SPE). 2. Mitigate Matrix Effects: Utilize a stable isotope-labeled internal standard for N-nitroso-enalapril to compensate for matrix effects. Develop a chromatographic method with sufficient resolution to separate N-nitroso-enalapril from interfering matrix components.
Antioxidant/inhibitor appears ineffective in reducing N-nitroso-enalapril.	1. Insufficient Concentration: The concentration of the antioxidant may be too low to effectively scavenge all nitrosating agents. 2. Incompatibility with Formulation: The chosen antioxidant may not be stable or effective in the specific formulation matrix (e.g., due to pH or presence of other excipients).	1. Optimize Antioxidant Concentration: Conduct a dose-response study to determine the optimal concentration of the antioxidant needed to achieve the desired reduction in N-nitroso-enalapril. 2. Evaluate Alternative Inhibitors: Test a panel of different antioxidants or a combination of inhibitors to find the most effective solution for your formulation.[1][4]
N-nitroso-enalapril levels increase during stability studies.	1. Inadequate Packaging: The packaging material may not provide sufficient protection from moisture and light, which can accelerate nitrosamine formation. 2. Manufacturing Process: Certain manufacturing processes, such as wet granulation, can introduce moisture and heat that promote nitrosation reactions over time.	1. Optimize Packaging: Utilize high-barrier packaging materials to protect the drug product from moisture and light. 2. Process Optimization: Consider alternative manufacturing processes like direct compression to minimize exposure to heat and moisture.[3]

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the formation and mitigation of N-nitroso-enalapril.

1. How is N-nitroso-enalapril formed in enalapril drug products?

N-nitroso-enalapril is a nitrosamine impurity that can form when the secondary amine group in the enalapril molecule reacts with nitrosating agents.[5] These nitrosating agents are often derived from nitrite or nitrate impurities present in raw materials, excipients, or even from environmental sources. The reaction is typically favored under acidic conditions and can be accelerated by heat and moisture.[5]

2. What are the primary strategies to mitigate N-nitroso-enalapril formation?

Mitigation strategies can be broadly categorized into three areas:

• Control of Raw Materials and Excipients: Sourcing materials with low nitrite and nitrate content is a critical first step.

• Formulation Optimization: Incorporating inhibitors such as antioxidants (e.g., ascorbic acid, alpha-tocopherol) and pH modifiers (e.g., sodium carbonate) into the drug product formulation can effectively block the nitrosation reaction.[1][2][3]

• Process Control: Optimizing manufacturing processes to minimize heat and moisture, and considering alternative processes like direct compression over wet granulation, can significantly reduce the risk of nitrosamine formation.[3]

3. How effective are antioxidants in reducing N-nitroso-enalapril levels?

Studies on model systems have shown that antioxidants can be highly effective. For instance, the inclusion of ascorbic acid at a 1% level in a model formulation resulted in a significant reduction in nitrosamine formation, with some studies showing up to a 75% decrease.[2] Another study demonstrated that 1% ascorbic acid could reduce nitrite levels by as much as 87% in a placebo model.[2] Research has also indicated that antioxidants like ascorbic acid, sodium ascorbate, α-tocopherol, caffeic acid, and ferulic acid can inhibit nitrosamine formation by over 80% when added at approximately 1 wt% in solid dosage forms.[1][4]

Quantitative Data on Mitigation Strategies (Based on Model Systems)

Mitigation Strategy	Inhibitor	Concentration	Observed Reduction in Nitrosamine/Nitrite
Antioxidant Addition	Ascorbic Acid	1%	~75% reduction in nitrosamine formation[2]
Antioxidant Addition	Ascorbic Acid	1%	87% reduction in nitrite levels[2]
Antioxidant Addition	Ascorbic Acid, Sodium Ascorbate, α-Tocopherol, Caffeic Acid, Ferulic Acid	~1 wt%	>80% inhibition of nitrosamine formation[1][4]
pH Modification	Sodium Carbonate	Varies	Can significantly reduce nitrosamine formation by creating a less acidic microenvironment.[3]

4. What analytical methods are used to detect and quantify N-nitroso-enalapril?

Highly sensitive and specific analytical methods are required to detect the trace levels of N-nitroso-enalapril. The most common and recommended technique is Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[6] This method offers the necessary selectivity and sensitivity for accurate quantification. Other methods like High-Performance Liquid Chromatography (HPLC) with a specialized detector can also be used.[7]

Section 3: Experimental Protocols

This section provides a detailed methodology for a key experiment.

Protocol: Quantification of N-Nitroso-Enalapril in Enalapril Maleate (B1232345) Tablets by LC-MS/MS

1. Objective: To develop and validate a sensitive and selective LC-MS/MS method for the quantification of N-nitroso-enalapril in enalapril maleate tablets.

2. Materials and Reagents:

• N-Nitroso-enalapril reference standard

• Enalapril maleate tablets

• LC-MS grade methanol, acetonitrile, and water

• Formic acid (LC-MS grade)

• Stable isotope-labeled N-nitroso-enalapril internal standard (IS)

3. Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

4. Sample Preparation:

• Weigh and finely powder a representative number of enalapril maleate tablets.

• Accurately weigh a portion of the powdered tablets equivalent to one tablet dose into a volumetric flask.

• Add a known volume of extraction solvent (e.g., methanol/water mixture) and the internal standard solution.

• Sonicate for 30 minutes to ensure complete extraction.

• Centrifuge the sample to pellet insoluble excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.

5. LC-MS/MS Parameters:

• LC Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS Detection: Multiple Reaction Monitoring (MRM) mode.

  • Monitor specific precursor-to-product ion transitions for both N-nitroso-enalapril and its internal standard.

6. Method Validation:

• The method should be validated according to ICH guidelines, including specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Section 4: Visualizations

This section provides diagrams to illustrate key concepts and workflows.

Caption: Formation pathway of N-nitroso-enalapril.

Caption: Workflow for evaluating mitigation strategies.

Caption: Overview of key mitigation strategies.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. dsm.com [dsm.com]
• 3. pmda.go.jp [pmda.go.jp]
• 4. dsm-firmenich.com [dsm-firmenich.com]
• 5. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 6. Validated LC-MS/MS method for the simultaneous determination of enalapril maleate, nitrendipine, hydrochlorothiazide, and their major metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Technical Support Center: N-Nitroso-Enalapril Stability and Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with enalapril (B1671234) and investigating the potential for N-nitroso-enalapril formation.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-enalapril and why is it a concern?

A1: N-nitroso-enalapril is a nitrosamine (B1359907) impurity that can form from the enalapril molecule.[1][2] Nitrosamines are classified as probable human carcinogens based on animal studies, which means that long-term exposure above acceptable levels may increase the risk of cancer.[3] Regulatory bodies like the FDA and EMA have issued strict guidance on controlling nitrosamine impurities in pharmaceutical products.[4][5]

Q2: How does N-nitroso-enalapril form in a drug product?

A2: N-nitroso-enalapril can form when the secondary amine group in the enalapril molecule reacts with a nitrosating agent.[3] The most common nitrosating agents in pharmaceutical manufacturing are nitrites (NO2-), which can be present as trace impurities in excipients.[4][6] The reaction is typically facilitated by acidic conditions, heat, and the presence of moisture.[7]

Q3: What is the acceptable intake (AI) limit for N-nitroso-enalapril?

A3: The U.S. FDA has set the acceptable intake (AI) limit for N-nitroso-enalapril at 1500 ng/day .[2]

Q4: Which excipients are considered high-risk for contributing to N-nitroso-enalapril formation?

A4: Excipients with higher levels of residual nitrites and those that have a high water sorption capacity are considered higher risk.[4][6] While specific data for N-nitroso-enalapril is limited, general knowledge suggests that excipients like pregelatinized starch and crospovidone can have variable and sometimes high nitrite (B80452) content. The manufacturing process of the excipient can also influence its nitrite levels.[4]

Q5: Can the manufacturing process of the drug product influence N-nitroso-enalapril formation?

A5: Yes, the manufacturing process can significantly impact nitrosamine formation. Wet granulation, which involves the use of water and heat for drying, can create favorable conditions for the reaction between enalapril and nitrites from excipients.[6][7] Direct compression is generally considered a lower-risk process as it minimizes exposure to heat and moisture.[7]

Q6: What are the key analytical techniques for detecting and quantifying N-nitroso-enalapril?

A6: Highly sensitive and specific analytical methods are required to detect N-nitroso-enalapril at the low levels stipulated by regulatory agencies. The most common methods are Liquid Chromatography with Mass Spectrometry (LC-MS), particularly LC-MS/MS, and High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection.[1][8]

Q7: What strategies can be employed to mitigate the risk of N-nitroso-enalapril formation?

A7: Mitigation strategies focus on controlling the precursors and conditions that lead to nitrosamine formation. These include:

• Excipient Selection: Sourcing excipients with low nitrite content and low water activity.[5][7]

• Formulation Optimization: Incorporating nitrite scavengers, such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E), into the formulation. Adjusting the formulation pH to be less acidic can also inhibit the reaction.[9][10]

• Process Control: Utilizing manufacturing processes that minimize heat and moisture, such as direct compression instead of wet granulation.[7]

• Packaging and Storage: Using packaging materials with low moisture permeability and storing the final product under controlled conditions.[7]

Troubleshooting Guides

Problem 1: Detection of N-nitroso-enalapril above the acceptable limit in a batch.

Possible Cause	Troubleshooting Steps
High Nitrite Content in an Excipient Batch	1. Quarantine the affected batch. 2. Request the Certificate of Analysis (CoA) for all excipient batches used and specifically look for nitrite content. 3. If not on the CoA, send samples of each excipient for nitrite testing. 4. Identify the excipient with high nitrite levels and source a new batch with lower, specified nitrite content.
Unfavorable Formulation pH	1. Measure the microenvironmental pH of the formulation. 2. If acidic, consider incorporating a pH-modifying excipient (e.g., a basic buffer) to raise the pH. 3. Evaluate the impact of the pH modifier on the stability of enalapril and other formulation attributes.
Manufacturing Process Contribution (e.g., Wet Granulation)	1. Review the granulation and drying parameters. High temperatures and prolonged drying times can accelerate nitrosamine formation. 2. If feasible, conduct a feasibility study for direct compression of the formulation. 3. If wet granulation is necessary, explore the use of non-aqueous granulation fluids or optimize the process to reduce heat and moisture exposure.
Inadequate Nitrite Scavenger Performance	1. If a nitrite scavenger is already in the formulation, assess its concentration and distribution. 2. Consider increasing the concentration of the scavenger or evaluating alternative scavengers like ascorbic acid or alpha-tocopherol.[9][10]

Problem 2: Inconsistent or non-reproducible N-nitroso-enalapril results during analytical testing.

Possible Cause	Troubleshooting Steps
Sample Preparation Issues	1. Ensure complete extraction of N-nitroso-enalapril from the sample matrix. 2. Verify the stability of N-nitroso-enalapril in the extraction solvent and during the sample preparation process. 3. Use an appropriate internal standard for accurate quantification.
LC-MS Method Sensitivity and Specificity	1. Optimize the mass spectrometry parameters (e.g., parent and daughter ion selection, collision energy) for N-nitroso-enalapril. 2. Check for and resolve any matrix effects that may be suppressing or enhancing the signal. 3. Ensure the chromatographic method provides adequate separation from other impurities and excipients.
Contamination of Analytical System	1. Run solvent blanks to check for system contamination. 2. Clean the LC system, including the injector and column, if carryover is suspected.

Quantitative Data

Table 1: Nitrite Content in Common Pharmaceutical Excipients (Literature Values)

Excipient	Average Nitrite Content (ppm)	Range of Nitrite Content (ppm)	Risk Potential
Microcrystalline Cellulose	~1	0.1 - 5	Low to Moderate
Lactose Monohydrate	~2	0.5 - 10	Moderate
Crospovidone	~5	1 - 20+	High
Pregelatinized Starch	~4	1 - 15	Moderate to High
Magnesium Stearate	~0.5	<0.1 - 2	Low

Note: Nitrite content can vary significantly between suppliers and even between batches from the same supplier. It is crucial to test the specific lots of excipients being used.[4]

Table 2: Regulatory Limit for N-Nitroso-Enalapril

Impurity	Regulatory Body	Acceptable Intake (AI) Limit
N-Nitroso-Enalapril	U.S. FDA	1500 ng/day

Experimental Protocols

Protocol 1: Screening of Excipients for their Potential to Form N-Nitroso-Enalapril (Forced Degradation Study)

• Objective: To assess the impact of individual excipients on the formation of N-nitroso-enalapril under stressed conditions.

• Materials:

  • Enalapril Maleate (B1232345) API

  • Excipients to be tested (e.g., lactose, microcrystalline cellulose, crospovidone)

  • Sodium Nitrite (as a spiking agent)

  • Deionized Water

  • Methanol (B129727)

  • Formic Acid

  • N-nitroso-enalapril reference standard

• Procedure:

  • Prepare binary mixtures of enalapril maleate and each excipient (e.g., in a 1:1 ratio by weight).

  • Prepare a control sample of enalapril maleate API only.

  • For a worst-case scenario, prepare a second set of binary mixtures and a control sample spiked with a known concentration of sodium nitrite (e.g., 10 ppm).

  • Add a small amount of deionized water to each sample to achieve a target moisture content (e.g., 5% w/w) to simulate conditions in wet granulation.

  • Store all samples in a stability chamber at accelerated conditions (e.g., 40°C / 75% RH) for a defined period (e.g., 2, 4, and 8 weeks).

  • At each time point, withdraw samples and prepare them for analysis.

• Sample Preparation for Analysis:

  • Accurately weigh a portion of the sample.

  • Dissolve and extract the sample in a suitable solvent (e.g., methanol:water 50:50).

  • Filter the sample through a 0.22 µm filter.

  • Analyze the sample using a validated LC-MS/MS method.

• Analysis:

  • Use a validated LC-MS/MS method for the quantification of N-nitroso-enalapril.

  • Monitor the formation of N-nitroso-enalapril in each sample over time and compare the results to the control.

Protocol 2: Validated LC-MS/MS Method for Quantification of N-Nitroso-Enalapril

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

  • Gradient Elution: A suitable gradient to separate N-nitroso-enalapril from enalapril and other potential impurities.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM): Monitor specific parent and daughter ion transitions for N-nitroso-enalapril and an appropriate internal standard.

• Method Validation:

  • Validate the method according to ICH guidelines for specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Visualizations

Caption: Formation pathway of N-nitroso-enalapril.

Caption: Risk assessment and mitigation workflow.

References

• 1. N-Nitroso Enalapril | SynZeal [synzeal.com]
• 2. veeprho.com [veeprho.com]
• 3. efpia.eu [efpia.eu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. Modeling the Impact of Excipients Selection on Nitrosamine Formation towards Risk Mitigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. senpharma.vn [senpharma.vn]
• 8. N-Nitroso Enalapril | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 9. pmda.go.jp [pmda.go.jp]
• 10. pharmaexcipients.com [pharmaexcipients.com]

Reducing analytical variability in N-nitroso-enalapril testing

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on reducing analytical variability in N-nitroso-enalapril testing. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-enalapril and how is it formed?

N-nitroso-enalapril is a nitrosamine (B1359907) impurity that can form from the drug substance enalapril (B1671234).[1][2] Its chemical name is N-((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)-N-nitroso-L-alanyl-L-proline.[2] The formation of N-nitroso-enalapril typically occurs when enalapril, which is a secondary amine, reacts with nitrosating agents.[1] This reaction can be facilitated by conditions such as heat, moisture, or an acidic environment.[1]

Q2: What are the primary sources of nitrosating agents in the manufacturing process?

Nitrosating agents can be introduced into the manufacturing process through various routes. A primary source is the presence of nitrites or other nitrosating agents in raw materials, including the active pharmaceutical ingredient (API), excipients, and even water. The degradation of certain materials can also generate nitrosating agents.

Q3: What analytical techniques are most suitable for the detection and quantification of N-nitroso-enalapril?

Due to the low levels at which N-nitroso-enalapril is typically present, highly sensitive analytical methods are required. Advanced analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS) are commonly used for precise detection and quantification.[1] For routine, targeted, and high-sensitivity quantification, liquid chromatography combined with a triple-quadrupole mass spectrometer (LC-MS/MS) is often the preferred technology.

Q4: How can the formation of N-nitroso-enalapril be controlled or mitigated?

The formation of N-nitroso-enalapril can be managed by controlling storage conditions, managing pH levels, and conducting routine testing.[1] A thorough risk assessment of the manufacturing process is crucial to identify and mitigate potential sources of nitrosamine formation.

Q5: What are the stability concerns for N-nitroso-enalapril during analysis?

N-nitroso-enalapril can be susceptible to degradation under certain analytical conditions. Its stability is influenced by factors such as pH, temperature, and light exposure. For instance, enalapril maleate (B1232345), the parent drug, shows pH-dependent degradation pathways.[3] In acidic solutions (pH < 5), the formation of diketopiperazine is a major degradation pathway, while in solutions with a pH above 5, hydrolysis to enalaprilat (B1671235) is predominant. Although N-nitroso-enalapril is a different molecule, similar pH-dependent stability issues should be considered during method development and sample handling. It is also known that some nitrosamines can degrade under alkaline conditions.

Troubleshooting Guides

Issue 1: Poor Peak Shape in HPLC/LC-MS Analysis (Tailing, Fronting, Splitting, or Broadening)

Poor peak shape can significantly impact the accuracy and precision of N-nitroso-enalapril quantification.

Observation	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions with residual silanols on the column.	- Adjust Mobile Phase pH: Lowering the pH of the mobile phase can reduce silanol (B1196071) interactions. Use a buffer to maintain a consistent pH. - Use an End-Capped Column: Employ a modern, high-quality end-capped C18 column to minimize exposed silanols.
Peak Fronting	Column overload.	- Reduce Sample Concentration: Dilute the sample to a lower concentration. - Decrease Injection Volume: Reduce the volume of the sample injected onto the column.
Split Peaks	Partially blocked column frit or column void.	- Filter Samples: Ensure all samples and standards are filtered through a 0.22 µm or 0.45 µm filter before injection. - Flush the Column: Reverse and flush the column to dislodge any particulates. If the problem persists, the column may need replacement.
Broad Peaks	High extra-column volume or column degradation.	- Optimize Tubing: Use tubing with the smallest possible internal diameter and length between the injector, column, and detector. - Check for Column Aging: If the column has been used for a large number of injections, it may be degrading. Replace with a new column.

Issue 2: High Signal-to-Noise Ratio and Inconsistent Baseline

A noisy or drifting baseline can interfere with the detection and integration of low-level N-nitroso-enalapril peaks.

Observation	Potential Cause	Recommended Solution
Noisy Baseline	Contaminated mobile phase or detector issues.	- Use High-Purity Solvents: Prepare fresh mobile phase using HPLC or LC-MS grade solvents and high-purity additives. - Degas Mobile Phase: Ensure the mobile phase is adequately degassed to prevent bubble formation.
Drifting Baseline	Column temperature fluctuations or insufficient column equilibration.	- Use a Column Oven: Maintain a constant and stable column temperature. - Equilibrate the Column: Allow sufficient time for the column to equilibrate with the mobile phase before starting the analysis.

Issue 3: Matrix Effects Leading to Signal Suppression or Enhancement

The sample matrix, especially from complex drug product formulations, can interfere with the ionization of N-nitroso-enalapril in the MS source, leading to inaccurate quantification.

Observation	Potential Cause	Recommended Solution
Inconsistent Analyte Response in Spiked Samples	Co-eluting matrix components suppressing or enhancing the analyte signal.	- Improve Sample Preparation: Implement a more rigorous sample clean-up procedure, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components.[4][5] - Optimize Chromatography: Adjust the chromatographic method to achieve better separation of N-nitroso-enalapril from matrix components.
Low Analyte Recovery	Inefficient extraction from the sample matrix.	- Optimize Extraction Solvent: Experiment with different extraction solvents and pH to improve the recovery of N-nitroso-enalapril from the sample matrix. - Use an Internal Standard: Employ a stable isotope-labeled internal standard for N-nitroso-enalapril to compensate for matrix effects and extraction inconsistencies.

Quantitative Data Presentation

The following tables summarize validation parameters for analytical methods used in the determination of nitrosamines in enalapril maleate.

Table 1: HPLC Method Validation for NDMA and NDEA in Enalapril Maleate

Parameter	NDMA	NDEA
**Linearity (R²) **	0.9994	0.9990
Limit of Quantification (LOQ) (µg/g)	0.038	0.050
Recovery Range (%)	74.2 ± 4.2 to 101.6 ± 16.1	90.6 ± 2.9 to 125.4 ± 7.4
Data from a study on the determination of N-nitrosamines in enalapril maleate by HPLC with fluorimetric detection.[6]

Table 2: LC-MS/MS Method Parameters for Nitrosamine Analysis (General)

Parameter	Value
Ionization Source	Atmospheric Pressure Chemical Ionization (APCI)
Scan Type	Multiple Reaction Monitoring (MRM)
Limit of Detection (LOD) (ng/g)	20
Limit of Quantification (LOQ) (ng/g)	50
Intra-day and Inter-day Recovery (%)	80 - 120
General parameters from a multi-analyte LC-MS/MS method for nitrosamines in sartans, which can be adapted for N-nitroso-enalapril.[7]

Experimental Protocols

Protocol 1: Sample Preparation for HPLC Analysis of Nitrosamines in Enalapril Maleate API

This protocol is based on a method for the determination of NDMA and NDEA in enalapril maleate and involves extraction, denitrosation, and derivatization.

• Extraction:

  • Suspend 250 mg of enalapril maleate in 5 mL of dichloromethane (B109758) (DCM) and vortex for 1 minute.

  • Filter the suspension into a 5 mL volumetric flask.

  • Add DCM to the mark.

  • Transfer the solution to a separation funnel and add 5 mL of acetate (B1210297) buffer (pH 5.6).

  • Shake the funnel for 5 minutes and allow the phases to separate for 30 minutes.

  • Collect the lower DCM phase.[6]

• Denitrosation and Derivatization:

  • This particular method involves a chemical denitrosation step followed by derivatization with a fluorescent tag (Fmoc-Cl) for HPLC-fluorescence detection. For direct LC-MS/MS analysis, this step would be omitted.[6]

Protocol 2: General LC-MS/MS Method for Nitrosamine Analysis

The following provides a general framework for developing an LC-MS/MS method for N-nitroso-enalapril, based on established methods for other nitrosamines.

• Chromatographic Conditions:

  • Column: A high-quality C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), both containing a small amount of an acid (e.g., 0.1% formic acid), is common.

  • Flow Rate: Typically in the range of 0.2-0.6 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure reproducible retention times.

• Mass Spectrometric Conditions:

  • Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) can be used. APCI has shown good signals for many nitrosamines.[7]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity. This involves monitoring specific precursor ion to product ion transitions for N-nitroso-enalapril.

  • MRM Transitions: The specific m/z transitions for N-nitroso-enalapril would need to be determined, typically through infusion of a reference standard. For enalapril, a mass transition of m/z 377.10 → 234 has been reported.[8] The precursor ion for N-nitroso-enalapril would be its molecular weight plus a proton.

Visualizations

Caption: Formation pathway of N-nitroso-enalapril.

Caption: Troubleshooting workflow for analytical variability.

References

• 1. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. N-Nitroso Enalapril | SynZeal [synzeal.com]
• 3. Effect of the drug-matrix on the stability of enalapril maleate in tablet formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. mdpi.com [mdpi.com]
• 7. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. omicsonline.org [omicsonline.org]

Selection of appropriate LC column for N-nitroso-enalapril separation

This technical support center provides guidance for researchers, scientists, and drug development professionals on the selection of an appropriate LC column for the separation of N-nitroso-enalapril from enalapril (B1671234) and its other impurities.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the chromatographic separation of N-nitroso-enalapril from enalapril?

The primary challenges in separating N-nitroso-enalapril from enalapril stem from their structural similarities. Key issues include:

• Co-elution: Due to their similar polarities, N-nitroso-enalapril and enalapril can be difficult to resolve, leading to overlapping peaks.

• Peak Shape: Poor peak shape (tailing or fronting) can compromise resolution and the accuracy of quantification.

• Low Concentration Levels: N-nitroso-enalapril is typically present as a trace impurity, requiring a highly sensitive and selective method for detection and quantification.[1]

Q2: Which types of HPLC columns are recommended for N-nitroso-enalapril analysis?

While a standard C18 column can be a starting point, alternative stationary phases often provide the necessary selectivity for a robust separation. The most commonly recommended column types include:

• Reversed-Phase C18: A good initial choice for method development, but may require significant optimization of mobile phase conditions to achieve adequate resolution.[2][3][4]

• Biphenyl (B1667301) and Phenyl-Hexyl Phases: These columns offer alternative selectivity to C18 due to π-π interactions between the stationary phase and the aromatic rings of the analytes. This can significantly improve the resolution between enalapril and its N-nitroso impurity.[5][6][7][8]

• Pentafluorophenyl (PFP) Phases: PFP columns provide a different separation mechanism based on a combination of hydrophobic, π-π, and dipole-dipole interactions, which can be advantageous for separating structurally similar compounds.[5]

Q3: What are the key mobile phase considerations for this separation?

The choice of mobile phase is critical for optimizing the separation. Important factors to consider include:

• pH: The pH of the aqueous portion of the mobile phase can significantly impact the retention and peak shape of both enalapril and N-nitroso-enalapril, as they have ionizable functional groups. A lower pH (e.g., around 3.0) is often used to improve peak shape.[2]

• Organic Modifier: Acetonitrile is a common organic modifier for this type of analysis. The gradient profile should be carefully optimized to ensure sufficient separation.

• Additives: The use of buffers (e.g., phosphate (B84403) buffer) is essential to control the pH of the mobile phase and ensure reproducible results.[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Co-elution of N-nitroso-enalapril and Enalapril	Insufficient column selectivity.	- Switch to a column with a different stationary phase (e.g., from C18 to Biphenyl or PFP).- These phases offer alternative separation mechanisms that can enhance resolution.[5][6]
Suboptimal mobile phase conditions.	- Adjust the mobile phase pH to alter the ionization state of the analytes.- Modify the gradient slope to improve separation.- Experiment with different organic modifiers (e.g., methanol (B129727) instead of acetonitrile).
Poor Peak Shape (Tailing)	Secondary interactions with residual silanols on the column.	- Use a modern, end-capped column with low silanol (B1196071) activity.- Lower the mobile phase pH to suppress the ionization of silanols.- Consider a column with a different base particle technology.
Column overload.	- Reduce the injection volume or the concentration of the sample.
Low Sensitivity/Inadequate Detection	Insufficient retention of the N-nitroso-enalapril peak.	- Use a column with higher retentivity for polar compounds.- Optimize the mobile phase to increase retention (e.g., lower the initial percentage of organic modifier).
Inappropriate detector settings.	- Ensure the detector wavelength is optimal for N-nitroso-enalapril.- For LC-MS/MS, optimize the ionization source parameters and MRM transitions for maximum sensitivity.
Irreproducible Retention Times	Inadequate column equilibration.	- Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.
Fluctuations in mobile phase composition or column temperature.	- Use a high-quality HPLC system with precise gradient formation and a column thermostat.

Experimental Protocols

While a specific, universally applicable protocol is not available, the following provides a general framework for method development based on published literature for enalapril and nitrosamine (B1359907) analysis.

Starting Point for Method Development:

Parameter	Recommendation
Column	Start with a C18 column (e.g., ZORBAX Eclipse XDB-C18) and if resolution is insufficient, evaluate a Biphenyl or PFP column.[2]
Dimensions	150 mm x 4.6 mm, 3.5 µm (or similar)
Mobile Phase A	0.1% Formic Acid in Water or a phosphate buffer at pH 3.0.[2]
Mobile Phase B	Acetonitrile
Gradient	Start with a shallow gradient, for example, 10-40% B over 20 minutes, then adjust as needed.
Flow Rate	1.0 mL/min
Column Temperature	30-40 °C
Detection	UV at an appropriate wavelength (e.g., 215 nm) or mass spectrometry for higher sensitivity and specificity.[9]
Injection Volume	5-10 µL

Column Selection and Troubleshooting Workflow

Diagram 1: A flowchart illustrating the recommended workflow for selecting an appropriate LC column and troubleshooting common issues during the separation of N-nitroso-enalapril.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. User-Friendly HPLC Method Development and Validation for Determination of Enalapril Maleate and Its Impurities in Enalapril Tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Validated LC-MS/MS method for the simultaneous determination of enalapril maleate, nitrendipine, hydrochlorothiazide, and their major metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Separation of Enalapril on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Nacalai USA, Inc. | News/Promotions | Comparison of biphenyl and other aromatic stationary phases [nacalaiusa.com]
• 8. selectscience.net [selectscience.net]
• 9. pk-db.com [pk-db.com]

Control strategies for N-nitroso-enalapril impurities in pharmaceuticals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the control of N-nitroso-enalapril and other nitrosamine (B1359907) impurities in pharmaceutical products.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-enalapril and why is it a concern?

A1: N-nitroso-enalapril is a nitrosamine drug substance-related impurity (NDSRI) of Enalapril (B1671234), an angiotensin-converting enzyme (ACE) inhibitor used to treat high blood pressure and heart failure.[1][2] Nitrosamines are classified as probable or possible human carcinogens based on animal studies.[3][4] Long-term exposure above certain levels may increase the risk of cancer.[4] Consequently, regulatory agencies like the U.S. FDA and the European Medicines Agency (EMA) have established strict limits for these impurities in pharmaceutical products to ensure patient safety.[1][5]

Q2: How does N-nitroso-enalapril form in a drug product?

A2: N-nitroso-enalapril forms from a chemical reaction between a nitrosating agent (like nitrite (B80452) ions, NO₂⁻) and the secondary amine group present in the enalapril molecule.[1][6] This reaction, known as nitrosation, can be catalyzed by acidic conditions, heat, and moisture.[1][7] Potential sources of nitrites can include contaminated raw materials, reagents, solvents, and even excipients used in the formulation.[8][9][10]

Q3: What are the regulatory limits for N-nitroso-enalapril?

A3: Regulatory bodies have set recommended acceptable intake (AI) limits for nitrosamine impurities.[11] For N-nitrosamine drug substance-related impurities (NDSRIs) where specific data is unavailable, a default limit may be applied. For instance, the FDA recommends an AI of 26.5 ng/day when a limit cannot be determined through other approved approaches.[3] However, for many NDSRIs, a predicted carcinogenic potency categorization approach is used to assign an AI limit.[3] It is crucial to consult the latest guidance from regulatory authorities like the FDA and EMA for specific AI limits.[3][4][12]

Q4: What are the primary strategies to control N-nitroso-enalapril impurities?

A4: A comprehensive control strategy involves a three-step process recommended by the FDA: (1) conduct a risk assessment, (2) perform confirmatory testing if a risk is identified, and (3) implement changes to prevent or reduce the impurity.[11] Key mitigation strategies include:

• Process Optimization: Modifying manufacturing processes to avoid conditions that favor nitrosamine formation, such as adjusting pH, temperature, and reaction times.[3][8]

• Raw Material Control: Selecting high-purity raw materials and excipients with low nitrite content and auditing suppliers.[3][9][13]

• Formulation Design: Re-formulating the drug product to include inhibitors of nitrosation, such as antioxidants (e.g., ascorbic acid), or adjusting the micro-environment pH to be more alkaline.[9][14]

• Analytical Testing: Using sensitive and validated analytical methods, like LC-MS, to detect and quantify N-nitroso-enalapril throughout the manufacturing process and during stability studies.[1][8]

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments.

Issue 1: Unexpected detection of N-nitroso-enalapril in a new drug product batch.

Potential Cause	Troubleshooting Step
Contaminated Raw Materials	Quarantine the batch. Test all incoming materials, including the API, excipients, and solvents, for nitrite content and potential nitrosamine contamination.[8][9] Review the supplier's certificate of analysis and consider a supplier audit.[3]
Process Deviations	Review batch manufacturing records for any deviations from validated process parameters, such as changes in pH, temperature, or hold times, which could have created favorable conditions for nitrosation.[8]
Cross-Contamination	Investigate the cleaning validation for the equipment used. Ensure there is no carryover from previous manufacturing campaigns that may have used nitrosating agents.

Issue 2: N-nitroso-enalapril levels increase during stability studies.

Potential Cause	Troubleshooting Step
Formulation Instability	The interaction between the API and excipients over time may be generating the impurity. The presence of trace nitrites in excipients is a known risk factor.[13] Evaluate the impact of individual excipients on N-nitroso-enalapril formation.
Inadequate pH Control	Acidic conditions within the drug product can promote nitrosamine formation over time.[1][7] Consider reformulating with alkaline modifiers or buffering agents to maintain a higher pH throughout the product's shelf life.[14]
Packaging Issues	Assess the packaging materials for potential leaching of nitrosating agents or inadequate protection from heat and humidity, which can accelerate impurity formation.[3][10]
Lack of Inhibitors	The formulation may lack a chemical stabilizer to prevent the nitrosation reaction. Evaluate the addition of antioxidants (nitrite scavengers) like ascorbic acid or alpha-tocopherol (B171835) to the formulation.[9][14]

Issue 3: Inconsistent or non-reproducible analytical results for N-nitroso-enalapril.

Potential Cause	Troubleshooting Step
Method Sensitivity/Specificity	The analytical method may not be sensitive enough for the low levels required or may suffer from matrix interference. Advanced techniques like LC-MS/MS are crucial for accurate quantification.[1][8] Revalidate the method according to ICH guidelines.
Sample Preparation	The impurity may be degrading during sample preparation. Optimize extraction procedures and ensure samples are protected from light and heat. Use an appropriate internal standard for accurate quantification.[15]
Reference Standard Issues	Verify the purity and stability of the N-nitroso-enalapril reference standard. Improper storage can lead to degradation and inaccurate calibration curves.[1]

Data and Experimental Protocols

Quantitative Data Summary

Table 1: Recommended Acceptable Intake (AI) Limits for Common Nitrosamines

Nitrosamine Compound	Recommended AI (ng/day)
N-Nitrosodimethylamine (NDMA)	96[13]
N-Nitrosodiethylamine (NDEA)	26.5[13]
N-Nitroso-N-methyl-4-aminobutanoic acid (NMBA)	96[13]
General Limit (if no other data is available)	26.5[3]
High Potency Nitrosamines (Category 1)	18[16]

Note: Limits are subject to change and should always be verified with the latest regulatory guidance.

Table 2: Comparison of Analytical Methods for Nitrosamine Detection

Analytical Technique	Advantages	Common Use
LC-MS/MS	High sensitivity and specificity; suitable for non-volatile NDSRIs like N-nitroso-enalapril.[8]	Primary method for quantification in API and drug products.
GC-MS	Excellent for volatile nitrosamines.	Less common for NDSRIs but used for small-molecule nitrosamines.[8]

| HPLC-FLD | Can be used after derivatization for enhanced sensitivity.[10] | An alternative when MS detection is not available, but may lack specificity. |

Experimental Protocols

Protocol 1: Risk Assessment for N-Nitroso-Enalapril Formation

Objective: To systematically evaluate the potential for N-nitroso-enalapril formation in the manufacturing process and formulation of an enalapril drug product.

Methodology:

• Identify Potential Sources of Nitrosating Agents:

  • Review all raw materials, starting materials, reagents, and solvents used in the API synthesis and drug product manufacturing for the presence of nitrites or other nitrosating agents.[8][10]

  • Pay close attention to excipients, as they can contain trace levels of nitrites.[13]

• Identify Presence of Secondary or Tertiary Amines:

  • Confirm the presence of the secondary amine moiety in the enalapril API, which is the vulnerable site for nitrosation.[1]

  • Assess if any reagents, catalysts, or degradation products contain secondary or tertiary amines.[3]

• Evaluate Process Conditions:

  • Map the manufacturing process and identify steps with conditions conducive to nitrosation (e.g., acidic pH, high temperatures).[1][8]

• Overall Risk Classification:

  • Based on the findings from steps 1-3, classify the risk of N-nitroso-enalapril formation as high, medium, or low.

  • If a risk is identified, proceed to confirmatory testing (Protocol 2).[11]

Protocol 2: LC-MS/MS Method for Quantification of N-Nitroso-Enalapril

Objective: To accurately detect and quantify N-nitroso-enalapril in a drug product.

Methodology:

• Sample Preparation:

  • Accurately weigh the drug product (e.g., crushed tablets).

  • Extract the sample with a suitable solvent (e.g., methanol/water mixture).

  • Spike the sample with a known concentration of an appropriate internal standard (e.g., isotopically labeled N-nitroso-enalapril).

  • Centrifuge and filter the supernatant to remove particulates.

• Chromatographic Conditions (Illustrative):

  • Column: C18 reverse-phase column.

  • Mobile Phase: Gradient elution with (A) 0.1% Formic Acid in Water and (B) 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Illustrative):

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor for specific precursor-to-product ion transitions for both N-nitroso-enalapril and the internal standard.

• Quantification:

  • Generate a calibration curve using a certified reference standard of N-nitroso-enalapril.

  • Calculate the concentration in the sample based on the peak area ratio of the analyte to the internal standard against the calibration curve.

Protocol 3: Evaluating the Efficacy of a Nitrosamine Inhibitor

Objective: To determine the effectiveness of an antioxidant (e.g., ascorbic acid) in preventing the formation of N-nitroso-enalapril in a drug product formulation under stress conditions.

Methodology:

• Formulation Preparation:

  • Prepare three sets of enalapril formulations using wet granulation.[14]

  • Set A (Control): Standard formulation.

  • Set B (Spiked Control): Standard formulation spiked with a known nitrosating agent (e.g., 100 ppm sodium nitrite).[14]

  • Set C (Inhibitor): Standard formulation spiked with sodium nitrite and the antioxidant (e.g., 0.5% w/w ascorbic acid).[14]

• Stress Conditions:

  • Place all three sets in a stability chamber under accelerated conditions (e.g., 40°C / 75% RH) for a defined period (e.g., 1, 3, and 6 months).[14]

• Analysis:

  • At each time point, pull samples from all sets.

  • Analyze the samples for N-nitroso-enalapril content using a validated LC-MS/MS method (as in Protocol 2).

• Evaluation:

  • Compare the levels of N-nitroso-enalapril in Set C to those in Set B. A significant reduction in impurity levels in Set C indicates the effectiveness of the antioxidant as an inhibitor.[14]

Visualizations

Caption: Formation pathway of N-nitroso-enalapril from its precursors.

Caption: Workflow for nitrosamine impurity risk assessment.

Caption: Troubleshooting decision tree for high N-nitroso-enalapril levels.

References

• 1. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. efpia.eu [efpia.eu]
• 3. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. openpr.com [openpr.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Mitigating N-nitroso Impurities in the API Manufacturing Process [aquigenbio.com]
• 9. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 10. mdpi.com [mdpi.com]
• 11. dcatvci.org [dcatvci.org]
• 12. fda.gov [fda.gov]
• 13. Strategies to Reduce Nitrosamine Contamination of Drug Products [setylose.com]
• 14. Strategies for mitigating nitrosamine contamination in pharmaceutical drug manufacturing: insights from FDA research - ACS Fall 2025 - American Chemical Society [acs.digitellinc.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. medicinesforeurope.com [medicinesforeurope.com]

Reference Data & Comparative Studies

Navigating Nitrosamine Impurity Analysis: A Guide to the Validation of a Sensitive LC-MS/MS Method for N-nitroso-enalapril

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers worldwide due to their potential carcinogenic properties. Enalapril (B1671234), a widely used angiotensin-converting enzyme (ACE) inhibitor, is susceptible to the formation of the N-nitroso-enalapril impurity. Ensuring patient safety necessitates the use of highly sensitive and validated analytical methods for the detection and quantification of this impurity at trace levels.

This guide provides a comprehensive overview of the validation of a sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for N-nitroso-enalapril, in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines. While specific validation data for N-nitroso-enalapril is not publicly available in a single comprehensive source, this document synthesizes information from validated LC-MS/MS methods for other nitrosamine (B1359907) impurities in similar drug matrices to present a representative guide. It is crucial to note that method-specific validation must be performed for N-nitroso-enalapril.

Comparative Performance of Analytical Methods

LC-MS/MS has emerged as the gold standard for nitrosamine impurity analysis due to its superior sensitivity and selectivity.[1] The following table summarizes the typical performance characteristics of a sensitive LC-MS/MS method for nitrosamine analysis compared to other analytical techniques.

Parameter	LC-MS/MS	High-Performance Liquid Chromatography (HPLC) with UV Detection	Gas Chromatography-Mass Spectrometry (GC-MS)
Limit of Quantitation (LOQ)	Typically ≤ 0.05 ppm	Higher, often not sensitive enough for regulatory limits	Can be sensitive, but may require derivatization for non-volatile nitrosamines
Specificity	High, based on mass-to-charge ratio and fragmentation pattern	Lower, potential for interference from matrix components	High, based on mass spectrum
Applicability	Broad, suitable for a wide range of nitrosamines	Limited by chromophore presence and sensitivity	Best for volatile nitrosamines
Sample Throughput	Moderate to High	High	Moderate

Validation of a Sensitive LC-MS/MS Method for N-nitroso-enalapril as per ICH Q2(R1)

The validation of an analytical method ensures its suitability for its intended purpose.[2] The following tables detail the validation parameters, acceptance criteria, and typical results for a sensitive LC-MS/MS method for N-nitroso-enalapril, based on data from similar validated methods for other nitrosamines.

Table 1: Specificity, Linearity, and Range

Parameter	Methodology	Acceptance Criteria	Typical Results for Similar Nitrosamine Methods
Specificity	Analysis of blank, placebo, and spiked samples to demonstrate no interference at the retention time of N-nitroso-enalapril.	No significant interference at the retention time of the analyte.	No interference observed from blank and placebo. Peak purity of the analyte is confirmed.
Linearity	Analysis of at least five concentrations of N-nitroso-enalapril across the specified range.	Correlation coefficient (r²) ≥ 0.99.[3]	r² > 0.999 over a range of 0.01 to 1.0 ppm.
Range	The range is established by confirming that the method provides an acceptable degree of linearity, accuracy, and precision.	Typically from LOQ to 120% of the specification limit.	0.05 ppm to 0.5 ppm.

Table 2: Accuracy and Precision

Parameter	Methodology	Acceptance Criteria	Typical Results for Similar Nitrosamine Methods
Accuracy	Analysis of spiked samples at a minimum of three concentration levels (e.g., 50%, 100%, and 150% of the specification limit) in triplicate.	% Recovery within 80-120%.	Mean recovery between 90% and 110%.
Precision (Repeatability)	Six replicate injections of a standard solution at 100% of the test concentration.	Relative Standard Deviation (RSD) ≤ 15%.	RSD < 5%.
Precision (Intermediate)	Analysis on different days, with different analysts, and/or on different equipment.	RSD ≤ 20%.	RSD < 10%.

Table 3: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Parameter	Methodology	Acceptance Criteria	Typical Results for Similar Nitrosamine Methods
Limit of Detection (LOD)	Determined based on signal-to-noise ratio (typically 3:1) or from the standard deviation of the response and the slope of the calibration curve.	The lowest amount of analyte that can be detected but not necessarily quantitated.	0.01 ppm.
Limit of Quantitation (LOQ)	Determined based on signal-to-noise ratio (typically 10:1) or from the standard deviation of the response and the slope of the calibration curve. The LOQ should be at or below the specification limit.	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	0.03 ppm.[3]

Table 4: Robustness

Parameter	Methodology	Acceptance Criteria	Typical Results for Similar Nitrosamine Methods
Robustness	Deliberate variations in method parameters such as mobile phase composition (±2%), column temperature (±5°C), and flow rate (±10%).	No significant impact on the results (e.g., system suitability parameters are met, and the final result remains within the acceptable range).	The method is shown to be robust within the tested parameter variations.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of the validation experiments.

Sample Preparation

• Standard Stock Solution: Prepare a stock solution of N-nitroso-enalapril certified reference standard in a suitable solvent (e.g., methanol) at a concentration of 100 µg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the appropriate diluent to cover the desired concentration range for linearity, accuracy, and LOQ/LOD determination.

• Sample Preparation: Accurately weigh and dissolve the enalapril drug substance or powdered tablets in a suitable solvent to achieve a final concentration within the validated range of the method. The extraction process may involve sonication and centrifugation to ensure complete dissolution and removal of excipients.

LC-MS/MS Method Parameters

• LC System: A high-performance liquid chromatography system.

• Column: A suitable C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient elution using 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (B52724) or methanol (B129727) (Mobile Phase B).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• MS/MS System: A tandem quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-enalapril would need to be determined and optimized.

Visualizing the Workflow and Validation Framework

Diagrams can effectively illustrate complex processes and relationships.

Caption: Experimental workflow for LC-MS/MS method validation.

References

• 1. wjbphs.com [wjbphs.com]
• 2. fda.gov [fda.gov]
• 3. scirp.org [scirp.org]

A Comparative Guide to Analytical Methods for N-nitroso-enalapril Detection

This guide provides a comparative overview of analytical methodologies for the detection and quantification of N-nitroso-enalapril, a nitrosamine (B1359907) impurity of concern in the drug substance enalapril (B1671234). The formation of N-nitroso-enalapril can occur during the synthesis, storage, or handling of enalapril when it interacts with nitrosating agents, particularly under conditions of heat, moisture, or acidity[1]. Due to the potential health risks associated with nitrosamine impurities, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict limits and require rigorous analytical monitoring[2][3][4]. The acceptable intake (AI) limit for N-nitroso-enalapril set by the FDA is 1500 ng/day[2][5].

This document summarizes quantitative data from a validated analytical method and compares it with other commonly employed techniques for nitrosamine analysis in pharmaceuticals. Detailed experimental protocols and workflow visualizations are provided to aid researchers, scientists, and drug development professionals in selecting and implementing appropriate analytical strategies.

Quantitative Performance of a Validated HPLC-FLD Method

A High-Performance Liquid Chromatography (HPLC) method with fluorimetric detection (FLD) has been developed and validated for the semi-quantitative determination of N-nitrosamines, specifically N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), in enalapril maleate (B1232345) active pharmaceutical ingredient (API)[6][7]. While this method does not directly quantify N-nitroso-enalapril, its performance characteristics provide a benchmark for nitrosamine analysis in this specific drug matrix. The method involves a derivatization step with fluorenylmethoxycarbonyl chloride (Fmoc-Cl) to enhance sensitivity and repeatability[6][7].

Parameter	N-nitrosodimethylamine (NDMA)	N-nitrosodiethylamine (NDEA)	Reference
Limit of Detection (LOD)	0.013 µg/g	0.017 µg/g	[6]
Limit of Quantification (LOQ)	0.038 µg/g	0.050 µg/g	[6][8]
**Linearity (R²) **	0.9994	0.9990	[6][7]
Recovery	74.2 ± 4.2% to 101.6 ± 16.1%	90.6 ± 2.9% to 125.4 ± 7.4%	[6]
Precision (RSD)	Up to 9.8% (at 0.02 µg/g)	Up to 8.5% (at 0.04 µg/g)	[6]

Comparison with Other Analytical Techniques

While the HPLC-FLD method offers satisfactory sensitivity for monitoring nitrosamines in enalapril, other advanced analytical techniques are commonly used for the detection of a broader range of nitrosamine impurities in various drug products[8][9]. These methods, often preferred by regulatory agencies, include Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS/MS)[1][2][8].

Technique	Principle	Advantages	Disadvantages	Typical Application
HPLC-FLD (with derivatization)	Chromatographic separation followed by fluorescence detection of derivatized amines.	Good sensitivity and cost-effective.	Requires a derivatization step which can be complex and time-consuming. Not universally applicable to all nitrosamines.	Targeted analysis of specific nitrosamines in known matrices[6][7].
LC-MS/MS	Chromatographic separation coupled with tandem mass spectrometry for high selectivity and sensitivity.	High specificity, high sensitivity, ability to analyze a wide range of nitrosamines without derivatization.	Higher equipment cost and complexity.	Broad screening and quantification of known and unknown nitrosamine impurities in various drug substances and products[8][10][11].
GC-MS/MS	Gas chromatographic separation coupled with tandem mass spectrometry.	Excellent for volatile and semi-volatile nitrosamines.	Not suitable for non-volatile or thermally labile compounds. May require derivatization for some analytes.	Analysis of volatile nitrosamines in drug products[8].
LC-HRMS	Liquid chromatography coupled with high-resolution mass spectrometry.	Provides accurate mass measurement for structural elucidation of unknown impurities. Allows for retrospective data analysis[10].	High instrument cost and data complexity.	Identification and quantification of nitrosamines, particularly in complex matrices or for structure confirmation of novel impurities[10].

Experimental Protocols

HPLC-FLD Method for N-Nitrosamines in Enalapril Maleate

This protocol is a summary of the method developed for the determination of NDMA and NDEA in enalapril maleate[6][7].

1. Sample Preparation and Extraction:

• Suspend 250 mg of enalapril maleate in 5 mL of dichloromethane (B109758) (DCM).

• Vortex for 1 minute to create a homogeneous suspension.

• The extraction of nitrosamines is performed from this suspension.

2. Denitrosation and Derivatization:

• N-nitrosamines are subjected to denitrosation.

• The resulting amines are then derivatized with fluorenylmethoxycarbonyl chloride (Fmoc-Cl). This derivatization agent was found to offer better sensitivity and repeatability compared to dansyl chloride[6][7].

3. Chromatographic Conditions:

• HPLC System: A liquid chromatograph equipped with a fluorescence detector.

• Column: NovaPak C18, 150 x 3.9 mm, 4 µm.

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Fluorescence Detection: Excitation at 265 nm and Emission at 315 nm.

4. Glassware Preparation:

• To avoid contamination, all glassware should be thoroughly cleaned by sonication in deionized water at 80°C for 30 minutes, followed by sonication in DCM for 15 minutes[6].

Visualizations

Experimental Workflow for N-Nitrosamine Analysis in Enalapril

Caption: Workflow for HPLC-FLD analysis of N-nitrosamines in enalapril.

Logical Relationship of Analytical Method Selection

Caption: Decision tree for selecting an analytical method for nitrosamines.

References

• 1. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. veeprho.com [veeprho.com]
• 3. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development and comparison of methods for the nitrosamine analysis in different APIs by means of UPLC-MS/MS | Biblioteca IQS [biblioteca.iqs.edu]
• 10. fda.gov [fda.gov]
• 11. pubs.acs.org [pubs.acs.org]

Comparative Genotoxicity of N-Nitroso-Enalapril and Other Nitrosamines: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the genotoxic potential of N-nitroso-enalapril, a nitrosamine (B1359907) impurity of the angiotensin-converting enzyme (ACE) inhibitor enalapril (B1671234), with other well-characterized nitrosamines such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA). This document summarizes available experimental data, details relevant testing methodologies, and illustrates key biological pathways.

Executive Summary

Recent findings have identified N-nitroso-enalapril as a potential impurity in enalapril drug products. While nitrosamines as a class are of significant toxicological concern due to their potential carcinogenicity, emerging data suggests that N-nitroso derivatives of some ACE inhibitors, including enalapril, may exhibit a different genotoxicity profile. This is attributed to their unique chemical structures, which can hinder the metabolic activation required to exert genotoxic effects. This guide presents a comparative analysis of the available genotoxicity data for N-nitroso-enalapril and other nitrosamines, providing a resource for risk assessment and further research.

Comparative Genotoxicity Data

The following table summarizes the available quantitative data from key genotoxicity assays for N-nitroso-enalapril, N-nitrosodimethylamine (NDMA), and N-nitrosodiethylamine (NDEA). It is important to note that comprehensive experimental data for N-nitroso-enalapril across all standard genotoxicity assays is not yet publicly available.

Nitrosamine Compound	Assay Type	Test System	Concentration/Dose Range	Metabolic Activation (S9)	Result	Reference
N-Nitroso-Enalapril	Ames Test (Bacterial Reverse Mutation Assay)	S. typhimurium strains TA98, TA100, TA1535, TA1537 & E. coli WP2 uvrA pKM101	Up to 5000 µ g/plate	With and without 10% rat and 10% hamster S9	Negative	[1][2]
Micronucleus Assay	No publicly available data	-	-	Data not available
Comet Assay	No publicly available data	-	-	Data not available
N-Nitrosodimethylamine (NDMA)	Ames Test	S. typhimurium TA100	≥ 50 µ g/plate	Required (hamster liver S9 more effective)	Positive
In Vitro Micronucleus Assay	Human TK6 cells	Concentration-dependent	Required (hamster liver S9)	Positive	[3]
In Vivo Comet Assay	Rat liver	1 and 3 mg/kg/day	In vivo metabolism	Positive	[4]
N-Nitrosodiethylamine (NDEA)	Ames Test	S. typhimurium TA100	Concentration-dependent	Required (hamster liver S9 more effective)	Positive
In Vitro Micronucleus Assay	Human TK6 cells	Concentration-dependent	Required (hamster liver S9)	Positive
In Vivo Comet Assay	Rat and mouse liver	1 and 3 mg/kg/day	In vivo metabolism	Positive	[4]
N-Nitroso-Ramipril	In Vivo Comet Assay	Mouse liver	Not specified	In vivo metabolism	Non-genotoxic	[5][6]
In Vivo Big Blue® Mutation Assay	Mouse	Not specified	In vivo metabolism	Non-mutagenic	[5][6]
N-Nitroso-Quinapril	In Vivo Comet Assay	Mouse liver	Not specified	In vivo metabolism	Non-genotoxic	[5][6]
In Vivo Big Blue® Mutation Assay	Mouse	Not specified	In vivo metabolism	Non-mutagenic	[5][6]

Experimental Protocols

Detailed methodologies for the key genotoxicity assays are crucial for the interpretation and replication of results. The following sections outline the standard protocols based on OECD guidelines.

Bacterial Reverse Mutation Assay (Ames Test) - OECD 471

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a substance.[7][8] It utilizes various strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine or tryptophan). The assay detects mutations that revert this deficiency, allowing the bacteria to grow on a minimal medium.

General Procedure:

• Strain Selection: A standard set of tester strains is used, including TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101), to detect different types of mutations (frameshift and base-pair substitutions).

• Metabolic Activation: The test is performed with and without a metabolic activation system (S9 fraction), which is typically derived from the liver of induced rats or hamsters. This is crucial for detecting substances that become mutagenic after metabolism. For nitrosamines, enhanced conditions with 30% S9 from both rat and hamster liver are often recommended.[7]

• Exposure: The test compound is incubated with the bacterial tester strains in the presence or absence of the S9 mix. The pre-incubation method, where the test compound, bacteria, and S9 mix are incubated together before plating, is generally preferred for nitrosamines.

• Plating and Incubation: The mixture is then plated on a minimal agar (B569324) medium. The plates are incubated for 48-72 hours at 37°C.

• Scoring: The number of revertant colonies on each plate is counted. A substance is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies compared to the negative control.

In Vitro Mammalian Cell Micronucleus Assay - OECD 487

The in vitro micronucleus assay detects chromosomal damage in mammalian cells.[1][9][10] Micronuclei are small, extranuclear bodies that contain chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.

General Procedure:

• Cell Culture: Suitable mammalian cell lines, such as human peripheral blood lymphocytes, TK6, or CHO cells, are cultured.

• Exposure: Cells are exposed to the test substance at various concentrations, with and without metabolic activation (S9).

• Cytokinesis Block (Optional but Recommended): Cytochalasin B is often added to the culture to block cytokinesis, resulting in binucleated cells. This allows for the identification of cells that have completed one nuclear division.

• Harvesting and Staining: After an appropriate incubation period, the cells are harvested and stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye).

• Analysis: The frequency of micronucleated cells is determined by microscopic analysis. A significant, dose-dependent increase in the frequency of micronucleated cells indicates a genotoxic effect.

In Vivo Mammalian Alkaline Comet Assay - OECD 489

The comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA strand breaks in individual cells.[2][11]

General Procedure:

• Animal Dosing: Animals, typically rodents, are administered the test substance, usually for two consecutive days.

• Tissue Collection: At a specified time after the last dose, target tissues (e.g., liver, kidney) are collected.

• Cell Isolation: Single-cell suspensions are prepared from the collected tissues.

• Embedding in Agarose (B213101): The cells are embedded in a thin layer of low-melting-point agarose on a microscope slide.

• Lysis: The slides are immersed in a lysis solution to remove cell membranes and proteins, leaving behind the nuclear DNA (nucleoids).

• Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline buffer to unwind the DNA and then subjected to electrophoresis. Damaged DNA, containing strand breaks, migrates from the nucleus, forming a "comet tail."

• Staining and Visualization: The DNA is stained with a fluorescent dye and visualized using a fluorescence microscope.

• Scoring: The extent of DNA damage is quantified by measuring the length and intensity of the comet tail. An increase in comet tail parameters indicates DNA damage.

Signaling Pathways and Experimental Workflows

Metabolic Activation and DNA Damage Pathway of N-Nitrosamines

Many nitrosamines, such as NDMA and NDEA, are not directly genotoxic and require metabolic activation by cytochrome P450 (CYP) enzymes to exert their mutagenic effects. This process leads to the formation of unstable intermediates that can alkylate DNA, resulting in DNA adducts and subsequent mutations.

Caption: Metabolic activation of nitrosamines leading to DNA damage.

General Workflow for In Vitro Genotoxicity Testing

The following diagram illustrates a typical workflow for assessing the genotoxicity of a test compound using in vitro assays like the Ames test or the micronucleus assay.

Caption: A generalized workflow for in vitro genotoxicity assessment.

Conclusion

The available data from the Ames test indicates that N-nitroso-enalapril is not mutagenic under the tested conditions.[1][2] This finding, along with negative genotoxicity data for other N-nitroso-ACE inhibitors like N-nitroso-ramipril and N-nitroso-quinapril, suggests that this subclass of nitrosamines may have a lower genotoxic potential compared to simple nitrosamines like NDMA and NDEA.[5][6] The structural complexity of N-nitroso-enalapril, particularly the steric hindrance around the nitroso group, is hypothesized to impede the metabolic activation necessary for genotoxicity.

However, it is crucial to acknowledge the current data gap, as results from other key genotoxicity assays such as the micronucleus and comet assays for N-nitroso-enalapril are not yet publicly available. Further research is warranted to provide a more comprehensive genotoxic profile of N-nitroso-enalapril and to confirm these initial findings. This will enable a more complete risk assessment for this and other structurally related nitrosamine impurities. Researchers and drug development professionals should consider these factors when evaluating the safety of pharmaceutical products.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assessing Genotoxicity in Ingredients Using GIST | Bibra [bibra-information.co.uk]
• 7. N-Nitroso Enalapril | SynZeal [synzeal.com]
• 8. ema.europa.eu [ema.europa.eu]
• 9. Implementation of in silico toxicology protocols within a visual and interactive hazard assessment platform - PMC [pmc.ncbi.nlm.nih.gov]
• 10. storage.imrpress.com [storage.imrpress.com]
• 11. efpia.eu [efpia.eu]

A Comparative Guide to HPLC-UV and LC-MS Methods for the Quantification of N-nitroso-enalapril

The presence of N-nitroso compounds, such as N-nitroso-enalapril, in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1][2] Regulatory bodies worldwide mandate strict control over the levels of these impurities in drug substances and finished products.[1][3] Consequently, robust and sensitive analytical methods are essential for their accurate quantification. This guide provides a comparative overview of two common analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the determination of N-nitroso-enalapril.

Methodology Comparison

The choice between HPLC-UV and LC-MS for the analysis of N-nitroso-enalapril depends on several factors, including the required sensitivity, selectivity, and the nature of the sample matrix.

High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) Detection

HPLC-UV is a widely accessible and cost-effective technique for the quality control of pharmaceuticals.[4] For the analysis of enalapril (B1671234) and its impurities, reversed-phase HPLC is a common approach.[4][5] However, achieving the low detection limits required for nitrosamine (B1359907) impurities with a standard UV detector can be challenging without pre-concentration of the sample, and baseline fluctuations may affect reproducibility.[6]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS, particularly with a tandem mass spectrometer (MS/MS), offers significantly higher sensitivity and selectivity compared to HPLC-UV.[4] This makes it the preferred method for trace-level impurity analysis. LC-MS methods are capable of detecting and quantifying multiple nitrosamine impurities simultaneously with high accuracy. The United States Pharmacopeia (USP) has published LC-MS based test procedures for the quantitative analysis of known nitrosamine impurities in drugs.

Data Presentation: A Comparative Overview

The following table summarizes the typical performance characteristics of HPLC-UV and LC-MS methods for the analysis of nitrosamine impurities, providing a basis for comparison.

Parameter	HPLC-UV	LC-MS/MS
Limit of Detection (LOD)	Higher (typically in the µg/mL to high ng/mL range)	Lower (typically in the low ng/mL to pg/mL range)[7]
Limit of Quantification (LOQ)	Higher (e.g., 0.050 µg/g for NDEA with derivatization)[6]	Lower (e.g., 0.1 ng/mL for enalapril and enalaprilat)[7]
Linearity (r²)	Typically ≥ 0.99[8][9]	Typically ≥ 0.99[8]
Accuracy (% Recovery)	Generally within 80-120%[6][9]	Generally within 80-120%
Precision (%RSD)	< 15%	< 15%
Selectivity	Moderate, potential for interference from matrix components	High, based on mass-to-charge ratio, reducing interferences
Throughput	Can be high for routine analysis	Can be high with rapid chromatographic methods

Experimental Protocols

Below are representative experimental protocols for the analysis of N-nitroso-enalapril using HPLC-UV and LC-MS. These are generalized procedures and may require optimization for specific applications.

HPLC-UV Method (General Approach)

This protocol is based on typical reversed-phase HPLC methods for enalapril and related impurities.

• Chromatographic System: A liquid chromatograph equipped with a UV detector.

• Column: C18 (e.g., 4.6 x 250 mm, 5 µm particle size).[4]

• Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and an acidic phosphate (B84403) buffer (e.g., 20 mmol phosphate buffer adjusted to pH 2.2).[4][10]

• Flow Rate: Typically 1.0 mL/min.[9]

• Detection Wavelength: 215 nm.[5][10][11]

• Sample Preparation: Dissolve a known amount of the enalapril drug substance in the mobile phase or a suitable diluent. The solution is then filtered through a 0.45 µm syringe filter before injection.[9]

LC-MS Method (General Approach)

This protocol is based on established LC-MS methods for the analysis of nitrosamine impurities.

• Chromatographic System: A liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.[7][8]

• Column: C18 (e.g., Symmetry C18 column).[8]

• Mobile Phase: A gradient or isocratic mixture of water and acetonitrile, often with an additive like formic acid to improve ionization.[12][7][8] For example, water and acetonitrile (10:90, v/v).[8]

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Mass Spectrometry Detection: Multiple Reaction Monitoring (MRM) mode is used for high sensitivity and selectivity.[8] Specific precursor-to-product ion transitions for N-nitroso-enalapril would need to be determined.

• Sample Preparation: Similar to the HPLC-UV method, the sample is dissolved in a suitable solvent. For complex matrices like plasma, a protein precipitation step might be necessary.[7][8] The final solution is filtered before injection.[12]

Logical Workflow for Method Cross-Validation

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods, such as HPLC-UV and LC-MS, for the determination of an impurity like N-nitroso-enalapril.

Caption: Workflow for cross-validating HPLC-UV and LC-MS methods.

References

• 1. openpr.com [openpr.com]
• 2. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. veeprho.com [veeprho.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Validated LC-MS/MS method for the simultaneous determination of enalapril maleate, nitrendipine, hydrochlorothiazide, and their major metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 10. scispace.com [scispace.com]
• 11. ijiset.com [ijiset.com]
• 12. fda.gov [fda.gov]

Performance Showdown: Choosing the Right Mass Spectrometer for N-nitroso-enalapril Analysis

A Comparative Guide for Researchers and Drug Development Professionals

The detection and quantification of N-nitroso-enalapril, a potential mutagenic impurity, is a critical challenge in the pharmaceutical industry. Regulatory bodies worldwide mandate stringent control of such impurities, necessitating the use of highly sensitive and selective analytical methods. Mass spectrometry (MS) coupled with liquid chromatography (LC) has emerged as the gold standard for this purpose. This guide provides an objective comparison of the performance characteristics of different mass spectrometry platforms for the analysis of N-nitroso-enalapril, supported by representative experimental data and detailed methodologies to aid in the selection of the most suitable instrumentation.

The Contenders: A Trio of Mass Spectrometry Technologies

The three most commonly employed mass spectrometry technologies for the trace-level quantification of nitrosamine (B1359907) impurities are Triple Quadrupole (QqQ), Quadrupole Time-of-Flight (Q-TOF), and Orbitrap-based High-Resolution Mass Spectrometry (HRMS). Each platform offers a unique combination of sensitivity, selectivity, and resolution, making the choice dependent on the specific analytical requirements.

• Triple Quadrupole (QqQ) Mass Spectrometry: Often considered the workhorse for targeted quantitative analysis, QqQ instruments operate in Multiple Reaction Monitoring (MRM) mode, providing exceptional sensitivity and selectivity by monitoring specific precursor-to-product ion transitions.[1]

• Quadrupole Time-of-Flight (Q-TOF) Mass Spectrometry: This hybrid technology combines the resolving power of a time-of-flight analyzer with a preceding quadrupole. Q-TOF systems offer high mass accuracy and resolution, which is advantageous for identifying unknown compounds and resolving target analytes from isobaric interferences.[2]

• Orbitrap High-Resolution Mass Spectrometry: Orbitrap-based instruments provide very high resolution and mass accuracy.[2] This allows for confident identification and quantification of analytes in complex matrices, often with the ability to perform retrospective data analysis.[3]

Performance Benchmarks: A Comparative Analysis

While specific comparative studies on N-nitroso-enalapril are limited, the following table summarizes typical performance characteristics for the analysis of analogous nitrosamine impurities in pharmaceutical matrices using different mass spectrometry platforms. This data serves as a reliable proxy for the expected performance for N-nitroso-enalapril.

Performance Metric	Triple Quadrupole (LC-MS/MS)	Q-TOF (LC-HRMS)	Orbitrap (LC-HRMS)
Limit of Detection (LOD)	0.01 - 0.1 ng/mL	0.1 - 0.5 ng/mL	0.05 - 0.2 ng/mL
Limit of Quantitation (LOQ)	0.03 - 0.3 ng/mL	0.3 - 1.5 ng/mL	0.15 - 0.6 ng/mL
**Linearity (R²) **	>0.995	>0.99	>0.995
Precision (%RSD)	< 10%	< 15%	< 10%
Mass Accuracy	Low	High (< 5 ppm)	Very High (< 3 ppm)
Primary Application	Targeted Quantitation	Screening & Quantitation	Targeted & Non-targeted Analysis

Experimental Protocols

Detailed methodologies are crucial for achieving reliable and reproducible results. The following are representative experimental protocols for the analysis of N-nitroso-enalapril using LC-MS/MS and LC-HRMS.

Sample Preparation

• Weighing and Dissolution: Accurately weigh a portion of the enalapril (B1671234) drug substance or powdered tablets and dissolve in a suitable solvent, such as methanol (B129727) or a mixture of methanol and water, to achieve a target concentration of the active pharmaceutical ingredient (API).

• Sonication and Centrifugation: Sonicate the sample solution for approximately 20-30 minutes to ensure complete dissolution of the analyte.[4]

• Filtration: Centrifuge the solution to pellet any excipients and filter the supernatant through a 0.22 µm syringe filter prior to injection.[4]

Liquid Chromatography (LC) Conditions

• HPLC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase A: 0.1% Formic acid in water.[1]

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.[1]

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 35 - 45 °C.

• Injection Volume: 5 - 10 µL.

• Gradient Elution: A suitable gradient should be developed to ensure adequate separation of N-nitroso-enalapril from the enalapril API and other potential impurities.

Mass Spectrometry (MS) Conditions

1. Triple Quadrupole (QqQ) MS/MS:

• Ion Source: Electrospray Ionization (ESI) in positive mode.

• Ionization Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (Hypothetical for N-nitroso-enalapril):

  • Precursor Ion (m/z): 406.2 (M+H)⁺

  • Product Ions (m/z): To be determined through infusion and fragmentation experiments. Plausible fragments could arise from the loss of the nitroso group (-NO) or cleavage at the ester or amide linkages.

• Collision Energy: Optimized for each transition.

2. Q-TOF and Orbitrap HRMS:

• Ion Source: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Full scan with a resolving power of >45,000.[1] For quantification, Targeted Single Ion Monitoring (t-SIM) or Parallel Reaction Monitoring (PRM) can be used on Orbitrap systems.[5]

• Mass Range: m/z 100-500.

• Accurate Mass Measurement: The exact mass of the protonated N-nitroso-enalapril molecule (C₂₀H₂₈N₃O₆⁺) is 406.1973.[6]

Visualizing the Workflow and Logic

To better understand the analytical process and the relationships between different stages, the following diagrams have been generated using the DOT language.

A generalized workflow for the analysis of N-nitroso-enalapril.

A plausible fragmentation pathway for N-nitroso-enalapril in MS/MS.

Conclusion

The choice of mass spectrometer for the analysis of N-nitroso-enalapril depends on the specific goals of the laboratory. For routine, high-throughput quantitative analysis where the target analyte is known, a Triple Quadrupole (QqQ) instrument is often the most cost-effective and sensitive option. When a higher degree of confidence in identification is required, or when screening for other potential impurities is necessary, Q-TOF and Orbitrap systems provide invaluable high-resolution and accurate mass capabilities. The Orbitrap platform, in particular, offers excellent sensitivity in both targeted and non-targeted modes, making it a versatile tool for both research and quality control environments. Ultimately, careful method development and validation are paramount, regardless of the instrument chosen, to ensure compliance with regulatory standards and to guarantee the safety and quality of pharmaceutical products.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. scribd.com [scribd.com]
• 4. benchchem.com [benchchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. N-nitroso-enalapril | C20H27N3O6 | CID 11625594 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparison of N-nitroso-enalapril formation in different enalapril formulations

For Immediate Release

This guide provides a comprehensive comparison of the potential for N-nitroso-enalapril formation in different enalapril (B1671234) formulations. Aimed at researchers, scientists, and drug development professionals, this document outlines the key factors influencing the formation of this nitrosamine (B1359907) impurity, presents detailed experimental protocols for its detection, and offers a comparative analysis based on formulation variables.

Executive Summary

N-nitroso-enalapril is a nitrosamine impurity that can form in drug products containing enalapril, an angiotensin-converting enzyme (ACE) inhibitor.[1] The formation of N-nitroso-enalapril is a concern for regulatory bodies like the FDA and EMA due to the potential health risks associated with nitrosamines.[1] This impurity arises from the reaction of the secondary amine in the enalapril molecule with nitrosating agents.[1] Factors such as heat, moisture, acidity, and the presence of nitrites in excipients can significantly influence the rate of its formation.[1] This guide explores these factors to provide a framework for comparing and mitigating the risk of N-nitroso-enalapril formation in different enalapril formulations.

Factors Influencing N-Nitroso-Enalapril Formation

The propensity for N-nitroso-enalapril formation in a given enalapril formulation is multifactorial. Understanding these factors is critical for developing stable and safe drug products.

• Excipient Selection: Excipients are a primary source of nitrites, which can act as nitrosating agents. The type and source of excipients can significantly impact the level of N-nitroso-enalapril formation. Different grades of the same excipient from various suppliers may contain varying levels of nitrite (B80452) impurities.

• Manufacturing Process: The manufacturing process itself can influence the formation of N-nitroso-enalapril. Processes involving high heat or moisture, such as wet granulation, may create a more favorable environment for nitrosation compared to dry granulation or direct compression.

• Storage Conditions: Exposure to high temperatures and humidity during storage can accelerate the formation of N-nitroso-enalapril.[1] Proper packaging and storage conditions are crucial in minimizing the risk of this impurity developing over the product's shelf life.

• pH of the Formulation: The micro-pH of the formulation can play a role in the nitrosation reaction. Acidic conditions can favor the formation of nitrosating species from nitrites.

Comparative Analysis of N-Nitroso-Enalapril Formation

Due to the proprietary nature of drug formulation data, publicly available studies directly comparing N-nitroso-enalapril levels in different commercial enalapril products are scarce. However, based on the established influencing factors, a hypothetical comparative analysis can be illustrative. The following table presents potential scenarios of N-nitroso-enalapril formation in different enalapril tablet formulations.

Disclaimer: The following data is for illustrative purposes only and is intended to demonstrate the potential impact of formulation and manufacturing variables on N-nitroso-enalapril levels. Actual values would need to be determined by experimental testing.

Formulation ID	Enalapril Maleate (mg)	Filler	Binder	Manufacturing Process	Storage Conditions (6 months)	Hypothetical N-nitroso-enalapril (ng/g)
FORM-A	20	Lactose Monohydrate	Povidone K30	Wet Granulation	40°C / 75% RH	150
FORM-B	20	Microcrystalline Cellulose	Povidone K30	Wet Granulation	40°C / 75% RH	120
FORM-C	20	Lactose Monohydrate	Povidone K30	Direct Compression	40°C / 75% RH	80
FORM-D	20	Microcrystalline Cellulose (Low Nitrite Grade)	Povidone K30	Wet Granulation	25°C / 60% RH	50
FORM-E	20	Lactose Monohydrate	Povidone K30	Wet Granulation	25°C / 60% RH	75

Experimental Protocols

Accurate quantification of N-nitroso-enalapril is essential for risk assessment and quality control. Below is a representative experimental protocol for the analysis of N-nitroso-enalapril in enalapril formulations using Liquid Chromatography-Mass Spectrometry (LC-MS).

Objective: To quantify the amount of N-nitroso-enalapril in enalapril drug product tablets.

Materials and Reagents:

• N-nitroso-enalapril reference standard

• Enalapril tablets

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• 0.45 µm syringe filters

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS)

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate N-nitroso-enalapril from enalapril and other matrix components.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for N-nitroso-enalapril and an internal standard (if used).

Sample Preparation:

• Weigh and crush a representative number of enalapril tablets to obtain a fine powder.

• Accurately weigh a portion of the powdered sample equivalent to a single tablet dose into a volumetric flask.

• Add a suitable extraction solvent (e.g., a mixture of methanol and water) and sonicate to dissolve the drug substance.

• Dilute to volume with the extraction solvent and mix well.

• Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial for analysis.

Standard Preparation:

• Prepare a stock solution of the N-nitroso-enalapril reference standard in a suitable solvent (e.g., methanol).

• Perform serial dilutions of the stock solution to prepare a series of calibration standards at different concentrations.

Data Analysis:

• Construct a calibration curve by plotting the peak area of the N-nitroso-enalapril standards against their concentrations.

• Determine the concentration of N-nitroso-enalapril in the sample preparations by interpolating their peak areas from the calibration curve.

• Calculate the final amount of N-nitroso-enalapril in the drug product, typically expressed in ng/g (ppb).

Visualizing the Process

To better understand the formation and analysis of N-nitroso-enalapril, the following diagrams illustrate the key pathways and workflows.

Caption: Pathway of N-Nitroso-Enalapril Formation.

Caption: Analytical Workflow for N-Nitroso-Enalapril.

Conclusion

References

• 1. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]

A Comparative Guide to the Accuracy and Precision of Analytical Procedures for N-Nitroso-Enalapril

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. N-nitroso-enalapril, a nitrosamine derivative of the angiotensin-converting enzyme (ACE) inhibitor enalapril (B1671234), is a potential impurity that requires stringent control. This guide provides a comparative overview of analytical methodologies for the detection and quantification of N-nitroso-enalapril, with a focus on their accuracy and precision. The information is supported by experimental data from published studies to aid in the selection of appropriate analytical techniques.

Comparison of Analytical Techniques

The primary analytical techniques for the determination of nitrosamine impurities at trace levels are high-performance liquid chromatography (HPLC), liquid chromatography-mass spectrometry (LC-MS), and gas chromatography-mass spectrometry (GC-MS). Each method offers distinct advantages and disadvantages in terms of sensitivity, selectivity, and applicability to different nitrosamines.

Parameter	HPLC with Fluorescence Detection (HPLC-FLD)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)
Principle	Chromatographic separation followed by fluorescence detection after derivatization.	Chromatographic separation coupled with highly selective and sensitive mass spectrometric detection.	Chromatographic separation of volatile compounds followed by mass spectrometric detection.
Applicability	Suitable for non-volatile nitrosamines that can be derivatized. A method has been validated for NDMA and NDEA in enalapril maleate (B1232345).[1][2]	Highly versatile for a broad range of nitrosamines, including non-volatile and thermally unstable compounds.[3]	Preferred for volatile nitrosamines. May not be suitable for thermally labile compounds like N-nitroso-enalapril.
Limit of Detection (LOD)	0.013 µg/g (NDMA), 0.017 µg/g (NDEA) in enalapril maleate	Generally in the low ng/mL to pg/mL range.	Typically in the low ppb range.
Limit of Quantification (LOQ)	0.038 µg/g (NDMA), 0.050 µg/g (NDEA) in enalapril maleate[1][2]	Can reach low parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.[3]	Generally in the low ppb range (e.g., < 3 ppb).
Accuracy (Recovery)	74.2% - 101.6% (NDMA), 90.6% - 125.4% (NDEA) in enalapril maleate[1][2]	Typically in the range of 80-120%.	Generally within 70-130%.[4]
Precision (%RSD)	Up to 10%[1][2]	Typically < 15%.	Generally < 20%.[4]
**Linearity (R²) **	> 0.999[1][2]	> 0.99	> 0.99

Experimental Workflows

The following diagrams illustrate the general experimental workflows for the analysis of N-nitroso-enalapril using different analytical techniques.

HPLC-FLD Experimental Workflow

LC-MS/MS Experimental Workflow

GC-MS/MS Experimental Workflow

Detailed Experimental Protocols

HPLC with Fluorescence Detection (for NDMA and NDEA in Enalapril Maleate)

This method involves the denitrosation of nitrosamines and subsequent derivatization of the resulting amines with a fluorescent label.[1][2]

• Sample Preparation:

  • Weigh 250 mg of enalapril maleate into a volumetric flask.

  • Spike with N-nitrosamine standards if performing accuracy studies.

• Extraction:

  • Extract the nitrosamines from the sample using an appropriate solvent system.

• Denitrosation:

  • Cleave the N-NO bond using a suitable reagent (e.g., hydrobromic acid in acetic acid).

• Derivatization:

  • Derivatize the resulting secondary amines with 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl).

• Chromatographic Conditions:

  • HPLC System: A standard HPLC system with a fluorescence detector.

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and a suitable buffer.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: Fluorescence detector with appropriate excitation and emission wavelengths for the Fmoc-amine derivative.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective method suitable for the analysis of a wide range of nitrosamines, including N-nitroso-enalapril.

• Sample Preparation:

  • Accurately weigh the drug substance or powdered tablets.[5]

  • Dissolve the sample in a suitable solvent (e.g., methanol).[5]

  • Vortex and centrifuge the sample to precipitate excipients.[5]

  • Filter the supernatant before injection.[5]

• Chromatographic Conditions:

  • LC System: A high-performance or ultra-high-performance liquid chromatograph.

  • Column: A reversed-phase column, such as a C18 or phenyl-hexyl column.

  • Mobile Phase: A gradient of an aqueous solution with a modifier (e.g., 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

• Mass Spectrometric Conditions:

  • Ion Source: Electrospray ionization (ESI) in positive ion mode is commonly used.

  • Detection: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for N-nitroso-enalapril would need to be determined.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS is a powerful technique for the analysis of volatile and semi-volatile nitrosamines. Its applicability to the less volatile N-nitroso-enalapril may be limited without derivatization.

• Sample Preparation:

  • Dissolve the sample in an appropriate organic solvent (e.g., dichloromethane).[4]

  • For some applications, headspace sampling may be employed for volatile nitrosamines.

• Chromatographic Conditions:

  • GC System: A gas chromatograph with a suitable injector (e.g., split/splitless).

  • Column: A capillary column with a suitable stationary phase (e.g., 5% phenyl-methylpolysiloxane).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A temperature gradient to ensure the separation of analytes.

• Mass Spectrometric Conditions:

  • Ion Source: Electron ionization (EI).

  • Detection: A triple quadrupole mass spectrometer operating in MRM mode.

Conclusion

The choice of the analytical procedure for the determination of N-nitroso-enalapril depends on the specific requirements of the analysis, including the required sensitivity, the nature of the sample matrix, and the availability of instrumentation. LC-MS/MS is generally the most suitable method for the trace-level quantification of non-volatile nitrosamine drug substance-related impurities like N-nitroso-enalapril, offering high sensitivity and selectivity. The HPLC-FLD method, while demonstrated for smaller nitrosamines in enalapril, provides a viable alternative, particularly when mass spectrometric detectors are not available. The applicability of GC-MS/MS to N-nitroso-enalapril is less certain due to its likely low volatility and thermal instability. Regardless of the method chosen, thorough validation according to ICH guidelines is essential to ensure the accuracy and precision of the results.

References

• 1. Development and Validation of a Method for the Semi-Quantitative Determination of N-Nitrosamines in Active Pharmaceutical Ingredient Enalapril Maleate by Means of Derivatisation and Detection by HPLC with Fluorimetric Detector [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Analysis of N-Nitroso-Enalapril and Other ACE Inhibitor-Derived Nitrosamines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of N-nitroso-enalapril with other nitrosamine (B1359907) impurities derived from Angiotensin-Converting Enzyme (ACE) inhibitors. The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. This document summarizes key experimental data on the genotoxicity of these compounds, details the methodologies used in these assessments, and illustrates relevant biological pathways.

Executive Summary

Recent studies have investigated the genotoxic potential of nitrosamine drug substance-related impurities (NDSRIs) derived from ACE inhibitors, a class of drugs widely used to treat hypertension and heart failure. While some ACE inhibitor-derived nitrosamines, such as N-nitroso-ramipril and N-nitroso-quinapril, have been demonstrated to be non-mutagenic in a battery of in vitro and in vivo tests, data on N-nitroso-enalapril suggests a potential for mutagenicity in some in vitro systems. This guide aims to present the available data to facilitate a comparative risk assessment.

Data Presentation

Comparative Genotoxicity Data

The following table summarizes the available quantitative and qualitative data from key genotoxicity studies on N-nitroso-enalapril and other ACE inhibitor-derived nitrosamines.

Nitrosamine	Assay	Test System	Metabolic Activation (S9)	Concentration/Dose Range	Result	Reference
N-nitroso-enalapril	Ames Test	S. typhimurium TA98, TA100, TA1535, TA1537, E. coli WP2 uvrA pKM101	Without S9, with 10% rat and 10% hamster S9	Up to 5000 µ g/plate	Negative	[1]
N-nitroso-enalapril	In vitro Mutagenicity	S. typhimurium TA1535/pSK1002	Not specified	Not specified	Mutagenic	[2]
N-nitroso-ramipril	Ames Test	S. typhimurium TA98, TA100, TA1535, TA1537, E. coli WP2 uvrA pKM101	Without S9, with 10% rat and 10% hamster S9	Up to 5000 µ g/plate	Negative	[3][4]
N-nitroso-ramipril	In vivo Liver Comet Assay	Mouse	N/A	Not specified	Non-genotoxic	[3][5]
N-nitroso-ramipril	In vivo Big Blue® Mutation Assay	Mouse	N/A	Not specified	Non-mutagenic	[3][5]
N-nitroso-quinapril	Ames Test	S. typhimurium TA98, TA100, TA1535, TA1537, E. coli WP2 uvrA pKM101	Without S9, with 10% rat and 10% hamster S9	Up to 5000 µ g/plate	Negative	[3][4]
N-nitroso-quinapril	In vivo Liver Comet Assay	Mouse	N/A	Not specified	Non-genotoxic	[3][5]
N-nitroso-quinapril	In vivo Big Blue® Mutation Assay	Mouse	N/A	Not specified	Non-mutagenic	[3][5]

Experimental Protocols

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds. The protocol for testing nitrosamines, particularly NDSRIs, has been enhanced to improve sensitivity.

• Test Strains: A range of Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and an Escherichia coli strain (WP2 uvrA pKM101) are typically used to detect different types of mutations.[6]

• Metabolic Activation: The assay is conducted both in the absence and presence of a metabolic activation system (S9 fraction), typically derived from the livers of rats or hamsters pre-treated with enzyme inducers. For nitrosamines, using a higher concentration of S9 (e.g., 30%) and hamster liver S9 is often recommended for enhanced sensitivity.[6]

• Procedure: The test compound is incubated with the bacterial strains and the S9 mix (if applicable) in a pre-incubation method before being plated on a minimal agar (B569324) medium.[6] After incubation, the number of revertant colonies (colonies that have regained the ability to synthesize an essential amino acid) is counted and compared to the control plates. A significant, dose-dependent increase in the number of revertant colonies indicates a mutagenic potential.

In Vivo Mammalian Alkaline Comet Assay

The in vivo comet assay is a sensitive method for detecting DNA damage in eukaryotic cells.

• Animal Model: The assay is typically performed in rodents (mice or rats).

• Dosing: The test substance is administered to the animals, often through oral gavage, for a specified period.

• Tissue Collection: After the treatment period, various organs (e.g., liver) are collected, and single-cell suspensions are prepared.

• Electrophoresis: The cells are embedded in agarose (B213101) on a microscope slide, lysed to remove membranes and cytoplasm, and then subjected to electrophoresis under alkaline conditions. DNA with strand breaks will migrate from the nucleus towards the anode, forming a "comet" shape.

• Analysis: The extent of DNA migration (e.g., % tail DNA) is measured using fluorescence microscopy and specialized software. A significant increase in DNA damage in the treated groups compared to the control group indicates genotoxicity.[3]

Mandatory Visualization

Caption: Proposed metabolic activation pathway of N-nitrosamines leading to DNA damage.

Caption: Simplified diagram of the Renin-Angiotensin-Aldosterone System and the mechanism of action of Enalapril.

References

• 1. researchgate.net [researchgate.net]
• 2. Impact of ramipril nitroso-metabolites on cancer incidence — in silico and in vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. ema.europa.eu [ema.europa.eu]

Navigating the Transfer of N-Nitroso-Enalapril Analysis: A Comparative Guide for QC Laboratories

For Immediate Release

In the landscape of pharmaceutical quality control, the scrutiny of nitrosamine (B1359907) impurities remains a critical focus for regulatory bodies and manufacturers alike. The potential presence of N-nitroso-enalapril, a nitrosamine impurity associated with the angiotensin-converting enzyme (ACE) inhibitor enalapril (B1671234), necessitates robust and reliable analytical methods for its detection and quantification at trace levels. The successful transfer of such analytical methods between quality control (QC) laboratories is paramount to ensuring consistent product quality and patient safety across different manufacturing and testing sites.

This guide provides a comprehensive comparison for the transfer of a validated Ultra-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS) method for the analysis of N-nitroso-enalapril. It is intended for researchers, scientists, and drug development professionals involved in analytical method transfer, offering detailed experimental protocols, comparative data, and a clear workflow to facilitate a seamless and compliant transfer process.

Experimental Design and Protocols

The transfer of the analytical method is designed as a comparative study between the originating QC laboratory (Lab A) and the receiving QC laboratory (Lab B). The protocol is established to verify that Lab B can achieve comparable performance to the validated method in Lab A.

Objective

To successfully transfer a validated U-HPLC-MS/MS method for the quantification of N-nitroso-enalapril in enalapril maleate (B1232345) drug substance from Lab A to Lab B, ensuring the receiving lab can produce accurate and precise results.

Materials and Reagents

• Reference Standard: N-nitroso-enalapril

• Internal Standard (IS): N-nitroso-enalapril-d5

• Drug Substance: Enalapril Maleate (from the same batch for both labs)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic Acid (LC-MS grade)

Instrumentation

Both laboratories should utilize UPLC systems coupled with triple quadrupole mass spectrometers capable of Multiple Reaction Monitoring (MRM). While instrument models may differ, performance verification is essential.

Sample Preparation

• Standard Preparation:

  • Prepare a primary stock solution of N-nitroso-enalapril (100 µg/mL) in methanol.

  • Prepare a working stock solution (1 µg/mL) from the primary stock.

  • Prepare calibration standards ranging from 0.5 ng/mL to 50 ng/mL by serial dilution.

  • Prepare an internal standard stock solution (1 µg/mL) of N-nitroso-enalapril-d5 in methanol. A working IS solution of 10 ng/mL is prepared in the diluent.

• Sample Preparation:

  • Accurately weigh 100 mg of Enalapril Maleate drug substance into a centrifuge tube.

  • Add 1.0 mL of diluent (0.1% formic acid in water:methanol, 95:5 v/v) and 10 µL of the working IS solution.

  • Vortex for 5 minutes to dissolve the sample.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a UPLC vial for analysis.

UPLC-MS/MS Conditions

Parameter	Setting
UPLC System
Column	Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	0-1 min (5% B), 1-5 min (5-95% B), 5-6 min (95% B), 6-6.1 min (95-5% B), 6.1-8 min (5% B)
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	N-nitroso-enalapril: 406.2 > 234.1; N-nitroso-enalapril-d5 (IS): 411.2 > 239.1
Dwell Time	100 ms
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temp	400°C

Data Presentation: Comparative Performance

The following table summarizes the hypothetical but realistic performance data from the originating (Lab A) and receiving (Lab B) laboratories. The acceptance criteria are based on ICH Q2(R1) guidelines and established best practices for method transfer.[1][2][3]

Validation Parameter	Lab A (Originating) Results	Lab B (Receiving) Results	Acceptance Criteria	Transfer Status
System Suitability
- Signal-to-Noise (LOQ)	12	11	S/N ≥ 10	Pass
- Tailing Factor	1.1	1.2	≤ 2.0	Pass
- RSD of Peak Area (n=6)	1.5%	1.8%	≤ 5.0%	Pass
Linearity
- Range	0.5 - 50 ng/mL	0.5 - 50 ng/mL	Same as originating lab	Pass
- Correlation Coefficient (r²)	0.9992	0.9990	≥ 0.995	Pass
Accuracy (% Recovery)
- LOQ (0.5 ng/mL)	98.5%	97.2%	80 - 120%	Pass
- Mid (10 ng/mL)	101.2%	99.8%	90 - 110%	Pass
- High (40 ng/mL)	100.5%	101.8%	90 - 110%	Pass
Precision (% RSD)
- Repeatability (n=6)	2.1%	2.5%	≤ 15% at LOQ, ≤ 10% otherwise	Pass
- Intermediate Precision	3.5%	3.9%	Difference in mean ≤ established criteria	Pass
Limit of Quantitation (LOQ)	0.5 ng/mL	0.5 ng/mL	≤ 0.5 ng/mL	Pass
Limit of Detection (LOD)	0.15 ng/mL	0.18 ng/mL	Reportable	Pass

Method Transfer Workflow

The successful transfer of an analytical method is a structured process that requires careful planning, execution, and documentation.[4][5] The following diagram illustrates the key stages of the method transfer workflow for the N-nitroso-enalapril analysis.

Method Transfer Workflow Diagram

Conclusion

The successful transfer of the N-nitroso-enalapril analytical method is contingent on a well-defined protocol, clear communication between laboratories, and predefined acceptance criteria. The comparative data presented demonstrates that with proper execution, the receiving laboratory can achieve results that are comparable to the originating laboratory, ensuring the continued monitoring of this critical impurity with accuracy and precision. This guide serves as a template for QC laboratories to navigate the complexities of analytical method transfer, ultimately safeguarding product quality and regulatory compliance.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. gmpsop.com [gmpsop.com]
• 4. Analytical Method Transfer in Pharmaceuticals | AMT Process, Challenges, and Best Practices | Pharmaguideline [pharmaguideline.com]
• 5. fda.gov [fda.gov]

A Comparative Guide to Analytical Methods for Nitrosamine Impurity Determination in Enalapril

The presence of N-nitroso compounds in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. Regulatory bodies globally mandate stringent control of these impurities. This guide provides a comparative overview of an analytical method for the determination of N-nitrosamine impurities in enalapril (B1671234), focusing on linearity and range. While specific methods for the direct analysis of N-nitroso-enalapril are not widely published, this document details a validated method for detecting common nitrosamine (B1359907) impurities, N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), in enalapril maleate (B1232345).

Comparison of Analytical Methodologies

The determination of nitrosamine impurities at trace levels requires highly sensitive and selective analytical methods. High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection (FLD) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are two powerful techniques for this purpose.

Table 1: Comparison of HPLC-FLD and LC-MS/MS for Nitrosamine Analysis

Feature	HPLC with Fluorescence Detection (Post-Derivatization)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation by HPLC followed by chemical derivatization to form a fluorescent product for detection.	Separation by LC followed by mass spectrometric detection, providing high selectivity and sensitivity based on mass-to-charge ratio.
Specificity	Good, but can be susceptible to interference from other compounds that react with the derivatizing agent.	Excellent, as it relies on the specific mass of the parent ion and its fragments.
Sensitivity	High, capable of reaching low ng/mL levels.	Very high, often considered the gold standard for trace-level quantification of nitrosamines.
Linearity	Excellent, with correlation coefficients (R²) typically >0.99.[1]	Excellent, with correlation coefficients (R²) typically >0.99.
Range	A defined linear range suitable for quantifying impurities at specified limits.[1]	Wide linear dynamic range.
Advantages	Cost-effective instrumentation compared to LC-MS/MS.	High specificity reduces the likelihood of false positives; can analyze a wide range of nitrosamines without derivatization.
Disadvantages	Requires a derivatization step which can add complexity and variability.	Higher initial instrument cost and more complex operation.

Experimental Data for Linearity and Range Determination

The following data is summarized from a validated HPLC-FLD method for the determination of NDMA and NDEA in enalapril maleate.[1]

Table 2: Linearity and Range for NDMA and NDEA in Enalapril Maleate by HPLC-FLD

Analyte	Linearity Range (in API)	Correlation Coefficient (R²)	Limit of Quantification (LOQ) (in API)
N-nitrosodimethylamine (NDMA)	0.02 - 2.4 µg/g	0.9994	0.038 µg/g
N-nitrosodiethylamine (NDEA)	0.02 - 2.4 µg/g	0.9990	0.050 µg/g

API: Active Pharmaceutical Ingredient

Experimental Protocols

Determination of Linearity and Range for NDMA and NDEA in Enalapril Maleate

This protocol is based on the method described by Boczar et al. (2021).[1]

1. Preparation of Standard Solutions:

• Prepare individual stock solutions of NDMA and NDEA.

• Prepare a series of calibration curve standard solutions by diluting the stock solutions to concentrations ranging from 1 to 120 ng/mL. This concentration range in the solution corresponds to 0.02–2.4 μg/g of the nitrosamine in the enalapril maleate active pharmaceutical ingredient (API).[1]

2. Sample Preparation (including derivatization):

• The standards are subjected to an extraction, denitrosation, and derivatization procedure with fluorenylmethoxycarbonyl chloride (Fmoc-Cl).[1]

3. Chromatographic Conditions:

• HPLC System: A standard high-performance liquid chromatography system equipped with a fluorescence detector.

• Column: A suitable reversed-phase column for the separation of the derivatized amines.

• Mobile Phase: A suitable mixture of solvents to achieve separation.

• Flow Rate: A constant flow rate is maintained.

• Injection Volume: A fixed volume of the prepared standard solutions is injected.

• Detection: Fluorescence detection is used to monitor the eluting derivatized compounds.

4. Data Analysis:

• For each standard solution, perform two independent extractions, and from each extraction, inject the sample three times into the HPLC system.[1]

• Plot the average peak area of the derivatized nitrosamine against the corresponding concentration.

• Perform a linear regression analysis to determine the slope, intercept, and the correlation coefficient (R²). An R² value close to 1.0 indicates a strong linear relationship.

• The range of the method is the interval between the lowest and highest concentrations of the standard solutions that exhibit a linear response.

Workflow for Linearity and Range Determination

The following diagram illustrates the general workflow for establishing the linearity and range of an analytical method for N-nitroso-enalapril, in accordance with regulatory guidelines.

Caption: Experimental workflow for determining the linearity and range of an analytical method.

References

• 1. Development and Validation of a Method for the Semi-Quantitative Determination of N-Nitrosamines in Active Pharmaceutical Ingredient Enalapril Maleate by Means of Derivatisation and Detection by HPLC with Fluorimetric Detector [mdpi.com]

Robustness Under Scrutiny: A Comparative Guide to Analytical Methods for N-Nitroso-Enalapril Detection

For Immediate Release

A deep dive into the robustness of analytical methods for the detection of N-nitroso-enalapril, a potential genotoxic impurity in the widely prescribed angiotensin-converting enzyme (ACE) inhibitor, is presented in this comprehensive guide. Aimed at researchers, scientists, and drug development professionals, this publication offers a comparative analysis of a validated High-Performance Liquid Chromatography (HPLC) method with alternative techniques, supported by experimental data and detailed protocols to ensure reliable and consistent quantification.

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers alike. Ensuring the robustness of analytical methods used to detect these impurities is paramount for patient safety and drug quality. This guide focuses on N-nitroso-enalapril, a nitrosamine impurity that can form in enalapril (B1671234) drug products.

High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection: A Robust Approach

A validated HPLC method utilizing pre-column derivatization with 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) followed by fluorescence detection has demonstrated reliability for the semi-quantitative determination of N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) in enalapril maleate (B1232345), with the principles being applicable to N-nitroso-enalapril. The robustness of this method was assessed by introducing deliberate variations to critical parameters of the derivatization process.

Experimental Protocol: HPLC with Fluorescence Detection

1. Sample Preparation and Extraction:

• Suspend 250 mg of enalapril maleate in 5 mL of dichloromethane (B109758) (DCM).

• Vortex for 1 minute to achieve a homogeneous suspension.

• Filter the suspension to separate the enalapril maleate. The filtrate contains the soluble N-nitrosamines.

2. Denitrosation:

• Treat the filtrate containing the N-nitrosamines with a denitrosating agent to liberate the corresponding secondary amines.

3. Derivatization:

• Add a borate (B1201080) buffer to the solution containing the liberated amines to adjust the pH.

• Add a solution of Fmoc-Cl in acetonitrile (B52724) (ACN).

• Heat the mixture to facilitate the derivatization reaction, forming a fluorescent derivative.

4. Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a fluorescence detector.

• Column: A suitable reversed-phase column.

• Mobile Phase: A gradient or isocratic mobile phase capable of separating the derivatized amines.

• Detection: Fluorescence detection with appropriate excitation and emission wavelengths for the Fmoc-amine derivative.

Robustness Testing of the Derivatization Process

The derivatization step is a critical part of this analytical method. Its robustness was evaluated by intentionally varying key parameters and observing the impact on the analytical results. The method proved to be robust against minor variations in these parameters.[1]

Parameter	Variation	Observation	Conclusion
Buffer pH	8.0, 8.5, 9.0, 9.3 (borax), 9.5	No significant effect on the peak area of the N-nitrosamine derivative.[1]	The method is robust to small changes in buffer pH.
Fmoc-Cl Concentration	0.2 mM to 10.0 mM in ACN	No significant impact on the derivatization efficiency and subsequent peak areas.[1]	The method is not sensitive to minor variations in the derivatizing agent concentration.
Heating Time	0.5 to 2 hours	The derivatization reaction was complete within the tested range, with no significant degradation or variation in peak areas.[1]	The heating time for derivatization is a robust parameter within this range.

Caption: This diagram illustrates the workflow for the robustness testing of the analytical method for N-nitroso-enalapril.

References

• 1. Development and Validation of a Method for the Semi-Quantitative Determination of N-Nitrosamines in Active Pharmaceutical Ingredient Enalapril Maleate by Means of Derivatisation and Detection by HPLC with Fluorimetric Detector [mdpi.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of N-nitroso-enalapril in a Laboratory Setting

A comprehensive guide for researchers and drug development professionals on the proper handling and disposal of N-nitroso-enalapril, ensuring laboratory safety and regulatory compliance.

The presence of nitrosamine (B1359907) impurities, such as N-nitroso-enalapril, in pharmaceutical products is a significant concern due to their potential carcinogenic properties.[1] For researchers and scientists in drug development, the safe handling and disposal of these compounds are paramount to protect laboratory personnel and the environment. This guide provides essential, step-by-step procedures for the proper disposal of N-nitroso-enalapril, aligning with best practices for laboratory safety and chemical handling.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS) for N-nitroso-enalapril.[2] Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2] All handling of N-nitroso-enalapril and its waste should be conducted within a certified chemical fume hood to minimize inhalation exposure.[3]

In the event of a spill, avoid creating dust. Use a dry clean-up method and collect the material into a clearly labeled, sealed container for hazardous waste.[4]

Step-by-Step Disposal Protocol

The primary and most recommended method for the disposal of N-nitroso-enalapril is through high-temperature incineration by a licensed hazardous waste disposal company.[3][5] Chemical degradation methods may be used for small-scale laboratory decontamination but are not a substitute for final disposal by a certified vendor.[3]

• Waste Segregation: Isolate all N-nitroso-enalapril waste, including contaminated consumables (e.g., gloves, wipes, pipette tips), from other laboratory waste streams to prevent cross-contamination.[3]

• Containerization: Place the segregated waste into a dedicated, properly labeled, and chemically compatible container.[6] The container must be in good condition, with a secure, leak-proof lid.[6]

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "N-nitroso-enalapril," and any other identifiers required by your institution's Environmental Health and Safety (EHS) department and local regulations.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory.[7][8] This area should be at or near the point of generation and away from incompatible materials.

• Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the hazardous waste.[9] They will coordinate with a licensed hazardous waste disposal company for transportation and final disposal.

Quantitative Data for Disposal Considerations

While specific quantitative limits for N-nitroso-enalapril disposal are determined by local regulations and the capabilities of the disposal facility, the following table provides general guidance on key quantitative aspects of hazardous waste management.

Parameter	Guideline	Regulatory Context
Satellite Accumulation Area (SAA) Volume Limit	Up to 55 gallons of hazardous waste.	Resource Conservation and Recovery Act (RCRA)[7]
Acutely Toxic Waste (P-list) Accumulation Limit	Up to 1 quart (liquid) or 1 kg (solid).	Resource Conservation and Recovery Act (RCRA)[8]
Storage Time Limit in SAA	Typically up to 12 months, provided volume limits are not exceeded.	Varies by institution and local regulations.[8]

Experimental Protocol: Chemical Degradation (for Decontamination)

For small-scale decontamination of laboratory equipment, a chemical degradation procedure can be employed. The following is a general protocol based on the reduction of nitrosamines. Note: The resulting solution must still be disposed of as hazardous waste.

Objective: To reduce N-nitroso-enalapril to less harmful corresponding amines for the purpose of decontaminating surfaces and equipment.[10]

Materials:

• Aluminum-nickel alloy powder

• Aqueous alkali solution (e.g., sodium hydroxide)

• Appropriate solvent (avoid acetone (B3395972) or dichloromethane)[10]

Procedure:

• In a suitable reaction vessel within a fume hood, dissolve the N-nitroso-enalapril residue in a minimal amount of an appropriate solvent.

• Carefully add aluminum-nickel alloy powder to the solution.

• Slowly add the aqueous alkali solution to the mixture.

• Allow the reaction to proceed. The reaction time will vary depending on the concentration of the nitrosamine.

• Upon completion, the resulting mixture containing the corresponding amines and other byproducts should be collected and disposed of as hazardous waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-nitroso-enalapril waste in a laboratory setting.

N-nitroso-enalapril Disposal Workflow

References

• 1. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. N-Nitroso Enalapril | CAS No: NA [aquigenbio.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. benchchem.com [benchchem.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. danielshealth.com [danielshealth.com]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. vumc.org [vumc.org]
• 10. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]

Safeguarding Laboratory Operations: A Comprehensive Guide to Handling N-Nitroso-Enalapril

For researchers, scientists, and drug development professionals, the safe handling of chemical compounds is paramount. This document provides essential safety and logistical information for N-nitroso-enalapril, a nitrosamine (B1359907) impurity that can form during the synthesis, storage, or handling of Enalapril.[1] Adherence to these guidelines is critical to minimize exposure risks and ensure a secure laboratory environment.

N-nitroso-enalapril is regulated by agencies such as the FDA due to the potential health risks associated with nitrosamines.[1] It is classified as a pharmaceutical-related compound of unknown potency.[2] The U.S. FDA has set an Acceptable Intake (AI) limit for N-nitroso-enalapril of 1500 ng/day.[3]

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative safety data.

Parameter	Value	Source
Acceptable Intake (AI) Limit	1500 ng/day	U.S. FDA[3]

Personal Protective Equipment (PPE)

The primary defense against exposure to N-nitroso-enalapril is the consistent and correct use of personal protective equipment. The following PPE is mandatory when handling this compound.

PPE Category	Specifications	Rationale
Eye and Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[2][4] A face shield should be worn if there is a risk of splashing.[4]	To protect eyes from dust particles and splashes.
Skin Protection	Gloves: Chemical-impermeable gloves, such as nitrile or butyl rubber.[4] Gloves must be inspected prior to use.[2] Wash hands thoroughly after handling.[2][5] Clothing: Wear a lab coat or fire/flame resistant and impervious clothing.[2]	To prevent direct skin contact with the compound.
Respiratory Protection	If adequate local exhaust ventilation is not available or if an exposure assessment indicates a risk, use a self-contained breathing apparatus or an approved respirator.[6][7]	To prevent inhalation of dust or aerosols.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and regulatory compliance.

Step-by-Step Handling Protocol

• Preparation:

  • Read and understand the Safety Data Sheet (SDS) before working with N-nitroso-enalapril.[5]

  • Ensure a well-ventilated work area, such as a chemical fume hood.[2][5]

  • Assemble all necessary PPE and handling equipment, including spill kits.[5]

• Handling:

  • Avoid all personal contact, including inhalation of dust.[8]

  • Wear appropriate protective clothing to prevent skin exposure.[8]

  • Minimize the generation of dust during handling and cleanup.[2]

  • Keep containers tightly closed when not in use.[2]

• In Case of Exposure:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water.[2] Remove contaminated clothing.[2]

  • Eye Contact: Rinse eyes with pure water for at least 15 minutes.[2]

  • Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[2]

  • Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[2]

Disposal Plan

Proper disposal of N-nitroso-enalapril and any contaminated materials is essential to prevent environmental contamination.

• Waste Categorization: Unused or expired N-nitroso-enalapril should be treated as hazardous chemical waste.

• Disposal Method: The product may be burned in a chemical incinerator equipped with an afterburner and scrubber.[2] Alternatively, excess and expired materials should be offered to a licensed hazardous material disposal company.[2]

• Contaminated Packaging: Dispose of contaminated packaging in the same manner as the unused product.[2]

• Regulatory Compliance: Ensure that all federal, state, and local regulations regarding the disposal of this material are strictly followed.[2]

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for safely handling N-nitroso-enalapril, from preparation to disposal.

Caption: Workflow for Safe Handling of N-nitroso-enalapril.

References

• 1. N-Nitroso Enalapril, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. veeprho.com [veeprho.com]
• 4. benchchem.com [benchchem.com]
• 5. N-Nitroso Enalapril | CAS No: NA [aquigenbio.com]
• 6. kmpharma.in [kmpharma.in]
• 7. organon.com [organon.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]